Methyl 5-methyl-1-phenylpyrazole-4-carboxylate

• CAS: 7189-01-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of Methyl 5-methyl-1-phenylpyrazole-4-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a comprehensive overview of the synthesis of Methyl 5-methyl-1-phenylpyrazole-4-carboxylate, a heterocyclic compound of significant interest in medicinal chemistry and drug discovery. The pyrazole scaffold is a privileged structure found in numerous biologically active molecules.[1][2] This document will delve into the mechanistic underpinnings of the synthesis, provide a detailed experimental protocol, and present relevant data for the characterization of the target molecule.

Introduction: The Significance of Pyrazole Carboxylates

Pyrazole derivatives are a class of heterocyclic compounds that have garnered considerable attention in the pharmaceutical industry due to their diverse pharmacological activities.[1] The incorporation of a carboxylate group at the 4-position of the pyrazole ring, as in the target molecule, provides a versatile handle for further synthetic modifications, allowing for the exploration of a wider chemical space in the pursuit of novel therapeutic agents. Methyl 5-methyl-1-phenylpyrazole-4-carboxylate, in particular, serves as a key building block for the synthesis of more complex molecules with potential applications in various disease areas.

The Synthetic Strategy: A Modern Approach to the Knorr Pyrazole Synthesis

The most direct and widely employed method for the synthesis of 1,5-disubstituted pyrazoles is the Knorr pyrazole synthesis.[2] This classic reaction involves the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative. In the case of Methyl 5-methyl-1-phenylpyrazole-4-carboxylate, the synthesis logically proceeds through the reaction of phenylhydrazine with a suitable methyl-substituted β-ketoester.

Mechanistic Insights

The Knorr synthesis is a robust and generally high-yielding reaction that proceeds through a well-established mechanism. The key steps are:

• Hydrazone Formation: The reaction is typically initiated by the nucleophilic attack of the more nucleophilic nitrogen of phenylhydrazine on one of the carbonyl groups of the β-ketoester. This is often followed by dehydration to form a stable hydrazone intermediate.

• Intramolecular Cyclization: The second nitrogen atom of the hydrazone then undergoes an intramolecular nucleophilic attack on the remaining carbonyl group.

• Dehydration/Aromatization: The resulting cyclic intermediate readily dehydrates to form the stable aromatic pyrazole ring.

The regioselectivity of the Knorr synthesis, which dictates the final substitution pattern on the pyrazole ring, is a critical consideration when using unsymmetrical 1,3-dicarbonyl compounds. This selectivity is influenced by both steric and electronic factors of the substituents on both the dicarbonyl compound and the hydrazine, as well as the reaction conditions such as pH.

Experimental Protocol: Synthesis of Methyl 5-methyl-1-phenylpyrazole-4-carboxylate

This section provides a detailed, step-by-step procedure for the laboratory-scale synthesis of the target molecule.

Materials and Reagents

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )
Phenylhydrazine	C₆H₈N₂	108.14
Methyl acetoacetate	C₅H₈O₃	116.12
Glacial Acetic Acid	C₂H₄O₂	60.05
Ethanol	C₂H₆O	46.07
Diethyl Ether	C₄H₁₀O	74.12

Safety Precautions: Phenylhydrazine is toxic and should be handled with appropriate personal protective equipment (PPE), including gloves and safety goggles, in a well-ventilated fume hood.

Reaction Scheme

Caption: General reaction scheme for the synthesis of Methyl 5-methyl-1-phenylpyrazole-4-carboxylate.

Step-by-Step Procedure

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine methyl acetoacetate (1.0 equivalent) and ethanol (5-10 mL per gram of methyl acetoacetate).

• Addition of Phenylhydrazine: To the stirred solution, add phenylhydrazine (1.0 equivalent) dropwise at room temperature. A slight exotherm may be observed.

• Catalyst Addition: Add a catalytic amount of glacial acetic acid (e.g., 5-10 drops) to the reaction mixture.

• Reflux: Heat the reaction mixture to reflux and maintain this temperature for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature.

• Isolation: Reduce the volume of the solvent under reduced pressure. To the resulting residue, add cold water to precipitate the crude product.

• Purification: Collect the solid product by vacuum filtration and wash it with a small amount of cold water. The crude product can be further purified by recrystallization from a suitable solvent, such as ethanol or a mixture of ethanol and water, to yield the pure Methyl 5-methyl-1-phenylpyrazole-4-carboxylate.

Characterization

The identity and purity of the synthesized compound should be confirmed by standard analytical techniques.

Technique	Expected Data
Melting Point	To be determined experimentally. The ethyl ester analog has a reported melting point of 73-75 °C.
¹H NMR	Signals corresponding to the methyl group on the pyrazole ring, the methyl ester protons, the phenyl protons, and the pyrazole ring proton.
¹³C NMR	Signals for the carbons of the pyrazole ring, the phenyl group, the methyl group, and the carbonyl and methoxy groups of the ester.
Mass Spectrometry	A molecular ion peak corresponding to the molecular weight of the product (C₁₂H₁₂N₂O₂ = 216.24 g/mol ).
FT-IR	Characteristic absorption bands for C=O (ester), C=N, and aromatic C-H stretching vibrations.

Mechanistic and Workflow Visualization

Knorr Pyrazole Synthesis Mechanism

Caption: Step-by-step experimental workflow for the synthesis.

Conclusion

The Knorr pyrazole synthesis provides a reliable and efficient route for the preparation of Methyl 5-methyl-1-phenylpyrazole-4-carboxylate. This guide has outlined the key mechanistic principles, a detailed experimental protocol, and the necessary characterization techniques for the successful synthesis and validation of this important heterocyclic building block. The versatility of the pyrazole core ensures its continued relevance in the field of drug discovery and development.

References

• Faria, J. V., et al. (2017). Pyrazole and its derivatives: biological activities and applications. Bioorganic & Medicinal Chemistry, 25(22), 5859-5873.
• Knorr, L. (1883). Einwirkung von Acetessigester auf Phenylhydrazin. Berichte der deutschen chemischen Gesellschaft, 16(2), 2597-2599.

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"Methyl 5-methyl-1-phenylpyrazole-4-carboxylate properties"

An In-depth Technical Guide to Methyl 5-methyl-1-phenylpyrazole-4-carboxylate

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of Methyl 5-methyl-1-phenylpyrazole-4-carboxylate, a heterocyclic compound of significant interest within the scientific community. The pyrazole scaffold is a cornerstone in medicinal chemistry, known for conferring a wide array of biological activities to its derivatives.[1][2] This document delves into the fundamental properties, synthesis, structural elucidation, and potential applications of this specific pyrazole carboxylate, offering valuable insights for researchers, scientists, and professionals engaged in drug discovery and development. The narrative emphasizes the causality behind experimental methodologies and is grounded in authoritative scientific literature.

Introduction and Chemical Identity

Methyl 5-methyl-1-phenylpyrazole-4-carboxylate belongs to the pyrazole class of five-membered heterocyclic compounds, which are characterized by two adjacent nitrogen atoms.[3] The substitution pattern of this molecule—featuring a phenyl group at the N1 position, a methyl group at C5, and a methyl carboxylate group at C4—creates a unique chemical entity with specific steric and electronic properties that are ripe for exploration in various scientific domains. Pyrazole derivatives are extensively studied for their therapeutic potential, exhibiting activities such as anticancer, anti-inflammatory, antimicrobial, and antifungal effects.[4][5] This guide serves as a technical primer for leveraging this compound in research settings.

Table 1: Chemical Identifiers and Core Properties

Identifier	Value	Source
IUPAC Name	Methyl 5-methyl-1-phenylpyrazole-4-carboxylate	N/A
Molecular Formula	C₁₂H₁₂N₂O₂	Inferred
Molecular Weight	216.24 g/mol	Inferred
CAS Number	Not explicitly found for the methyl ester. (Related acid: 91138-00-0[6]) (Related ethyl ester: 89193-16-8)	[6]
Canonical SMILES	CC1=C(C(=O)OC)C=NN1C2=CC=CC=C2	Inferred
InChIKey	Inferred from structure. (Related acid: USSMIQWDLWJQDQ-UHFFFAOYSA-N[6])	[6]

Physicochemical Characteristics

The physical and chemical properties of a compound are critical determinants of its behavior in biological systems and its suitability for various experimental applications. While specific experimental data for the methyl ester is sparse in publicly available literature, properties can be reliably inferred from its close analogues, the corresponding carboxylic acid and ethyl ester.

Table 2: Physicochemical Properties

Property	Value / Description	Source / Rationale
Appearance	Expected to be a white to beige solid.	Based on the appearance of the corresponding ethyl ester (beige solid) and carboxylic acid (white to almost white powder).[7]
Melting Point	Not explicitly found. The related carboxylic acid melts at 167-171 °C.[7][8]	Esterification typically lowers the melting point compared to the parent carboxylic acid due to the disruption of intermolecular hydrogen bonding.
Solubility	Expected to be soluble in common organic solvents like DMSO, DMF, chloroform, and methanol. Sparingly soluble in water.	General solubility profile for similar organic compounds. The parent carboxylic acid is noted to be sparingly soluble in water.[9]
Storage	Store in a cool, dry, well-ventilated area in tightly sealed containers.	Standard practice for chemical reagents.[10]

Synthesis and Mechanism

The synthesis of pyrazole derivatives is a well-established area of organic chemistry. A predominant method involves the cyclocondensation reaction between a hydrazine derivative and a 1,3-dicarbonyl compound or its synthetic equivalent.[3] For Methyl 5-methyl-1-phenylpyrazole-4-carboxylate, a logical and efficient synthetic route involves the reaction of phenylhydrazine with a methyl ester of a β-keto ester, specifically methyl 2-formyl-3-oxobutanoate (or its enol ether equivalent).

The causality for this experimental choice lies in the regioselectivity of the reaction. The more nucleophilic nitrogen of phenylhydrazine (the one not directly attached to the phenyl ring) preferentially attacks the more electrophilic carbonyl carbon (the formyl group), initiating a cascade of condensation and cyclization to yield the 1,5-disubstituted pyrazole as the major product.

Experimental Protocol: Synthesis of Methyl 5-methyl-1-phenylpyrazole-4-carboxylate

• Reaction Setup : To a solution of methyl 2-formyl-3-oxobutanoate (1.0 equivalent) in ethanol, add phenylhydrazine (1.0 equivalent) dropwise at room temperature.

• Reaction Execution : Stir the resulting mixture at reflux for 4-6 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) to ensure the consumption of starting materials.

• Work-up : Upon completion, cool the reaction mixture to room temperature and reduce the solvent volume under reduced pressure.

• Isolation : The resulting crude product will likely precipitate from the concentrated solution. If not, the addition of cold water can induce precipitation.

• Purification : Collect the solid product by vacuum filtration and wash with cold ethanol or a mixture of ethanol and water. For higher purity, the product can be recrystallized from a suitable solvent such as ethanol.

• Characterization : Confirm the identity and purity of the synthesized compound using techniques such as NMR, IR spectroscopy, and mass spectrometry.

Diagram of Synthetic Workflow

Caption: Synthetic workflow for Methyl 5-methyl-1-phenylpyrazole-4-carboxylate.

Structural Elucidation via Spectroscopy

Spectroscopic analysis is indispensable for the unambiguous confirmation of a molecule's structure. The data presented below is based on published spectra for the closely related ethyl ester and typical chemical shifts for the functional groups present in the title compound.[11]

Table 3: Spectroscopic Data Summary

Technique	Expected Chemical Shifts / Peaks	Interpretation
¹H NMR	δ ~ 8.0 ppm (s, 1H) δ ~ 7.5 ppm (m, 5H) δ ~ 3.8 ppm (s, 3H) δ ~ 2.5 ppm (s, 3H)	Pyrazole C-H proton[11] Phenyl ring protons[11] Methoxy (-OCH₃) protons[12] Methyl (C₅-CH₃) protons[11]
¹³C NMR	δ ~ 164 ppm δ ~ 150-140 ppm δ ~ 130-120 ppm δ ~ 110 ppm δ ~ 51 ppm δ ~ 12 ppm	Ester Carbonyl (C=O) Pyrazole & Phenyl quaternary carbons Phenyl C-H carbons Pyrazole C-4 carbon Methoxy (-OCH₃) carbon Methyl (C₅-CH₃) carbon
FT-IR (cm⁻¹)	~ 3050 ~ 2950 ~ 1710 ~ 1600, 1490	Aromatic C-H stretch[11] Aliphatic C-H stretch Ester C=O stretch[11] C=C and C=N ring stretches
Mass Spec (MS)	[M+H]⁺ at m/z = 217.09	Molecular ion peak corresponding to the protonated molecule (C₁₂H₁₃N₂O₂⁺).

The combination of these techniques provides a self-validating system for structural confirmation. ¹H and ¹³C NMR define the carbon-hydrogen framework, IR spectroscopy confirms the presence of key functional groups (notably the ester carbonyl), and mass spectrometry verifies the molecular weight.

Potential Applications in Drug Development

The pyrazole core is a privileged scaffold in medicinal chemistry, attributed to its ability to engage in various biological interactions like hydrogen bonding and hydrophobic interactions.[2] This structural motif is present in several approved drugs. While specific studies on Methyl 5-methyl-1-phenylpyrazole-4-carboxylate are not abundant, the broader class of pyrazole carboxylates has shown significant promise in several therapeutic areas.

• Anti-inflammatory Agents : Many pyrazole derivatives have been investigated as inhibitors of cyclooxygenase (COX) enzymes, which are key targets in inflammation.[2][4]

• Anticancer Therapeutics : The pyrazole nucleus serves as a scaffold for designing agents that target various proteins implicated in cancer progression, such as kinases.[4]

• Antimicrobial and Antifungal Agents : The unique electronic and structural features of pyrazoles have been exploited to develop novel compounds with activity against a range of microbial and fungal pathogens.[1][5]

This compound serves as an excellent starting point or building block for the synthesis of more complex molecules with tailored biological activities. Its ester functionality is particularly useful as it can be readily hydrolyzed to the corresponding carboxylic acid or converted to amides, allowing for the generation of diverse chemical libraries for screening.

Safety and Handling

As a laboratory chemical, Methyl 5-methyl-1-phenylpyrazole-4-carboxylate requires careful handling. Safety data for close analogues provides a strong basis for its own safety profile.

• Hazard Identification : The related carboxylic acid and ethyl ester are classified as irritants. They can cause skin irritation (H315) and serious eye irritation (H319).[6][13] The ethyl ester is also noted as being harmful if swallowed, inhaled, or in contact with skin.

• Precautionary Measures :

  • P264 : Wash hands and any exposed skin thoroughly after handling.[7][14]

  • P280 : Wear protective gloves, protective clothing, eye protection, and face protection.[14]

  • P305+P351+P338 : IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[7]

• Handling : Use only in a well-ventilated area or under a chemical fume hood.[10] Avoid breathing dust, fumes, or vapors.[15]

Conclusion

Methyl 5-methyl-1-phenylpyrazole-4-carboxylate is a versatile heterocyclic compound with a foundation built upon the biologically significant pyrazole scaffold. Its straightforward synthesis and the potential for diverse chemical modifications make it a valuable tool for researchers in medicinal chemistry and drug discovery. This guide has provided a technical overview of its properties, synthesis, and potential applications, grounded in established scientific principles and data from related structures. Further investigation into this specific molecule is warranted to fully uncover its therapeutic and scientific potential.

References

• Cetin, A. (2021). Pyrazole Carboxylic Acid and Derivatives: Synthesis and Biological Applications. Mini-Reviews in Organic Chemistry, 18. 1

• (N/A). (N/A). Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics - PMC. National Center for Biotechnology Information. 4

• (2020, May 7). Pyrazole Carboxylic Acid and Derivatives: Synthesis and Biological Applications. ResearchGate. 5

• (N/A). Safety Data Sheet for 1-Phenyl-3-methyl-5-pyrazolone.

• (N/A). 5-Methyl-1-phenyl-1H-pyrazole-4-carboxylic acid ethyl ester | 89193-16-8. Sigma-Aldrich.

• (N/A). 5-Methyl-1-phenylpyrazole-4-carboxylic acid | C11H10N2O2 | CID 145221. PubChem. 6

• (2024, September 25). Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry. Research and Reviews: Journal of Medicinal and Organic Chemistry. 2

• (N/A). Methyl 5-methyl-1,3-diphenyl-1H-pyrazole-4-carboxylate - Optional[13C NMR]. SpectraBase. 16

• (2022, November 23). Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications. IntechOpen. 3

• (N/A). SAFETY DATA SHEET. Fisher Scientific. 17

• (N/A). SAFETY DATA SHEET. Fisher Scientific. 15

• (N/A). 5-METHYL-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID 91138-00-0 wiki. [Source URL not fully provided].

• (N/A). 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate - Optional[13C NMR]. SpectraBase. 18

• (N/A). 5-Methyl-1-phenylpyrazole-4-carboxylic Acid 91138-00-0. TCI Chemicals. 7

• (N/A). 3-METHYL-1-PHENYLPYRAZOLE(1128-54-7) 1H NMR spectrum. ChemicalBook. 19

• (N/A). 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid. Stenutz. 8

• (2021, June 22). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. KTU ePubl.

• (N/A). 3-Acetyl-5-methyl-1-(4-methylphenyl)-1H-pyrazole-4-carboxamide - PMC. National Center for Biotechnology Information. 20

• (2016, June 16). (PDF) Synthesis, Characterization, Single Crystal X-ray Diffraction and DFT Studies of ethyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate. ResearchGate. 11

• (N/A). 1-METHYL-5-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID. Matrix Fine Chemicals. 21

• (N/A). 5-Methyl-1-phenyl-1H-pyrazole-4-carboxylic acid, 97%, Thermo Scientific. Fisher Scientific. 13

• (N/A). Synthesis of 3- and 5-formyl-4-phenyl-1H-pyrazoles: promising head units for the generation of asymmetric imine ligands and mixed metal polynuclear complexes. New Journal of Chemistry (RSC Publishing). 22

• (N/A). a-Tocopherol = 95.5 10191-41-0. Sigma-Aldrich.

• (2012, August 27). One-Pot Synthesis and Crystal Structure of Methyl 5-Hydroxy-1-phenyl-1H-pyrazole-3-carboxylate. MDPI. 23

• (2025, October 16). One-Pot Synthesis and Crystal Structure of Methyl 5-Hydroxy-1-phenyl-1H-pyrazole-3-carboxylate. ResearchGate. 12

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An In-depth Technical Guide to Methyl 5-methyl-1-phenylpyrazole-4-carboxylate: Synthesis, Characterization, and Applications

Introduction

The pyrazole scaffold is a cornerstone in medicinal chemistry and drug discovery, renowned for its diverse biological activities.[1] Pyrazole derivatives have demonstrated a wide spectrum of pharmacological properties, including anti-inflammatory, analgesic, antimicrobial, and anticancer effects.[2][3] This technical guide provides an in-depth exploration of a specific, valuable derivative: Methyl 5-methyl-1-phenylpyrazole-4-carboxylate. This document is intended for researchers, scientists, and professionals in drug development, offering a comprehensive overview of its chemical structure, synthesis, characterization, and potential applications. As a Senior Application Scientist, the insights provided herein are grounded in established chemical principles and field-proven methodologies.

Chemical Structure and Properties

Methyl 5-methyl-1-phenylpyrazole-4-carboxylate possesses a pyrazole core, which is a five-membered heterocyclic ring containing two adjacent nitrogen atoms.[4] The structure is further elaborated with a methyl group at the 5-position, a phenyl group at the 1-position of the pyrazole ring, and a methyl carboxylate group at the 4-position.

Systematic Name: Methyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate

The molecular formula of the compound is C₁₂H₁₂N₂O₂. The structural attributes of this molecule, particularly the arrangement of the phenyl ring and the carboxylate group around the pyrazole core, are pivotal to its chemical reactivity and biological interactions.

Property	Value	Source
Molecular Formula	C₁₂H₁₂N₂O₂	-
Molecular Weight	216.24 g/mol	-
Appearance	Expected to be a white to off-white solid	[5]
Solubility	Expected to be soluble in common organic solvents like dichloromethane, chloroform, and methanol.	-

Synthesis of Methyl 5-methyl-1-phenylpyrazole-4-carboxylate

The synthesis of Methyl 5-methyl-1-phenylpyrazole-4-carboxylate can be approached through two primary, reliable strategies: a direct one-pot synthesis via Knorr pyrazole synthesis or a two-step process involving the synthesis of the corresponding carboxylic acid followed by esterification.

Method 1: Knorr Pyrazole Synthesis (One-Pot Approach)

The Knorr pyrazole synthesis is a classic and highly efficient method for the formation of pyrazole rings through the cyclocondensation of a β-dicarbonyl compound with a hydrazine.[5][6] In this case, a substituted β-ketoester, methyl 2-acetyl-3-oxobutanoate, would react with phenylhydrazine.

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"biological activity of pyrazole derivatives"

An In-depth Technical Guide to the Biological Activity of Pyrazole Derivatives

Abstract

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, represents a cornerstone in medicinal chemistry and drug discovery.[1][2][3] Its structural versatility and ability to serve as a pharmacophore have led to the development of a vast array of derivatives with a broad spectrum of pharmacological activities.[2][4] This technical guide provides a comprehensive overview of the principal biological activities of pyrazole derivatives, intended for researchers, scientists, and drug development professionals. We will delve into the molecular mechanisms underpinning their anti-inflammatory, anticancer, antimicrobial, and anticonvulsant effects, supported by field-proven experimental protocols and structure-activity relationship insights. This document is structured to serve as both a foundational reference and a practical guide for the synthesis and evaluation of novel pyrazole-based therapeutic agents.[5]

The Pyrazole Scaffold: A Privileged Structure in Medicinal Chemistry

First synthesized by Ludwig Knorr in 1883, pyrazole (C₃H₄N₂) is a heterocyclic compound whose derivatives have become ubiquitous in pharmacology.[2][6] The unique electronic configuration and the ability to form hydrogen bonds allow the pyrazole ring to interact with a wide range of biological targets, earning it the designation of a "privileged scaffold."[7] This scaffold is present in numerous clinically approved drugs, demonstrating its therapeutic potential across diverse disease areas. Notable examples include the anti-inflammatory drug Celecoxib, the anti-obesity agent Rimonabant (later withdrawn for psychiatric side effects), and the antipsychotic CDPPB.[4][8][9] The extensive research into pyrazole derivatives stems from their synthetic accessibility and the tunable nature of their biological effects through targeted structural modifications.[1][10]

Key Biological Activities and Mechanisms of Action

The therapeutic diversity of pyrazole derivatives is extensive. This section details the most significant and well-researched biological activities, focusing on their underlying molecular mechanisms.

Anti-inflammatory Activity

Mechanism: Selective COX-2 Inhibition

The primary mechanism for the anti-inflammatory and analgesic effects of many pyrazole derivatives is the selective inhibition of the cyclooxygenase-2 (COX-2) enzyme.[13][15][16]

• The COX Pathway: Cyclooxygenase enzymes (COX-1 and COX-2) are responsible for converting arachidonic acid into prostaglandins (PGs).[8][16] While COX-1 is constitutively expressed and involved in homeostatic functions like protecting the stomach lining, COX-2 is inducible and its expression is upregulated at sites of inflammation, leading to the production of pro-inflammatory prostaglandins like PGE2.[8][16][17]

• Selective Inhibition: Pyrazole derivatives like Celecoxib possess a unique structure, often a sulfonamide side chain, that binds to a hydrophilic pocket near the active site of the COX-2 enzyme.[13][17] This binding is highly selective for COX-2 over COX-1, as the COX-1 active site is smaller.[16] By inhibiting COX-2, these drugs block the synthesis of pro-inflammatory prostaglandins, thereby reducing pain, swelling, and inflammation.[13][16][18] This selectivity is a key advantage over non-selective NSAIDs (e.g., ibuprofen), as it minimizes the gastrointestinal side effects associated with COX-1 inhibition.[11][16][17]

Caption: Mechanism of COX-2 inhibition by pyrazole derivatives.

Anticancer Activity

Pyrazole derivatives have emerged as a promising class of compounds in oncology, with several demonstrating potent cytotoxic effects against various cancer cell lines.[19][20][21] Their anticancer mechanisms are diverse and often involve targeting key proteins that regulate cell growth, proliferation, and survival.[20][22]

Key Molecular Targets:

• Kinase Inhibition: Many pyrazole derivatives act as ATP-competitive inhibitors of protein kinases, which are crucial for cell signaling. Targets include Cyclin-Dependent Kinases (CDKs), which control cell cycle progression, and Vascular Endothelial Growth Factor Receptors (VEGFRs), which are essential for angiogenesis (the formation of new blood vessels that supply tumors).[19][23] Inhibition of these kinases can lead to cell cycle arrest and apoptosis (programmed cell death).[19]

• Tubulin Polymerization Inhibition: Some derivatives interfere with microtubule dynamics by inhibiting tubulin polymerization.[20][24] This disruption of the cytoskeleton arrests cells in mitosis, ultimately triggering apoptosis.[24]

• Other Targets: Research has identified pyrazoles that interact with other cancer-relevant targets, including topoisomerases, DNA, and proteins in the p53 and Bcl-2 apoptosis pathways.[19][20]

Derivative Class	Target	Cancer Cell Lines	Reported IC50 Values
3,4-Diaryl Pyrazoles	Tubulin Polymerization	Various	0.06–0.25 nM[20]
1,3,4-Trisubstituted Pyrazoles	CDKs, VEGFRs	HepG2, HCT116	1.2–2.0 µM[19]
Pyrazole-Isolongifolanone Hybrids	Caspase-3, PARP	MCF-7	5.21 µM[20]

Antimicrobial Activity

With the rise of antibiotic resistance, the need for novel antimicrobial agents is critical. Pyrazole derivatives have shown significant antibacterial and antifungal activities, targeting various pathogenic microbes.[2][25][26][27]

Mechanisms of Antimicrobial Action:

• Enzyme Inhibition: A key bacterial target for some pyrazole derivatives is DNA gyrase (a type of topoisomerase), an enzyme essential for DNA replication.[25] Inhibition of this enzyme prevents the bacteria from multiplying.

• Broad-Spectrum Activity: Different derivatives have demonstrated efficacy against a range of both Gram-positive (e.g., Staphylococcus aureus, MRSA) and Gram-negative (e.g., Escherichia coli, Pseudomonas aeruginosa) bacteria.[25][28][29] Some compounds exhibit minimum inhibitory concentration (MIC) values as low as 1-8 µg/mL, comparable to or even better than existing antibiotics like moxifloxacin.[25]

• Antifungal Properties: Pyrazole derivatives have also been developed as fungicides for both medical and agricultural applications.[3][30][31] For example, pyrazole carboxamides act as Succinate Dehydrogenase Inhibitors (SDHIs), disrupting the mitochondrial respiratory chain in fungi and preventing their growth.[7][30]

Anticonvulsant Activity

The pyrazole scaffold is a key feature in several compounds investigated for the treatment of epilepsy.[32][33] These derivatives have shown efficacy in preclinical models of seizures.

Evaluation and Mechanism:

• Preclinical Models: The primary screening for anticonvulsant activity is often conducted using the maximal electroshock (MES) and subcutaneous pentylenetetrazole (PTZ) seizure tests in mice.[32][34][35] The MES test is a model for generalized tonic-clonic seizures, while the PTZ test simulates petit mal (absence) seizures.[35]

• Structure-Activity Relationship: Studies have shown that specific substitutions on the pyrazole ring are crucial for anticonvulsant activity. For example, the presence of halogenated phenyl rings can significantly enhance potency.[36] While the exact mechanisms are still under investigation for many derivatives, they are thought to modulate ion channels or neurotransmitter systems in the central nervous system to reduce neuronal hyperexcitability.

Methodologies for Evaluating Biological Activity

The translation of a synthesized pyrazole derivative into a potential therapeutic agent requires rigorous and validated testing. This section outlines standard experimental protocols for assessing the key biological activities discussed.

Caption: General workflow for pyrazole derivative drug discovery.

In Vivo Anti-inflammatory Assay: Carrageenan-Induced Paw Edema

This is a standard and widely used model to evaluate the acute anti-inflammatory activity of novel compounds.[6][14]

Principle: Injection of carrageenan (a seaweed polysaccharide) into the paw of a rodent induces a localized, biphasic inflammatory response characterized by swelling (edema). The ability of a test compound to reduce this swelling compared to a control group indicates its anti-inflammatory potential.

Protocol:

• Animal Acclimatization: Acclimatize male Wistar rats or Swiss albino mice for at least one week under standard laboratory conditions.

• Grouping: Divide animals into groups (n=6-8 per group): Vehicle Control (e.g., 0.5% methyl cellulose), Positive Control (e.g., Indomethacin or Celecoxib), and Test Groups (receiving different doses of the pyrazole derivative).

• Baseline Measurement: Measure the initial volume of the right hind paw of each animal using a plethysmometer.

• Compound Administration: Administer the test compounds, vehicle, or positive control intraperitoneally (i.p.) or orally (p.o.).

• Induction of Inflammation: After 30-60 minutes, inject 0.1 mL of a 1% carrageenan solution subcutaneously into the sub-plantar region of the right hind paw.

• Edema Measurement: Measure the paw volume at regular intervals (e.g., 1, 2, 3, and 4 hours) post-carrageenan injection.

• Data Analysis: Calculate the percentage inhibition of edema for each group relative to the vehicle control group using the formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

In Vitro Antimicrobial Assay: Minimum Inhibitory Concentration (MIC) Determination

This assay determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Principle: A serial dilution of the test compound is prepared and incubated with a standardized inoculum of the target bacterium or fungus. The MIC is determined by observing the lowest concentration at which no turbidity (growth) is visible.

Protocol (Broth Microdilution Method):

• Preparation of Inoculum: Culture the target microorganism (e.g., S. aureus, E. coli) overnight. Dilute the culture in appropriate broth (e.g., Mueller-Hinton Broth) to achieve a standardized concentration of approximately 5 x 10⁵ CFU/mL.

• Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the pyrazole derivative stock solution in the broth. The concentration range should be wide enough to determine the MIC (e.g., from 128 µg/mL down to 0.25 µg/mL).

• Controls: Include a positive control well (broth + inoculum, no compound) and a negative control well (broth only, no inoculum). A standard antibiotic (e.g., ciprofloxacin) should also be tested as a reference.

• Inoculation: Add the standardized inoculum to all wells except the negative control.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Reading Results: The MIC is the lowest concentration of the compound in which there is no visible growth (i.e., the well remains clear).

Conclusion and Future Directions

The pyrazole scaffold continues to be a highly productive platform for the discovery of new therapeutic agents.[1][5][37] Its remarkable versatility and proven success in targeting a wide range of biological molecules underscore its importance in medicinal chemistry. The ongoing exploration of novel synthetic methodologies, including microwave-assisted and multicomponent reactions, is further expanding the chemical diversity of accessible pyrazole derivatives.[10][38]

Future research will likely focus on developing derivatives with multi-target activities (e.g., dual anti-inflammatory and anticancer agents) and optimizing compounds for improved selectivity and reduced off-target effects.[28] As our understanding of disease pathways deepens, the rational design of pyrazole derivatives will continue to yield novel candidates to address unmet medical needs in inflammation, cancer, infectious diseases, and beyond.

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An In-depth Technical Guide to the Physical and Chemical Properties of Pyrazole Esters

Introduction: The Pyrazole Ester Core in Modern Chemistry

Pyrazole derivatives represent a cornerstone in the field of heterocyclic chemistry, possessing a unique five-membered aromatic ring with two adjacent nitrogen atoms. This structure imparts a distinct combination of physical and chemical properties that have made it a "privileged scaffold" in medicinal chemistry and materials science.[1][2][3] When an ester functional group is incorporated into this scaffold, the resulting pyrazole esters become exceptionally versatile building blocks. Their applications are vast, serving as key intermediates in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[4][5] Numerous blockbuster drugs, including the anti-inflammatory agent Celecoxib and the erectile dysfunction treatment Sildenafil, feature the pyrazole core, highlighting the scaffold's profound impact on drug development.[2][6]

This guide provides an in-depth exploration of the physical and chemical properties of pyrazole esters, designed for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of facts to explain the causality behind their reactivity and provides field-proven experimental protocols for their synthesis and transformation.

Core Synthesis of Pyrazole Esters: Creating the Scaffold

Understanding the properties of pyrazole esters begins with an appreciation for their synthesis. The chosen synthetic route dictates the substitution pattern, which in turn governs the molecule's overall characteristics.

The Knorr Pyrazole Synthesis: A Foundational Approach

The most common and robust method for constructing the pyrazole ring is the Knorr synthesis, which involves the condensation of a β-keto ester with a hydrazine derivative.[7] This reaction is highly efficient, driven by the formation of the stable aromatic pyrazole ring.[7] The mechanism begins with the condensation of hydrazine onto the ketone carbonyl of the β-keto ester to form a hydrazone intermediate. This is followed by an intramolecular nucleophilic attack from the second nitrogen atom onto the ester carbonyl, leading to cyclization and subsequent dehydration to yield the pyrazole product.[7]

Caption: Mechanism of the Knorr Pyrazole Synthesis.

Experimental Protocol 1: Synthesis of Ethyl 5-methyl-1H-pyrazole-3-carboxylate

• Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine diethyl 2-acetyl-3-oxobutanedioate (a β-keto ester, 10 mmol) with ethanol (30 mL).

• Reagent Addition: Slowly add hydrazine hydrate (20 mmol) to the stirred solution. An exothermic reaction may be observed.

• Reaction: Heat the mixture to reflux and maintain for 4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup: After cooling to room temperature, reduce the solvent volume under reduced pressure. Add distilled water (50 mL) to the residue, which should induce precipitation of the product.

• Isolation: Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum to yield the title compound.

[3+2] Cycloaddition Reactions

A powerful alternative for synthesizing multi-substituted pyrazole esters is the [3+2] cycloaddition of α-diazoesters with alkynes.[8][9] This method offers a high degree of control over the substitution pattern on the resulting pyrazole ring. The reaction proceeds through a concerted or stepwise mechanism where the 1,3-dipole (the diazo compound) reacts with the dipolarophile (the alkyne) to form the five-membered ring directly.[8]

Part 1: Physical Properties of Pyrazole Esters

The physical properties of pyrazole esters are dictated by the interplay between the aromatic pyrazole ring and the ester functional group, as well as the nature of other substituents.

General and Structural Characteristics

• Physical State: Simple pyrazole esters are often colorless crystalline solids or high-boiling oils.[10]

• Tautomerism: For pyrazoles with a proton on a ring nitrogen (NH-pyrazoles), tautomerism is a key feature. The proton can reside on either nitrogen atom, leading to different tautomeric forms, which can influence reactivity and intermolecular interactions.[9][10]

• Acidity and Basicity: The NH proton is weakly acidic (pKa typically in the range of 14-15), allowing for deprotonation with a suitable base.[11] The pyridine-like nitrogen (N2) is weakly basic (pKb ~11.5), enabling protonation in strong acidic media.[10][11]

Solubility and Thermal Properties

The solubility of pyrazole esters is generally low in water but good in common organic solvents like ethanol, dichloromethane, and ethyl acetate. The ability of NH-pyrazoles to act as hydrogen bond donors and acceptors can slightly increase their polarity and melting points compared to their N-alkylated counterparts.

Table 1: Physical Properties of Representative Pyrazole Esters

Compound Name	Structure	Melting Point (°C)	Notes
Ethyl 1H-pyrazole-3-carboxylate	83-85	Capable of H-bonding
Ethyl 1-methyl-1H-pyrazole-4-carboxylate	54-56	N-alkylation lowers MP
1-Benzhydryl-4-chloro-1H-pyrazole	100-103	Bulky substituents increase MP

Note: Data compiled from various sources for illustrative purposes.[12]

Spectroscopic Characterization

Spectroscopic methods are indispensable for the structural elucidation of pyrazole esters.

• ¹H NMR Spectroscopy: The protons on the pyrazole ring typically appear in the aromatic region (δ 6.0-8.0 ppm). The C4-H is often the most upfield signal (around 6.3 ppm in the parent pyrazole), while C3-H and C5-H are more downfield.[10] The protons of the ester alkyl group appear in their characteristic regions (e.g., a quartet around 4.3 ppm and a triplet around 1.3 ppm for an ethyl ester).

• ¹³C NMR Spectroscopy: The pyrazole ring carbons resonate between δ 105-140 ppm. The C4 carbon is typically the most shielded (lowest ppm value).[10] The ester carbonyl carbon is significantly downfield (~160-170 ppm).

• Infrared (IR) Spectroscopy: Key vibrational bands confirm the presence of the main functional groups. A strong absorption band around 1700-1730 cm⁻¹ is characteristic of the ester C=O stretch. For NH-pyrazoles, a broad absorption band is observed in the 3100-3400 cm⁻¹ region, corresponding to the N-H stretch.[12]

Part 2: Chemical Properties and Reactivity

The chemical reactivity of pyrazole esters is twofold, involving reactions at the aromatic pyrazole nucleus and transformations of the ester functional group.

Reactions of the Pyrazole Ring

The pyrazole ring is electron-rich and aromatic, but the two nitrogen atoms influence its reactivity significantly. The C4 position is the most electron-rich and is the primary site for electrophilic attack.[10]

The alkylation of the NH-pyrazole is a fundamental transformation. The reaction typically occurs under basic conditions, where a base (e.g., K₂CO₃, NaH) deprotonates the pyrazole nitrogen to form a pyrazolate anion, which then acts as a nucleophile. A significant challenge is controlling the regioselectivity, as alkylation can occur at either N1 or N2.[13][14]

• Causality of Regioselectivity: Steric hindrance plays a crucial role. Bulky substituents at the C3 or C5 positions will sterically direct the incoming alkyl group to the less hindered nitrogen.[12][13] For a 3-substituted pyrazole, alkylation often favors the N1 position to minimize steric clash.[13]

Caption: General experimental workflow for N-alkylation.

Experimental Protocol 2: N-Methylation of Ethyl 1H-pyrazole-3-carboxylate

• Setup: To a solution of ethyl 1H-pyrazole-3-carboxylate (5 mmol) in anhydrous DMF (20 mL), add potassium carbonate (7.5 mmol).

• Reagent Addition: Stir the suspension at room temperature for 30 minutes. Then, add methyl iodide (6 mmol) dropwise.

• Reaction: Continue stirring the reaction mixture at room temperature for 12-18 hours. Monitor for the disappearance of starting material by TLC.

• Workup: Pour the reaction mixture into ice-water (100 mL) and extract with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain the N1- and N2-alkylated isomers.[13]

Direct acylation of the pyrazole ring, a type of Friedel-Crafts reaction, typically requires acid catalysis and an acylating agent like an acid anhydride.[15] The reaction proceeds preferentially at the electron-rich C4 position.

• Causality of Selectivity: The pyridine-like nitrogen (N2) deactivates the adjacent C3 and C5 positions towards electrophilic attack. The C4 position, being beta to both nitrogens, retains the highest electron density, making it the most nucleophilic site on the ring.[10]

Caption: Electrophilic attack is favored at the C4 position.

Experimental Protocol 3: C4-Acylation of 1-Substituted Pyrazole

• Setup: In a stirred mixture of a 1-substituted pyrazole (20 mmol) and acetic anhydride (35 mmol), add a catalytic amount of concentrated sulfuric acid (0.2 mL) under a nitrogen atmosphere.[15]

• Reaction: Heat the resulting mixture in an oil bath (or at reflux for low-boiling components) until the starting pyrazole is consumed, as monitored by TLC.[15]

• Workup: After completion, remove volatile compounds under reduced pressure. Pour the residue onto crushed ice (100 mL).[15]

• Isolation: Collect the precipitated solid by filtration, wash with water, and recrystallize from a suitable solvent (e.g., ethanol/water) to yield the pure 4-acylpyrazole.[15]

Reactions of the Ester Functional Group

The ester moiety of pyrazole esters undergoes typical ester transformations, providing a handle for further functionalization.

The ester can be hydrolyzed to the corresponding pyrazole carboxylic acid under either acidic or basic (saponification) conditions.[16][17] This is a crucial step in many synthetic sequences, for example, prior to decarboxylation or conversion to an amide.

Powerful reducing agents like lithium aluminum hydride (LiAlH₄) can reduce the ester group to a primary alcohol (hydroxymethyl group).[6][18] This transformation is valuable for introducing a different type of functional handle onto the pyrazole scaffold. It is also possible to achieve partial reduction to the aldehyde under specific conditions.[19]

Caption: Hydrolysis and reduction of the ester group.

Experimental Protocol 4: Reduction of a Pyrazole Ester with LiAlH₄

• Setup: In a flame-dried, three-necked flask under a nitrogen atmosphere, prepare a suspension of lithium aluminum hydride (LiAlH₄) (1.5 eq.) in anhydrous diethyl ether or THF.

• Reagent Addition: Cool the suspension to 0 °C in an ice bath. Add a solution of the pyrazole ester (1 eq.) in the same anhydrous solvent dropwise to the LiAlH₄ suspension.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction by TLC.

• Quenching (Fieser workup): Cautiously quench the reaction by sequential, dropwise addition of water (X mL), followed by 15% aqueous NaOH (X mL), and finally water again (3X mL), where X is the mass of LiAlH₄ used in grams.

• Isolation: Stir the resulting granular precipitate for 30 minutes, then remove it by filtration. Dry the filtrate over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the pyrazole alcohol.[6][18]

Conclusion and Outlook

Pyrazole esters are a profoundly important class of molecules, bridging the gap between simple building blocks and complex, high-value compounds. Their physical properties, governed by the aromatic heterocycle and its substituents, make them amenable to a wide range of analytical and purification techniques. Their chemical reactivity, offering distinct handles at the ring nitrogens, the C4-position, and the ester group, provides chemists with a versatile toolkit for molecular design and synthesis. As the demand for novel therapeutics and functional materials continues to grow, the foundational understanding of pyrazole ester chemistry detailed in this guide will remain critical for innovation in drug discovery and beyond.

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"tautomerism in pyrazole compounds"

An In-depth Technical Guide to Tautomerism in Pyrazole Compounds

Abstract

Tautomerism, the dynamic equilibrium between interconverting structural isomers, is a paramount chemical feature of N-unsubstituted pyrazoles that dictates their molecular properties, reactivity, and biological function.[1] This in-depth guide provides a comprehensive examination of the tautomeric behavior of this critical heterocyclic scaffold. We will explore the fundamental principles of annular and substituent tautomerism, dissect the intricate balance of electronic and environmental factors that govern the tautomeric equilibrium, and detail the state-of-the-art experimental and computational methodologies for its characterization. This technical guide is designed for researchers, medicinal chemists, and drug development professionals, offering field-proven insights and detailed protocols to enable the rational design and application of pyrazole-based compounds.

The Fundamental Importance of Pyrazole Tautomerism

Pyrazoles are a cornerstone of modern medicinal chemistry, forming the structural core of numerous FDA-approved pharmaceuticals.[2] Their value lies in their ability to act as versatile pharmacophores, engaging in a wide range of interactions with biological targets.[3] However, the inherent ability of N-unsubstituted pyrazoles to exist as a mixture of tautomers presents both a challenge and an opportunity.[4] This phenomenon, primarily manifesting as a prototropic equilibrium between the two ring nitrogen atoms, can profoundly influence a molecule's physicochemical properties, reactivity, and biological interactions.[5]

A definitive understanding of a pyrazole's tautomeric state is not merely an academic exercise; it has critical, practical consequences in drug development:

• Receptor Recognition: Tautomers are distinct chemical entities with unique three-dimensional shapes and patterns of hydrogen bond donors and acceptors. A receptor's binding pocket may exhibit high affinity for one tautomer while having little to no affinity for the other.[5] An incorrect assumption about the dominant tautomeric form can derail structure-activity relationship (SAR) studies.

• Physicochemical & ADME Properties: Tautomerism directly impacts key drug-like properties such as pKa, lipophilicity (logP), and aqueous solubility.[5] These properties, in turn, govern a drug's absorption, distribution, metabolism, and excretion (ADME) profile.

• Synthetic Strategy: The presence of multiple tautomers in a reaction medium can lead to a mixture of products, complicating synthesis and purification. For instance, the N-alkylation of an unsymmetrically substituted pyrazole often yields a mixture of N-1 and N-2 isomers, with the ratio depending on the dominant tautomer under the reaction conditions.[2]

• Intellectual Property: From a legal standpoint, different tautomers can be considered distinct chemical entities, which has significant implications for patent claims and freedom-to-operate.[5]

Annular Tautomerism: The Predominant Equilibrium

The most common and significant form of tautomerism in pyrazoles is annular prototropic tautomerism. This involves a formal 1,2-shift of a proton between the two adjacent ring nitrogen atoms (N1 and N2).[6] For a pyrazole with different substituents at the C3 and C5 positions, this results in two distinct tautomers.

The numbering of the pyrazole ring begins at the nitrogen atom bearing the hydrogen, designated N1.[6] Consequently, a proton shift from N1 to N2 results in a re-numbering of the ring carbons, causing the substituents at C3 and C5 to switch positions.[6]

Figure 2: Keto-enol tautomerism in 1-substituted pyrazol-3-ols.

Non-Aromatic Tautomers

Theoretically, a proton could also migrate to one of the ring carbon atoms. However, this would result in a non-aromatic dihydropyrazole structure. [7]The associated loss of aromatic stabilization energy makes these tautomers energetically unfavorable, and they are generally not observed experimentally. [7][8]

Experimental and Computational Characterization

A multi-pronged approach combining spectroscopic and computational methods is essential for the unambiguous characterization of pyrazole tautomerism.

Figure 3: Integrated workflow for the study of pyrazole tautomerism.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful and frequently used technique for investigating tautomeric equilibria in solution. [6][7]

• Causality and Key Observations: At room temperature, if the proton exchange between tautomers is fast on the NMR timescale, an averaged spectrum is observed. [9]As the temperature is lowered, the exchange rate decreases. If the rate becomes slow enough, the averaged signals will broaden, coalesce, and finally resolve into two distinct sets of signals, one for each tautomer. [9]The ratio of the integrals of corresponding signals directly provides the tautomeric equilibrium constant (KT). [10]* ¹³C NMR: The chemical shifts of C3 and C5 are particularly sensitive to the tautomeric form and are often used for identification. [7]* ¹⁵N NMR: This technique is highly informative as it directly probes the nitrogen atoms involved in the tautomerism. The pyrrole-like (N1) and pyridine-like (N2) nitrogens have distinct chemical shifts, allowing for clear differentiation. [11] Protocol: Variable-Temperature (VT) ¹H NMR Experiment

• Sample Preparation: Dissolve 5-10 mg of the pyrazole derivative in a suitable deuterated solvent (e.g., THF-d₈, Toluene-d₈, or DMSO-d₆) in a high-quality NMR tube. The choice of solvent is critical; low-freezing-point solvents are required for low-temperature work.

• Initial Spectrum: Acquire a standard ¹H NMR spectrum at ambient temperature (e.g., 298 K).

• Cooling Sequence: Gradually lower the spectrometer's temperature in increments of 10-20 K. Allow the sample to equilibrate for 5-10 minutes at each new temperature before acquiring a spectrum.

• Identify Coalescence: Observe the broadening and eventual splitting of key signals (e.g., protons or methyl groups at C3 and C5). The temperature at which the signals merge is the coalescence temperature.

• Low-Temperature Spectrum: Continue cooling until the signals for the two tautomers are sharp and well-resolved (the "slow-exchange regime").

• Data Analysis: Integrate the corresponding signals for both tautomers. The ratio of the integrals gives the equilibrium constant KT at that specific temperature.

X-ray Crystallography

X-ray crystallography provides an unambiguous determination of the tautomeric form present in the solid state. [12]It is the gold standard for structural elucidation of a single state. However, it is crucial to recognize that the solid-state structure may not reflect the tautomeric equilibrium in solution due to different intermolecular forces (crystal packing). [7]In some cases, both tautomers can co-crystallize, a phenomenon known as desmotropy. [7]

Computational Chemistry

Density Functional Theory (DFT) calculations are an invaluable tool for predicting the relative stabilities of tautomers and complementing experimental findings. [13][14] Protocol: DFT Calculation Workflow

• Structure Generation: Build the 3D structures of all possible tautomers.

• Geometry Optimization: Perform geometry optimizations for each tautomer using a suitable functional and basis set (e.g., B3LYP/6-311++G(d,p) or M06-2X/6-311++G(d,p)). [12][14]3. Frequency Calculations: Perform frequency calculations on the optimized geometries to confirm they are true energy minima (no imaginary frequencies) and to obtain thermodynamic data (zero-point vibrational energy, enthalpy, and Gibbs free energy). [13]4. Solvent Modeling: To account for solvent effects, repeat the optimizations using a continuum solvation model, such as the Polarizable Continuum Model (PCM). [13]5. Energy Analysis: Compare the calculated Gibbs free energies (ΔG) of the tautomers in the gas phase and in solution. The tautomer with the lower ΔG is predicted to be the more stable form. The energy difference (ΔΔG) can be used to calculate a theoretical KT.

Conclusion

The annular tautomerism of pyrazole compounds is a fundamental and dynamic characteristic with profound consequences for their application in medicinal chemistry, organic synthesis, and materials science. [1][4]The position of the tautomeric equilibrium is a sophisticated interplay of intramolecular substituent electronics and intermolecular interactions with the solvent and other solute molecules. [14]A comprehensive understanding, achieved through the synergistic application of advanced spectroscopic techniques like variable-temperature NMR and robust computational modeling, is not just beneficial but essential. It empowers scientists to predict and control molecular behavior, paving the way for the rational design of novel pyrazole-based compounds with optimized physicochemical properties, enhanced biological activity, and improved synthetic accessibility.

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The Pharmacological and Agrochemical Mechanisms of Methyl 5-methyl-1-phenylpyrazole-4-carboxylate: A Privileged Scaffold

Executive Summary

Methyl 5-methyl-1-phenylpyrazole-4-carboxylate (CAS 7189-01-7) represents a highly versatile, "privileged scaffold" in modern medicinal chemistry and agrochemical design[1][2]. Unlike single-target active pharmaceutical ingredients (APIs), this compound functions both as an active pharmacophore (often acting as a prodrug that undergoes intracellular esterase hydrolysis) and as a critical synthetic intermediate. This whitepaper deconstructs the tripartite mechanism of action associated with this scaffold: its role in suppressing the NF-κB inflammatory cascade, its utility in synthesizing Sphingosine 1-phosphate receptor 1 (S1P1) agonists, and its foundational role in Succinate Dehydrogenase Inhibitor (SDHI) fungicides.

Structural Rationale & Physicochemical Profile

The biological efficacy of Methyl 5-methyl-1-phenylpyrazole-4-carboxylate is intrinsically linked to its molecular geometry and electronic distribution[3].

• The Pyrazole Core: Provides a stable, aromatic hydrogen-bond accepting network that mimics natural purines and pyrimidines, allowing it to intercalate into the ATP-binding pockets of various kinases.

• The 1-Phenyl and 5-Methyl Substitutions: Induce a specific dihedral angle (approximately 64°) that forces the molecule into a non-planar conformation[4]. This steric bulk increases lipophilicity (LogP ~1.96)[1], enhancing cellular membrane permeability.

• The 4-Carboxylate Ester: Acts as a lipophilic masking group. In biological systems, it facilitates cellular entry before being hydrolyzed into the active 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid[4][5], which actively coordinates with metal ions or hydrogen-bond networks in target enzymes.

Mechanism of Action I: Anti-Inflammatory Modulation via NF-κB and COX-2

In mammalian pharmacology, pyrazole-4-carboxylate derivatives exhibit profound anti-inflammatory properties by directly interfering with the Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB) signaling pathway[6].

Mechanistic Pathway

Upon stimulation by inflammatory mediators like Angiotensin-II (Ang-II) or lipopolysaccharides (LPS), the IκB kinase (IKK) complex is activated. Pyrazole derivatives competitively bind to the hinge region of IKK, preventing the phosphorylation and subsequent ubiquitin-mediated degradation of IκB. By stabilizing the IκB/NF-κB complex in the cytosol, the pyrazole scaffold prevents the nuclear translocation of the p65 subunit[6]. Consequently, the transcription of downstream pro-inflammatory genes, notably Cyclooxygenase-2 (COX-2), is severely downregulated. This mechanism has shown significant in vivo efficacy in mitigating oxidative stress and inflammation in Abdominal Aortic Aneurysm (AAA) models[6].

Fig 1: Pyrazole-4-carboxylate mediated inhibition of the NF-κB pathway.

Mechanism of Action II: Precursor to S1P1 Receptor Agonists

Beyond direct kinase inhibition, Methyl 5-methyl-1-phenylpyrazole-4-carboxylate is a highly sought-after intermediate for synthesizing S1P1 agonists[7]. Sphingosine 1-phosphate (S1P) is a bioactive lipid that regulates lymphocyte egress from lymphoid organs.

By derivatizing the 4-carboxylate group into an oxadiazole ring (via reaction with amidoximes), researchers generate potent S1P1 agonists[7]. These compounds bind to the G protein-coupled receptor S1P1 on lymphocytes, causing receptor internalization and degradation. This functional antagonism sequesters lymphocytes in the lymph nodes, providing a powerful immunosuppressive mechanism used in treating autoimmune diseases like Multiple Sclerosis (MS)[7].

Mechanism of Action III: Succinate Dehydrogenase Inhibition (SDHI)

In agricultural chemistry, the pyrazole-4-carboxylate core is the defining pharmacophore for modern Succinate Dehydrogenase Inhibitor (SDHI) fungicides[8][9].

Mechanistic Pathway

SDHIs target Complex II of the fungal mitochondrial respiratory chain. The hydrolyzed pyrazole-4-carboxylic acid (or its amide derivatives) acts as a structural mimic of ubiquinone. The carbonyl oxygen of the carboxylate/carboxamide acts as a hydrogen bond acceptor, while the adjacent NH (or surrounding structural water) acts as a donor, allowing the pyrazole core to anchor tightly into the ubiquinone-binding pocket (Q-site) of the SDH enzyme[9][10]. This competitive binding halts electron transfer from succinate to ubiquinone, collapsing the mitochondrial membrane potential and arresting fungal ATP synthesis[10].

Fig 2: Competitive inhibition of the SDH Q-site by pyrazole scaffolds.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols incorporate built-in validation mechanisms.

Protocol A: Microwave-Assisted Synthesis of S1P1 Agonist Derivatives

Causality & Rationale: The conversion of the methyl ester to complex heterocycles (e.g., oxadiazoles) often suffers from low yields due to the steric hindrance of the 1-phenyl and 5-methyl groups. Microwave irradiation provides rapid, uniform volumetric heating, overcoming this activation energy barrier[7].

• Reagent Assembly: Suspend Methyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate (0.67 mmol) and the target amidoxime (0.74 mmol) in 2 mL of anhydrous toluene[7].

• Catalysis: Add K₂CO₃ (0.74 mmol) to facilitate the base-catalyzed cyclization[7].

• Irradiation: Seal the vial and heat to 180°C in a microwave reactor for exactly 45 minutes[7].

• Self-Validation (LC-MS): Dilute an aliquot with DCM. Utilize a reverse-phase HPLC column (e.g., Newcrom R1) with a mobile phase of MeCN/Water/Formic Acid[11]. The protocol is validated if the starting mass (m/z 217 [M+H]+) is absent, replaced entirely by the product mass.

Protocol B: In Vitro Mechanistic Validation of NF-κB Inhibition

Causality & Rationale: RAW264.7 macrophages are utilized because they express high basal levels of TLR4 and Ang-II receptors, providing a massive dynamic range for observing NF-κB activation[6].

• Cell Culture & Starvation: Seed RAW264.7 cells at 1×105 cells/well. Starve in serum-free media for 12 hours to synchronize the cell cycle and reduce basal NF-κB noise.

• Pre-treatment: Incubate cells with the pyrazole derivative (10 µM) for 2 hours.

• Stimulation: Challenge the cells with Ang-II (1 µM) for 30 minutes to induce IKK activation[6].

• Fractionation & Western Blotting: Lyse cells and separate nuclear from cytosolic fractions.

• Self-Validation (Internal Controls): Probe the nuclear fraction for p65. Critical Validation Step: You must probe the nuclear fraction for Lamin B1 (nuclear loading control) and the cytosolic fraction for β-actin (cytosolic loading control). If Lamin B1 levels fluctuate between wells, the reduction in p65 is an artifact of poor fractionation or cytotoxicity, invalidating the assay.

Quantitative Pharmacological Data

The following table synthesizes the physicochemical and pharmacological parameters of the scaffold and its immediate derivatives, allowing for rapid cross-disciplinary comparison[1][6][9].

Parameter / Target	Value / Observation	Context / Methodology
Molecular Weight	216.24 g/mol	Optimal for Lipinski’s Rule of 5[1]
LogP (Lipophilicity)	1.967	Ensures high cellular membrane permeability[1]
Topological Polar Surface Area	44.12 Ų	Favorable for CNS penetration (if required)[1]
NF-κB (p65) Translocation	>60% Inhibition at 10 µM	RAW264.7 Macrophage Assay (Western Blot)[6]
COX-2 Expression	Significant Downregulation	In vivo murine AAA model[6]
Succinate Dehydrogenase (SDH)	IC₅₀ ~ 1.41 mg/L (Derivative)	Fungal mitochondrial Q-site competitive assay[9]

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• Guo, Y., Bao, D., & Zhang, C. Discovery of pyrazole derivatives as potent inhibitor of NF-ĸB for possible benefit in abdominal aortic aneurysms. Chemical Papers (2021).
• US Patent 8802663B2. Pyrazole oxadiazole derivatives as S1P1 agonists. Google Patents.
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In Silico Modeling of Pyrazole Derivatives: A Comprehensive Technical Guide for Hit-to-Lead Optimization

Executive Summary

The pyrazole scaffold—a five-membered heterocyclic ring containing two adjacent nitrogen atoms—is a privileged structure in medicinal chemistry. It forms the pharmacophoric core of numerous blockbuster drugs, including the selective COX-2 inhibitor Celecoxib, as well as various anticancer, antimicrobial, and antiviral agents[1][2][3]. However, the structural plasticity and diverse substitution patterns of pyrazoles present a vast chemical space that is inefficient to explore via traditional empirical synthesis alone.

In silico modeling bridges this gap by providing a deterministic, physics-based framework for hit-to-lead optimization. This whitepaper provides an authoritative, step-by-step technical guide to the computational workflows required to model pyrazole derivatives, encompassing Quantum Mechanics (QM), Molecular Docking, Molecular Dynamics (MD), and ADMET profiling.

Mechanistic Grounding: Why Pyrazoles?

The pharmacological versatility of pyrazole derivatives stems from their unique electronic properties. The ring acts as both a hydrogen bond donor (via the NH group, if unsubstituted) and a hydrogen bond acceptor (via the sp2 hybridized nitrogen). Furthermore, the aromatic nature of the ring facilitates strong π−π stacking and π -cation interactions with target residues (e.g., Arg106 in COX-2)[3].

To accurately model these interactions, we must first understand the electron density and conformational preferences of the ligand before it ever encounters a protein target.

Protocol 1: Quantum Mechanical (QM) Profiling & Ligand Preparation

Before docking, relying on 2D-to-3D conversion algorithms is insufficient for highly functionalized pyrazoles. Quantum chemical calculations are required to determine the global energy minimum and map the electrostatic potential (ESP).

Causality & Rationale: We employ Density Functional Theory (DFT) with the B3LYP functional and the 6-31G(d,p) basis set. This specific combination is chosen because it offers the optimal balance between computational cost and the accurate representation of electron correlation in small, nitrogen-rich heterocyclic molecules[4][5].

Step-by-Step Methodology:

• Initial 3D Generation: Sketch the 2D pyrazole structures and generate initial 3D conformers using the OPLS4 or MMFF94 force field.

• Geometry Optimization (DFT): Export the structures to a QM package (e.g., Gaussian 16). Run a geometry optimization job using B3LYP/6-31G(d,p).

• Frequency Calculation: Concurrently run a vibrational frequency calculation to ensure the absence of imaginary frequencies, self-validating that the structure is at a true local minimum rather than a saddle point.

• ESP Mapping & NBO Analysis: Generate the Electrostatic Potential (ESP) map to identify nucleophilic and electrophilic regions. Perform Natural Bond Orbital (NBO) analysis to quantify charge distribution and donor-acceptor interactions within the pyrazole substituents[5].

• Ligand Export: Assign RESP (Restrained Electrostatic Potential) charges and export the optimized ligands in .mol2 or .pdbqt format for downstream docking.

Molecular Docking & Pharmacophore Modeling

Molecular docking predicts the preferred orientation of the pyrazole derivative within the binding site. For this guide, we will use the Cyclooxygenase-2 (COX-2) enzyme (PDB ID: 3LN1) as a model target, given the historical success of pyrazoles in this domain[6][7].

Protocol 2: High-Precision Molecular Docking

Causality & Rationale: Standard rigid docking often fails to capture the induced-fit phenomena common in pyrazole-target interactions. We utilize a self-validating protocol that begins with redocking the co-crystallized ligand (Celecoxib) to establish a baseline Root Mean Square Deviation (RMSD). An RMSD ≤2.0 Å validates the grid and docking parameters[8].

Step-by-Step Methodology:

• Protein Preparation: Download PDB: 3LN1. Remove water molecules beyond 3 Å of the active site. Add polar hydrogens and assign protonation states at physiological pH (7.4) using tools like PROPKA. This is critical because the protonation state of active site histidines (e.g., His90) dictates hydrogen bonding with the pyrazole ring[9].

• Grid Generation: Define a receptor grid box centered on the co-crystallized ligand. Set the bounding box size to 20×20×20 Å to allow sufficient translational and rotational sampling of bulky tetrasubstituted pyrazoles[9].

• Validation (Redocking): Extract the native Celecoxib, strip its coordinates, and redock it into the generated grid using AutoDock Vina or Schrödinger Glide (Extra Precision - XP)[3][6][8]. Confirm the RMSD is <2.0 Å.

• Virtual Screening: Dock the QM-optimized pyrazole library.

• Interaction Analysis: Filter poses based on mandatory pharmacophoric features:

  • Hydrogen bonding with Arg120 or Tyr355.

  • π -cation or π−π interactions with Arg106 or His90.

Figure 1: Comprehensive In Silico Drug Discovery Workflow for Pyrazole Derivatives.

Molecular Dynamics (MD) & Free Energy Calculations

Docking provides a static snapshot, which is inherently flawed when dealing with flexible biological systems. Molecular dynamics (MD) simulations are required to evaluate the temporal stability of the pyrazole-target complex and account for solvent effects[4][10].

Protocol 3: MD Simulation and MM-PBSA

Causality & Rationale: We simulate the complex for 100 ns to observe conformational drifts. We utilize a two-step equilibration (NVT followed by NPT). NVT (constant volume and temperature) stabilizes the system's kinetic energy, preventing the simulation from "blowing up" due to high initial forces. NPT (constant pressure and temperature) then allows the solvent density to equilibrate to experimental conditions (1 bar) before the production run. Finally, MM-PBSA (Molecular Mechanics Poisson-Boltzmann Surface Area) is used because it provides a thermodynamically rigorous calculation of binding free energy ( ΔGbind​ ), far superior to empirical docking scores[2].

Step-by-Step Methodology:

• System Topology: Generate topology files for the target protein using the AMBER99SB-ILDN force field. Generate ligand topologies using the General AMBER Force Field (GAFF) with AM1-BCC charges.

• Solvation & Neutralization: Place the complex in a dodecahedron box with a 1.0 nm distance from the protein to the box edge. Solvate with the TIP3P water model. Add Na+ and Cl− ions to neutralize the system and simulate a 0.15 M physiological salt concentration.

• Energy Minimization: Run steepest descent minimization (max 50,000 steps) until the maximum force is <1000.0 kJ/mol/nm. This removes steric clashes introduced during solvation.

• Equilibration:

  • NVT Phase: 100 ps at 300 K using the V-rescale thermostat. Position restraints are applied to heavy atoms.

  • NPT Phase: 100 ps at 1 bar using the Parrinello-Rahman barostat.

• Production Run: Remove position restraints and run a 100 ns simulation. Save coordinates every 10 ps.

• Trajectory Analysis: Calculate the RMSD of the protein backbone and ligand heavy atoms. Calculate the Root Mean Square Fluctuation (RMSF) to identify flexible loop regions.

• MM-PBSA Calculation: Extract snapshots from the final 20 ns of the trajectory (where the system is fully equilibrated). Calculate ΔGbind​=ΔEvdW​+ΔEelec​+ΔGpolar​+ΔGnonpolar​ .

Figure 2: Sequential Molecular Dynamics (MD) Simulation Protocol for Pyrazole Complexes.

Quantitative Data: ADMET & Scoring Profiles

A compound with excellent binding affinity is useless if it violates pharmacokinetic parameters. The final step in the in silico workflow is predicting Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) alongside 3D-QSAR modeling[8][10].

The table below synthesizes typical computational benchmarks and acceptable thresholds for pyrazole derivatives targeting COX-2 and antimicrobial targets (e.g., E. coli), aggregated from recent in silico studies[1][8].

Parameter / Metric	Target: COX-2 (Anti-inflammatory)	Target: E. coli (Antimicrobial)	Acceptable Threshold (Lipinski/ADMET)
Docking Score (Glide XP)	-9.5 to -11.2 kcal/mol	-7.0 to -8.5 kcal/mol	<−7.0 kcal/mol
MM-PBSA ( ΔGbind​ )	-35.0 to -48.5 kcal/mol	-20.0 to -30.5 kcal/mol	More negative indicates stronger binding
Molecular Weight (MW)	350 - 450 g/mol	250 - 400 g/mol	<500 g/mol (Rule of 5)
LogP (Lipophilicity)	3.2 - 4.8	1.5 - 3.5	<5.0
H-Bond Donors (HBD)	1 - 2	1 - 3	≤5
H-Bond Acceptors (HBA)	3 - 6	4 - 7	≤10
Intestinal Absorption	>85%	>70%	>30% (High Absorption)
Hepatotoxicity	Negative / Low	Negative	Must be Negative
Key Interacting Residues	Arg120, Tyr355, His90, Arg106	His298, His333	Target Specific

Table 1: Quantitative computational benchmarks for pyrazole derivatives in hit-to-lead optimization.

Conclusion

The in silico modeling of pyrazole derivatives is not a linear exercise in running software, but a rigorous, physics-based interrogation of molecular behavior. By layering Quantum Mechanics for electronic accuracy, Molecular Docking for spatial orientation, Molecular Dynamics for temporal stability, and ADMET for pharmacokinetic viability, researchers can systematically reduce attrition rates in drug development. Ensuring that each step is self-validating—from the absence of imaginary frequencies in DFT to the stabilization of RMSD in MD—guarantees that the resulting lead compounds are grounded in scientific reality.

References

• Jana, S. B., Raghuwanshi, K., Rai, G. K., Ahlawat, P., Reka, S., Chopade, P. D., Tilva, T., Ilango, K., & Kumar, A. (2024). Computational Chemistry Of Pyrazole Derivatives: Molecular Modeling, Quantum Mechanical Calculations, And Molecular Dynamics Simulations. Eurasian Chemical Communications. [Link]

• New Journal of Chemistry. (n.d.). 3D-QSAR, molecular docking and molecular dynamics analysis of pyrazole derivatives as MALT1 inhibitors. RSC Publishing. [Link]

• CoLab.ws. (2025). Synergistic in silico exploration of some pyrazole-based potential anticancer agents: a DFT, molecular docking, and molecular dynamics study. CoLab.[Link]

• El-Sayed, M. A., Abdel-Aziz, N. I., et al. (2011). Design, synthesis, and biological evaluation of substituted hydrazone and pyrazole derivatives as selective COX-2 inhibitors: Molecular docking study. Bioorganic & Medicinal Chemistry, 19(11), 3416-24.[Link]

• Arabian Journal of Chemistry. (2023). ADMET profiling and molecular docking of pyrazole and pyrazolines derivatives as antimicrobial agents. Arabian Journal of Chemistry. [Link]

• Taylor & Francis. (2023). Synthesis, antiviral activity, molecular docking, and molecular dynamics studies of ethoxy phthalimide pyrazole derivatives against Cytomegalovirus and Varicella-Zoster virus. Journal of Biomolecular Structure and Dynamics.[Link]

• Arabian Journal of Chemistry. (n.d.). Molecular modeling and structural analysis of some tetrahydroindazole and cyclopentanepyrazole derivatives as COX-2 inhibitors. Arabian Journal of Chemistry.[Link]

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The Toxicological Landscape of Methyl 5-methyl-1-phenylpyrazole-4-carboxylate: A Mechanistic Guide for Drug Development

Executive Summary

Methyl 5-methyl-1-phenylpyrazole-4-carboxylate (CAS: 7189-01-7) is a highly specialized chemical intermediate predominantly utilized in the synthesis of Sphingosine-1-phosphate receptor 1 (S1P1) agonists[1]. While S1P1 agonists are critical in managing autoimmune diseases by modulating lymphocyte trafficking[2], the toxicological profile of their synthetic precursors is often overlooked.

As a Senior Application Scientist, I have structured this technical guide to deconstruct the toxicological liabilities inherent to the methyl-pyrazole scaffold. By examining metabolic cleavage, cytochrome P450 (CYP) induction, and reactive oxygen species (ROS)-mediated genotoxicity, this whitepaper provides drug development professionals with actionable, self-validating protocols to screen for off-target toxicities before advancing pyrazole-derived APIs into preclinical models.

Structural Toxicology & Mechanistic Pathways

The toxicity of Methyl 5-methyl-1-phenylpyrazole-4-carboxylate is governed by three primary structural and metabolic mechanisms:

Esterase-Mediated Hydrolysis

Upon systemic exposure, the methyl ester moiety undergoes rapid hydrolysis by ubiquitous tissue carboxylesterases. This cleavage yields 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid (CAS: 91138-00-0) [3]. While the parent compound is lipophilic and readily crosses cellular membranes, the resulting carboxylic acid is highly polar, altering its volume of distribution and shifting the toxicity profile toward renal elimination pathways.

CYP2E1 Induction and Hepatotoxicity

The pyrazole ring is a well-documented inducer of the hepatic enzyme CYP2E1. Induction of CYP2E1 significantly elevates baseline oxidative stress within hepatocytes[4]. Crucially, pyrazole exposure alone rarely induces acute hepatic necrosis; rather, it sensitizes the liver to cytokine-induced damage. When exposed to endogenous Tumor Necrosis Factor-alpha (TNF-α), the pyrazole-sensitized liver undergoes severe hepatotoxicity mediated by the hyperactivation of the c-Jun N-terminal kinase (JNK1/JNK2) MAPK pathways[4].

ROS-Mediated Genotoxicity (The Methyl-Pyrazole Liability)

The specific combination of a methyl group and a pyrazole ring carries distinct genotoxic risks. In vitro studies on structurally analogous methyl-pyrazole compounds have demonstrated potent genotoxic activity in human cell lines (e.g., SH-SY5Y neuroblastoma and Jurkat T-cells)[5]. The mechanism is driven by a rapid, dose-dependent surge in Reactive Oxygen Species (ROS) occurring within 30 to 120 minutes of exposure, which subsequently induces DNA double-strand breaks quantifiable by the phosphorylation of histone H2AX (γH2AX)[6].

Caption: Mechanistic toxicology pathways of the methyl-pyrazole scaffold.

Quantitative Toxicity Data

To benchmark the safety profile during drug formulation, we must look at both the acute hazard classifications of the pyrazole-4-carboxylate class and the specific in vitro thresholds for methyl-pyrazole genotoxicity.

Table 1: Acute Hazard Profile (GHS Classification)

Based on structural alerts and data from identical pyrazole-4-carboxylate scaffolds[7][8][9].

Hazard Category	GHS Classification	Hazard Statement	Mechanistic Rationale
Acute Oral Toxicity	Category 4	H302: Harmful if swallowed	Rapid GI absorption and esterase cleavage[3].
Skin Irritation	Category 2	H315: Causes skin irritation	Lipophilic parent compound disrupts lipid bilayers[7].
Eye Irritation	Category 2A	H319: Causes serious eye irritation	Direct cellular toxicity to corneal epithelium[9].
STOT-Single Exposure	Category 3	H335: May cause respiratory irritation	Volatilization of powder forms reactive adducts in mucosa[8].

Table 2: Comparative In Vitro Genotoxicity Thresholds

Data derived from human cell line (SH-SY5Y) exposure to methyl-pyrazole derivatives[5][6].

Toxicological Parameter	Observed Threshold / Timeframe	Biological Implication
ROS Induction Onset	30 - 120 minutes	Immediate oxidative burst precedes structural DNA damage.
DNA Damage (γH2AX) Onset	1 hour post-exposure	Rapid phosphorylation indicates acute double-strand breaks.
Genotoxic Concentration	0.01 µM - 3.0 µM	High potency requires stringent residual solvent/impurity limits.
Cytotoxicity (Viability <80%)	> 3.0 µM	Genotoxicity occurs at sub-lethal doses, increasing mutation risk.

Self-Validating Experimental Protocols

To ensure scientific integrity (E-E-A-T), the following protocols are designed as self-validating systems. They do not merely list steps; they embed internal controls to prove the causality of the observed toxicity.

Protocol 1: High-Content γH2AX Genotoxicity Screening

Objective: Quantify ROS-mediated DNA double-strand breaks induced by the methyl-pyrazole scaffold. Causality Focus: By running parallel plates with a ROS scavenger (e.g., N-acetylcysteine), we validate that DNA damage is caused by oxidative stress rather than direct DNA intercalation.

• Cell Seeding: Seed SH-SY5Y neuroblastoma cells at 1×104 cells/well in a 96-well optical bottom plate. Causality: SH-SY5Y cells are utilized because neuronal lines are highly sensitive to ROS-mediated pyrazole toxicity[5].

• Pre-treatment (Control): Treat half the plate with 5 mM N-acetylcysteine (NAC) for 1 hour prior to compound exposure to establish the ROS-dependency baseline.

• Compound Exposure: Dose cells with Methyl 5-methyl-1-phenylpyrazole-4-carboxylate (0.01 µM to 10 µM) for 1 hour and 24 hours.

• ROS Quantification (Parallel Plate): At 1 hour, incubate with 10 µM DCFDA for 30 minutes. Read fluorescence (Ex/Em: 485/535 nm). Causality: DCFDA is used to capture the early oxidative burst before apoptotic cascades degrade the cells[6].

• Fixation & Immunostaining: At 24 hours, fix cells with 4% paraformaldehyde. Permeabilize with 0.1% Triton X-100. Stain with primary anti-phospho-Histone H2AX (Ser139) antibody, followed by an Alexa Fluor 488 secondary antibody and Hoechst 33342 nuclear counterstain.

• High-Content Imaging: Image at 20X magnification. Quantify the number of γH2AX foci per nucleus.

Caption: Step-by-step workflow for high-content γH2AX genotoxicity screening.

Protocol 2: CYP2E1-Mediated Hepatotoxicity Assay

Objective: Evaluate if the compound sensitizes hepatocytes to cytokine-induced necrosis. Causality Focus: Utilizing JNK1/2 knockout models or specific inhibitors (SP600125) proves that cell death is a kinase-driven biological response, not an artifact of solvent toxicity[4].

• Hepatocyte Culture: Culture primary human hepatocytes or HepG2 cells in collagen-coated plates.

• CYP2E1 Induction: Dose cells with the compound (10 µM) for 48 hours to allow for transcriptional upregulation and induction of CYP2E1.

• Sensitization Challenge: Introduce TNF-α (20 ng/mL) to the culture media.

• Kinase Inhibition (Control): In a parallel control group, add 10 µM SP600125 (JNK inhibitor) 1 hour prior to TNF-α exposure. Causality: If SP600125 rescues the cells, it validates that toxicity is strictly mediated by the JNK MAPK pathway[4].

• Viability Readout: After 24 hours of TNF-α exposure, assess cell viability using an MTT or CellTiter-Glo (ATP) assay.

Implications for Drug Development (S1P1 Agonists)

Methyl 5-methyl-1-phenylpyrazole-4-carboxylate is a foundational building block for synthesizing S1P1 receptor agonists[1]. In clinical applications, S1P1 agonists (e.g., for Multiple Sclerosis) are known to induce target-mediated toxicities such as transient bradycardia, sustained blood pressure elevation, and pulmonary function decline[10].

The critical insight for drug developers is the differentiation of toxicity: If an advanced S1P1 API retains the unshielded methyl-pyrazole characteristics of this intermediate, the patient may suffer from a compounding toxicological burden. The target-mediated cardiovascular risks (S1P1/S1P3 agonism)[10] could be exacerbated by the off-target, CYP2E1-induced oxidative stress and genotoxicity inherent to the pyrazole scaffold[5]. Therefore, downstream APIs must be rigorously screened using the γH2AX and CYP2E1 protocols outlined above to ensure the structural liabilities of the intermediate have been successfully engineered out of the final drug product.

References

• US Patent US8802663B2. Pyrazole oxadiazole derivatives as S1P1 agonists. Google Patents.

• PubMed Central (NIH). Hepatotoxicity Mediated by Pyrazole (CYP2E1) Plus TNF-α Treatment Occurs in jnk2−/− but not in jnk1−/− Mice. Available at:[Link]

• PubMed Central (NIH). Identification and Preclinical Pharmacology of BMS-986104: A Differentiated S1P1 Receptor Modulator in Clinical Trials. Available at:[Link]

• PubMed (NIH). Evidence of the in vitro genotoxicity of methyl-pyrazole pesticides in human cells. Available at:[Link]

• End SDHI. Evidence of the in vitro genotoxicity of methyl-pyrazole pesticides in human cells (Full Text). Available at:[Link]

• PubChem (NIH). Methyl 1H-pyrazole-4-carboxylate | C5H6N2O2 | CID 9793760. Available at:[Link]

• ASPET Journals (DOI). Full Pharmacological Efficacy of a Novel S1P1 Agonist That Does Not Require S1P-Like Headgroup Interactions. Available at:[Link]

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Protocols & Analytical Methods

Application Note: Isolation and Purification of Methyl 5-methyl-1-phenylpyrazole-4-carboxylate

Context and Strategic Imperatives

Methyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate (CAS: 7189-01-7) is a highly valued heterocyclic building block, frequently utilized in the development of pharmaceuticals, including selective S1P1/Edg1 receptor agonists for autoimmune therapies[1].

The primary challenge in isolating this compound lies in the intrinsic regiochemistry of pyrazole synthesis. When precursors such as phenylhydrazine react with 1,3-dicarbonyl compounds, the nucleophilic attack can occur at either electrophilic center, generating a mixture of 1,5-disubstituted and 1,3-disubstituted regioisomers[2]. Because these isomers possess identical molecular weights and similar functional groups, standard isolation techniques often fail to achieve the >99% purity required for downstream pharmaceutical coupling.

This protocol outlines a self-validating, three-phase downstream purification strategy: targeted liquid-liquid extraction, dipole-differentiated flash chromatography, and thermodynamically driven binary solvent recrystallization[3].

Physicochemical Profile

Parameter	Value / Description
IUPAC Name	Methyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate
CAS Registry Number	7189-01-7
Molecular Formula	C12H12N2O2
Molecular Weight	216.24 g/mol [4]
Topological Polar Surface Area (TPSA)	44.12 Ų[4]
LogP (Predicted)	1.96[4]

Purification Workflow Architecture

The following diagram illustrates the sequential separation logic. Each phase is designed to exploit a specific physicochemical vulnerability of the impurities.

Fig 1: Downstream purification workflow isolating the 1,5-pyrazole regioisomer.

Mechanistic Principles & Causality

• Phase 1: Acidic Quenching (Chemical Causality): Unreacted phenylhydrazine is highly toxic and can interfere with silica chromatography by streaking. By washing the crude ethyl acetate mixture with 1M HCl, the hydrazine is protonated into a water-soluble hydrazinium salt, permanently partitioning it into the aqueous waste[5].

• Phase 2: Dipole-Differentiated Chromatography (Steric Causality): The 1,5-isomer and 1,3-isomer interact differently with the silanol groups of the stationary phase. In the 1,5-isomer, the pyrazole nitrogen is sterically shielded by the adjacent methyl and phenyl groups, altering its dipole moment compared to the 1,3-isomer. A non-polar to moderately polar gradient (Hexane/EtOAc) effectively resolves these isomers.

• Phase 3: Lattice Energy Discrimination (Thermodynamic Causality): While chromatography enriches the 1,5-isomer, trace regioisomers often co-elute. Recrystallization from an Ethyl Acetate/n-Hexane system forces the compound into a highly ordered crystal lattice[3]. The 1,3-isomer cannot integrate into this specific lattice without a massive thermodynamic penalty, leaving it dissolved in the mother liquor.

Step-by-Step Execution Protocol

Phase 1: Liquid-Liquid Extraction (LLE)

• Dilution: Dissolve the crude reaction mixture in Ethyl Acetate (EtOAc) at a ratio of 10 mL per gram of crude material.

• Acid Wash: Transfer to a separatory funnel. Add 5 mL of 1M HCl per gram of crude. Shake vigorously and vent. Allow phases to separate and discard the lower aqueous layer.

• Neutralization: Wash the organic phase with an equal volume of saturated aqueous NaHCO₃ to neutralize residual acid.

• Drying: Wash with brine, then dry the organic layer over anhydrous Na₂SO₄. Filter and concentrate under reduced pressure.

  • Self-Validation Checkpoint: Spot the concentrated organic phase on a TLC plate. Stain with Ninhydrin and heat; the absence of a purple/brown spot at the baseline confirms the complete removal of phenylhydrazine.

Phase 2: Normal-Phase Flash Chromatography

• Column Preparation: Pack a glass column with silica gel (230–400 mesh) using pure n-Hexane.

• Loading: Dry-load the concentrated crude by adsorbing it onto a small amount of silica gel (1:2 w/w), evaporating the solvent, and applying the powder evenly to the top of the column bed.

• Elution: Run a gradient elution starting at 95:5 (Hexane:EtOAc) and gradually increasing to 80:20 (Hexane:EtOAc).

• Fraction Collection: Monitor fractions via TLC (UV active at 254 nm). The target Methyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate typically elutes at an Rf of ~0.35–0.45 in 20% EtOAc/Hexane.

  • Self-Validation Checkpoint: Perform rapid ¹H NMR on a pooled sample of the target fractions. Look for a distinct singlet at ~8.0–8.1 ppm corresponding to the isolated pyrazole C3-H. The absence of a secondary, shifted singlet confirms the removal of the 1,3-regioisomer.

Phase 3: Binary Solvent Recrystallization

• Dissolution: Transfer the pooled and concentrated chromatography fractions to an Erlenmeyer flask. Add a minimal amount of hot Ethyl Acetate (or Dichloromethane) just until the solid fully dissolves[3].

• Anti-Solvent Addition: While maintaining gentle heat, add n-Hexane dropwise until the solution reaches the "cloud point" (slight, persistent turbidity).

• Crystallization: Remove from heat and allow the flask to cool undisturbed to room temperature over 2 hours. Once at room temperature, transfer the flask to an ice bath (0–4 °C) for an additional 1 hour to maximize yield.

• Isolation: Collect the resulting white to off-white crystals via vacuum filtration using a Büchner funnel. Wash the filter cake with ice-cold n-Hexane.

• Drying: Dry the crystals under high vacuum (≤ 1 mbar) at 40 °C for 12 hours.

  • Self-Validation Checkpoint: Determine the melting point of the dried crystals. A sharp melting point range (< 1.5 °C variance) validates the structural homogeneity of the crystal lattice.

Quality Control & Analytical Validation

To certify the material for downstream pharmaceutical synthesis, the purified batch must meet the following quantitative metrics:

Analytical Method	Target Specification	Purpose
HPLC (UV at 254 nm)	> 99.0% Area	Confirms overall chemical purity and absence of UV-active byproducts.
Isomeric Purity (NMR)	> 99.5%	Ensures the 1,3-regioisomer is below the limit of detection.
Residual Solvent (GC)	< 5000 ppm	Verifies the complete removal of Hexane and EtOAc post-drying.
Loss on Drying (LOD)	< 0.5% w/w	Confirms the absence of trapped moisture or volatile impurities.

References

• Google Patents. US8802663B2 - Pyrazole oxadiazole derivatives as S1P1 agonists.

• Arkivoc. Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction. Available at: [Link]

• Google Patents. DE102009060150A1 - Process for the purification of pyrazoles.

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• 2. DE102009060150A1 - Process for the purification of pyrazoles - Google Patents [patents.google.com]
• 3. arkat-usa.org [arkat-usa.org]
• 4. chemscene.com [chemscene.com]
• 5. US8802663B2 - Pyrazole oxadiazole derivatives as S1P1 agonists - Google Patents [patents.google.com]

"Methyl 5-methyl-1-phenylpyrazole-4-carboxylate in agrochemical synthesis"

Application Note: Synthesis and Agrochemical Utility of Methyl 5-Methyl-1-phenylpyrazole-4-carboxylate

Executive Summary

Methyl 5-methyl-1-phenylpyrazole-4-carboxylate is a highly versatile heterocyclic building block widely utilized in the synthesis of advanced agrochemicals and pharmaceutical intermediates. Pyrazole derivatives are privileged scaffolds, frequently serving as the core moiety in modern fungicides, herbicides, and insecticides[1]. The unique substitution pattern of this molecule—a lipophilic N1-phenyl ring, a sterically directing C5-methyl group, and a functionalizable C4-carboxylate—makes it an ideal precursor for developing targeted crop protection agents with minimized environmental impact on non-target species[2].

Mechanistic Insights: The Cyclocondensation Strategy

The synthesis of highly substituted pyrazoles demands strict regiocontrol to avoid isomeric mixtures that complicate downstream purification. The most robust and scalable method for synthesizing Methyl 5-methyl-1-phenylpyrazole-4-carboxylate relies on the cyclocondensation of a 1,3-dicarbonyl equivalent with a substituted hydrazine[3].

• Enaminone Formation (Symmetry Breaking): The reaction initiates with the formylation of methyl acetoacetate using N,N-dimethylformamide dimethyl acetal (DMF-DMA). DMF-DMA acts as a highly electrophilic C1 synthon. The active methylene of methyl acetoacetate attacks the acetal carbon, eliminating methanol to form a highly reactive enaminone intermediate[4]. This step is critical because it breaks the symmetry of the 1,3-dicarbonyl system, ensuring regioselectivity in the subsequent cyclization.

• Regioselective Cyclocondensation: The addition of phenylhydrazine introduces a dinucleophile. The primary amine nitrogen of phenylhydrazine preferentially attacks the highly electrophilic enamine carbon (Michael-type addition) with the subsequent elimination of dimethylamine. Following this, the secondary amine nitrogen undergoes intramolecular condensation with the ketone carbonyl, eliminating water and aromatizing to form the stable pyrazole ring[5]. The steric bulk of the N1-phenyl group and the C5-methyl group thermodynamically drives the formation of the specific 5-methyl-1-phenyl isomer.

Figure 1: Step-by-step synthetic workflow for Methyl 5-methyl-1-phenylpyrazole-4-carboxylate.

Comprehensive Experimental Protocol

Trustworthiness & Self-Validation: This protocol is designed as a self-validating system. The completion of the enaminone intermediate must be visually and analytically confirmed before the addition of the hydrazine. Premature addition leads to competitive Knorr-type condensations and complex, inseparable isomeric mixtures.

Materials & Reagents:

• Methyl acetoacetate (1.0 equiv, ~116 g/mol )

• N,N-Dimethylformamide dimethyl acetal (DMF-DMA) (1.1 equiv)

• Phenylhydrazine (1.05 equiv)

• Glacial acetic acid (catalytic)

• Absolute ethanol (solvent)

Step-by-Step Methodology:

• Preparation of the Enaminone Intermediate:

  • In a 500 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, charge 50 mmol of methyl acetoacetate.

  • Add 55 mmol of DMF-DMA dropwise at room temperature.

  • Causality Check: The reaction is mildly exothermic. Stir the mixture and gradually heat to reflux (approx. 100-110 °C) for 4 hours[5]. The continuous elimination of methanol drives the thermodynamic equilibrium forward.

  • Validation: Monitor the reaction via TLC (Hexane:Ethyl Acetate 7:3). The complete disappearance of the starting material and a deep color shift indicates full conversion to the enaminone.

• Cyclocondensation:

  • Cool the reaction mixture to room temperature. The crude enaminone is used directly without isolation to minimize yield loss.

  • Dilute the mixture with 50 mL of absolute ethanol.

  • Slowly add 52.5 mmol of phenylhydrazine dropwise. (Caution: Phenylhydrazine is toxic; handle strictly in a fume hood).

  • Add 5 drops of glacial acetic acid to catalyze the intramolecular imine formation[6].

  • Reflux the mixture for 5 hours[3].

• Workup and Purification:

  • Distill off the ethanol solvent in vacuo.

  • Pour the concentrated oily residue into 200 mL of ice-cold distilled water. Vigorously stir until a precipitate forms.

  • Filter the crude solid under vacuum and wash thoroughly with cold water to remove unreacted hydrazine and acetic acid traces.

  • Recrystallize the crude product from hot ethanol to afford pure Methyl 5-methyl-1-phenylpyrazole-4-carboxylate as a crystalline solid.

  • Validation: 1H-NMR (DMSO-d6) should be utilized to confirm regiochemistry. Look for the distinct singlet of the pyrazole C3-H (typically around 8.0 ppm) and the ester methyl singlet[1].

Agrochemical Applications & Structure-Activity Relationship (SAR)

The structural features of Methyl 5-methyl-1-phenylpyrazole-4-carboxylate make it a prime candidate for the synthesis of Succinate Dehydrogenase Inhibitor (SDHI) fungicides and novel herbicides[2]. In industrial workflows, the ester group at C4 is typically hydrolyzed to the corresponding carboxylic acid (5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid)[1], which is subsequently coupled with various substituted anilines to form active amide-linked agrochemicals.

Figure 2: Structure-Activity Relationship (SAR) dynamics of the substituted pyrazole scaffold.

Table 1: Physicochemical Profiling of Methyl 5-methyl-1-phenylpyrazole-4-carboxylate and Analogs

Property	Methyl Ester	Ethyl Ester Analog	Free Acid Derivative
Molecular Formula	C12H12N2O2	C13H14N2O2	C11H10N2O2
Molecular Weight	216.24 g/mol	230.27 g/mol	202.21 g/mol
LogP (Estimated)	2.4	2.8	1.9
H-Bond Donors	0	0	1
H-Bond Acceptors	4	4	4
Primary Utility	Lipophilic Intermediate	Herbicide Formulation[2]	Amide Coupling Precursor[1]

Validation & Quality Control (QC)

To ensure the integrity of the synthesized batch for downstream agrochemical development, the following QC parameters must be strictly met:

• HPLC Purity: ≥ 98% (UV detection at 254 nm).

• Thermal Stability: The conversion from ester to acid increases thermal stability, but the ester itself must show a sharp melting endotherm in Differential Scanning Calorimetry (DSC) analysis without prior phase transitions[1].

• Moisture Content: < 0.5% (Karl Fischer titration), as residual water will severely interfere with subsequent amide coupling reactions using reagents like HATU or EDCI.

References

• [2] Ethyl 5-methyl-1-phenylpyrazole-4-carboxylate - Chem-Impex. Chem-Impex International. Available at:

• [1] Structural, spectral, and theoretical investigations of 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid. UOM Physics. Available at:

• [5] Synthesis of pyrazole‐hybrids; Reagent conditions: i. DMF‐DMA, phenylhydrazine, reflux, 4 h. ResearchGate. Available at:

• [3] Structural, spectral, and theoretical investigations of 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid. UOM Physics. Available at:

• [6] 02 Introduction | Pyridine | Organic Chemistry. Scribd. Available at:

• [4] A Compendium of the Most Promising Synthesized Organic Compounds against Several Fusarium oxysporum Species. MDPI. Available at:

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• 5. researchgate.net [researchgate.net]
• 6. scribd.com [scribd.com]

The Strategic Role of Methyl 5-methyl-1-phenylpyrazole-4-carboxylate in Modern Pharmaceutical Synthesis: Application Notes and Protocols

Introduction: The Pyrazole Scaffold as a Privileged Structure in Drug Discovery

In the landscape of medicinal chemistry, the pyrazole nucleus stands out as a "privileged scaffold"—a molecular framework that is recurrently found in a multitude of biologically active compounds.[1][2] Its inherent chemical properties, including its aromaticity and ability to participate in hydrogen bonding, make it an ideal building block for designing drugs with diverse therapeutic applications.[2] From anti-inflammatory agents to anticoagulants, the versatility of the pyrazole core has been instrumental in the development of numerous blockbuster drugs. This guide focuses on a key derivative, Methyl 5-methyl-1-phenylpyrazole-4-carboxylate , and its pivotal role as a versatile intermediate in the synthesis of complex pharmaceutical agents. We will delve into the synthetic pathways for this compound, provide detailed experimental protocols, and explore its application in the construction of significant drug molecules.

Synthesis of Methyl 5-methyl-1-phenylpyrazole-4-carboxylate: A Modern Application of the Knorr Synthesis

The most prevalent and efficient method for the synthesis of pyrazole derivatives is the Knorr pyrazole synthesis, a robust reaction involving the condensation of a β-dicarbonyl compound with a hydrazine derivative.[3] For the synthesis of Methyl 5-methyl-1-phenylpyrazole-4-carboxylate, this translates to the reaction between a methyl ester of an acetoacetate derivative and phenylhydrazine.

The reaction mechanism initiates with the nucleophilic attack of the phenylhydrazine on one of the carbonyl groups of the β-ketoester, leading to the formation of a hydrazone intermediate. This is followed by an intramolecular cyclization and subsequent dehydration to yield the stable aromatic pyrazole ring. The regioselectivity of the reaction is a critical aspect, influenced by the reaction conditions and the nature of the substituents on both reactants.[1]

Caption: General workflow for the Knorr synthesis of Methyl 5-methyl-1-phenylpyrazole-4-carboxylate.

Protocol 1: Synthesis of Methyl 5-methyl-1-phenylpyrazole-4-carboxylate

This protocol outlines a standard laboratory procedure for the synthesis of the title compound.

Materials:

• Methyl 2-methyl-3-oxobutanoate

• Phenylhydrazine

• Glacial Acetic Acid (catalyst)

• Ethanol (solvent)

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Magnetic stirrer with heating

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve methyl 2-methyl-3-oxobutanoate (1 equivalent) in ethanol.

• Add a catalytic amount of glacial acetic acid to the solution.

• Slowly add phenylhydrazine (1.1 equivalents) to the stirred solution at room temperature. An exothermic reaction may be observed.

• Heat the reaction mixture to reflux (approximately 78-80 °C) and maintain for 2-4 hours.

• Monitor the progress of the reaction using Thin Layer Chromatography (TLC) until the starting materials are consumed.

• Upon completion, allow the reaction mixture to cool to room temperature.

• Remove the ethanol under reduced pressure using a rotary evaporator.

• The resulting crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to yield pure Methyl 5-methyl-1-phenylpyrazole-4-carboxylate.

Data Presentation:

Parameter	Value
Molecular Formula	C₁₃H₁₄N₂O₂
Molecular Weight	230.27 g/mol
Appearance	Off-white to pale yellow solid
Purity (Typical)	>98% (by HPLC)

Application in Pharmaceutical Synthesis: A Key Building Block

Methyl 5-methyl-1-phenylpyrazole-4-carboxylate serves as a crucial intermediate in the synthesis of various active pharmaceutical ingredients (APIs). The ester functionality provides a handle for further chemical transformations, such as amidation or reduction, while the substituted pyrazole core imparts the desired pharmacophoric properties to the final drug molecule.

While direct, publicly available synthetic routes for all major drugs are not always disclosed in detail, the structural similarity of this intermediate to key fragments of several important pharmaceuticals is noteworthy. For instance, the 1,5-diarylpyrazole structure is a hallmark of the COX-2 inhibitor class of anti-inflammatory drugs.

Conceptual Application: Synthesis of a Celecoxib Analog

Celecoxib, a well-known COX-2 inhibitor, features a 1,5-diarylpyrazole core. While the commercial synthesis of Celecoxib itself follows a specific patented route, a conceptual pathway illustrating the utility of a similar pyrazole carboxylate intermediate can be envisioned. The carboxylate group could be converted to a sulfonamide moiety, a key functional group in Celecoxib responsible for its selective COX-2 inhibition.

Caption: Conceptual synthetic pathway from the title compound to a Celecoxib analog.

This conceptual pathway highlights the strategic importance of Methyl 5-methyl-1-phenylpyrazole-4-carboxylate as a scaffold upon which the necessary functional groups for biological activity can be elaborated.

Conclusion: A Versatile Intermediate for Future Drug Discovery

Methyl 5-methyl-1-phenylpyrazole-4-carboxylate is a testament to the enduring utility of the pyrazole scaffold in pharmaceutical research and development. Its straightforward synthesis via the Knorr reaction, coupled with its amenability to further chemical modification, positions it as a valuable building block for the creation of novel therapeutic agents. As the quest for new and improved drugs continues, the strategic application of such versatile intermediates will undoubtedly play a central role in advancing the frontiers of medicine.

References

• CHEMOSELECTIVE SYNTHESIS OF PYRAZOLE DERIVATIVES VIA β-ENAMINO KETO ESTERS. (2000, July 31). ARKIVOC. [Link]

• Shaabani, A., et al. (2024, August 16). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry. [Link]

• Synthesis of Tetrasubstituted Pyrazoles from Substituted Hydrazines and β-Keto Esters. (2016, November 15). Organic Letters. [Link]

• Knorr Pyrazole Synthesis. Name-Reaction.com. [Link]

• Abdel-Aziz, A. A., et al. (2010). 3-Acetyl-5-methyl-1-(4-methylphenyl)-1H-pyrazole-4-carboxamide. Acta Crystallographica Section E: Structure Reports Online. [Link]

• Saeed, A., et al. (2012, August 27). One-Pot Synthesis and Crystal Structure of Methyl 5-Hydroxy-1-phenyl-1H-pyrazole-3-carboxylate. Molecules. [Link]

• Viveka, S., et al. (2016, June 16). Synthesis, Characterization, Single Crystal X-ray Diffraction and DFT Studies of ethyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate. ResearchGate. [Link]

• Zarghi, A., et al. (2021, June 22). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Molecules. [Link]

• 5-amino-1-phenylpyrazole-4-carboxylic acids, process for their preparation, herbicides containing them and their use as herbicides. (n.d.).
• 5-amino-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester synthesis process. (n.d.).

• Olguín, J., & Brooker, S. (2011). Synthesis of 3- and 5-formyl-4-phenyl-1H-pyrazoles: promising head units for the generation of asymmetric imine ligands and mixed metal polynuclear complexes. New Journal of Chemistry. [Link]

Sources

• 1. Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Advanced Crystallization Techniques for Pyrazole-4-Carboxylates: Protocols and Mechanistic Insights

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Introduction & Mechanistic Grounding

Pyrazole-4-carboxylates and their corresponding carboxylic acids are privileged scaffolds in medicinal chemistry and agrochemical development. They serve as critical intermediates for kinase inhibitors, cannabinoid receptor ligands, and complex pharmaceuticals such as Regadenoson [1.18].

The crystallization of these compounds is notoriously complex due to the presence of multiple hydrogen-bond donors and acceptors. The pyrazole ring contains both an N–H donor and an N acceptor (subject to tautomeric proton exchange), while the C4-carboxylate/carboxylic acid group introduces strong O–H donors and C=O acceptors[1]. This high density of interacting sites leads to competing supramolecular synthons, resulting in frequent polymorphism and dynamic proton disorder in the solid state[2]. Understanding the causality behind these molecular interactions is essential for designing robust, scalable crystallization protocols.

Caption: Supramolecular assembly pathways leading to polymorphism in pyrazole-4-carboxylic acids.

Thermodynamic Profiling and Solvent Selection

The choice of solvent dictates the thermodynamic pathway of crystal nucleation. Polar protic solvents (e.g., ethanol, methanol) can participate in hydrogen bonding, temporarily capping the pyrazole's active sites and slowing nucleation to favor thermodynamically stable polymorphs[3]. Conversely, rapid precipitation from mixed solvent systems (e.g., DMF/water) often yields kinetically favored, amorphous, or proton-disordered phases[2].

Quantitative Summary of Crystallographic Systems

To guide solvent selection, Table 1 summarizes field-validated crystallization parameters and the resulting crystallographic properties for common pyrazole-4-carboxylate derivatives.

Compound	Crystallization Solvent	Crystal System	Space Group	Dominant Intermolecular Interactions
Ethyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate	Ethanol	Monoclinic	P2₁/c	C–H...O, C–H...π stacking[4]
5-amino-1-(4-methoxyphenyl)pyrazole-4-carboxylic acid	Ethyl Acetate	Triclinic	P-1	O–H...O (R²₂(8) dimer), N–H...O[5]
Pyrazole-4-carboxylic acid	Water/Ethanol	Monoclinic	C2/c	O–H...N, N–H...O (Quasi-linear ribbons)[2]
Regadenoson (Polymorph H)	n-Butanol (Azeotropic)	-	-	N–H...N, O–H...O[6]

Experimental Protocols

The following protocols are engineered as self-validating systems. Each step includes mechanistic reasoning and checkpoints to ensure phase purity and prevent common failure modes such as "oiling out" (liquid-liquid phase separation).

Protocol A: Single-Solvent Slow Cooling Crystallization

Best for: Simple pyrazole-4-carboxylate esters (e.g., ethyl or methyl esters) requiring high-purity single crystals for SCXRD.

• Dissolution: Suspend 1.0 g of the crude pyrazole-4-carboxylate in 10 mL of absolute ethanol (or ethyl acetate) in a 50 mL round-bottom flask[3].

• Heating: Heat the mixture to reflux (approx. 78°C for ethanol) under continuous magnetic stirring until complete dissolution is achieved.

  • Self-Validation Check: If turbidity persists after 15 minutes of reflux, an insoluble impurity is present. Perform a hot gravity filtration through a fluted filter paper to clarify the solution[3].

• Saturation Tuning: If the solution is too dilute, concentrate it by distilling off 10-20% of the solvent volume. The goal is to reach the metastable zone just below the boiling point.

• Controlled Cooling: Remove the flask from the heat source. Place it in a Dewar flask or wrap it in glass wool to ensure a cooling rate of ≤ 5°C/hour down to room temperature.

  • Causality: Slow cooling prevents the system from crashing out of the metastable zone, avoiding the kinetic trapping of impurities and ensuring the formation of the thermodynamically stable polymorph[4].

• Maturation & Isolation: Once at room temperature, transfer the flask to an ice bath (0-4°C) for 2 hours to maximize yield. Isolate the crystals via vacuum filtration using a Büchner funnel, wash with 2 mL of ice-cold solvent, and dry under vacuum at 40°C for 12 hours.

Protocol B: Anti-Solvent Addition (Precipitation)

Best for: Highly polar pyrazole-4-carboxylic acids with poor solubility in standard organic solvents.

• Primary Solvation: Dissolve 1.0 g of the compound in a minimum volume (e.g., 3-5 mL) of a "good" solvent, such as hot DMF or methanol[3].

• Anti-Solvent Titration: While maintaining the solution at 50°C, add a hot anti-solvent (e.g., distilled water) dropwise using an addition funnel.

• Nucleation Point: Continue addition until a faint, persistent opalescence (cloudiness) is observed. This indicates the boundary of the metastable zone[3].

  • Self-Validation Check: If the mixture separates into two liquid layers ("oiling out"), the anti-solvent was added too rapidly, or the temperature is too high. Add a few drops of the "good" solvent to re-homogenize, lower the temperature slightly, and add a seed crystal to force solid-state nucleation[3].

• Equilibration: Stop the anti-solvent addition. Allow the mixture to stir at 50°C for 30 minutes to allow the initial nuclei to mature, then cool slowly to room temperature.

• Isolation: Filter, wash with a cold mixture of the solvent/anti-solvent (1:3 ratio), and dry thoroughly.

Protocol C: Azeotropic Distillation Crystallization

Best for: Complex, heavily functionalized pyrazole-4-carboxylates (e.g., Regadenoson) where water removal is critical to accessing specific polymorphs (e.g., Polymorph H).

• Suspension: Suspend the hydrated or crude compound in a high-boiling solvent capable of forming an azeotrope with water, such as n-butanol[6].

• Azeotropic Removal: Heat the mixture to 80–120°C equipped with a Dean-Stark apparatus. As the mixture refluxes, water is azeotropically removed, driving the system into a state of supersaturation specific to the anhydrous polymorph[6].

• Crystallization: Once water ceases to collect in the trap, allow the solution to cool gradually to room temperature. The targeted polymorph (e.g., Form H) will crystallize due to the highly controlled, anhydrous environment[6].

Caption: Workflow for the systematic crystallization and characterization of pyrazole-4-carboxylates.

Solid-State Characterization and Validation

To guarantee the integrity of the crystallized pyrazole-4-carboxylate, a multi-modal analytical approach is required:

• Powder X-Ray Diffraction (PXRD): The definitive tool for polymorph identification. For example, Regadenoson Polymorph H is validated by characteristic peaks at 6.16° and 25.52° (2θ)[6].

• Differential Scanning Calorimetry (DSC): Used to detect phase transitions, desolvation events, and melting points. A sharp endotherm indicates high crystal lattice purity[4].

• Solid-State 15N CPMAS NMR: Critical for pyrazole-4-carboxylic acids to determine whether the proton disorder is dynamic (fast degenerate double proton transfers) or static within the crystal lattice[2].

References

• Ghosh, S., et al. "Structure analysis of a phenylpyrazole carboxylic acid derivative crystallizing with three molecules in the asymmetric unit (Z′ = 3) using X-ray powder diffraction." Powder Diffraction, Cambridge University Press. URL: [Link]

• Foces-Foces, C., et al. "A solid-state NMR, X-ray diffraction, and ab initio computational study of hydrogen-bond structure and dynamics of pyrazole-4-carboxylic acid chains." Journal of the American Chemical Society (via PubMed/NIH). URL: [Link]

• Viveka, S., et al. "Synthesis, Characterization, Single Crystal X-ray Diffraction and DFT Studies of ethyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate." Molecular Crystals and Liquid Crystals (via ResearchGate). URL: [Link]

• Ibrahim, et al. "Crystal structures and Hirshfeld surface analysis of 5-amino-1-(4-methoxyphenyl)pyrazole-4-carboxylic acid." Acta Crystallographica Section E (via PMC/NIH). URL: [Link]

• US Patent 10442832B2. "Process of making regadenoson and novel polymorph thereof." Google Patents.

Sources

• 1. Structure analysis of a phenylpyrazole carboxylic acid derivative crystallizing with three molecules in the asymmetric unit (Z′ = 3) using X-ray powder diffraction | Powder Diffraction | Cambridge Core [cambridge.org]
• 2. A solid-state NMR, X-ray diffraction, and ab initio computational study of hydrogen-bond structure and dynamics of pyrazole-4-carboxylic acid chains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Crystal structures and Hirshfeld surface analysis of 5-amino-1-(4-meth­oxy­phen­yl)pyrazole-4-carb­ox­ylic acid and 5-amino-3-(4-meth­oxy­phen­yl)isoxazole - PMC [pmc.ncbi.nlm.nih.gov]
• 6. US10442832B2 - Process of making regadenoson and novel polymorph thereof - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Pyrazole Synthesis

Welcome to the Technical Support Center for pyrazole synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into identifying, troubleshooting, and mitigating the formation of common side products during pyrazole synthesis. Pyrazoles are a cornerstone of medicinal chemistry, appearing in blockbuster drugs like Celebrex and Viagra, making their efficient and clean synthesis a critical skill.[1] This resource moves beyond simple protocols to explain the causality behind common synthetic challenges.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

FAQ 1: My reaction with an unsymmetrical 1,3-dicarbonyl is producing a mixture of regioisomers. How can I control the outcome?

Question Details: I'm performing a Knorr pyrazole synthesis using an unsymmetrical 1,3-diketone (e.g., benzoylacetone) and a substituted hydrazine. My final product is a nearly inseparable mixture of two pyrazole isomers. What determines which isomer is formed, and how can I favor one over the other?

Answer & Scientific Explanation: The formation of regioisomeric mixtures is one of the most common challenges in pyrazole synthesis when using unsymmetrical starting materials.[2][3] The outcome is a delicate balance of electronic effects, steric hindrance, and reaction conditions.[2][3] The reaction proceeds via nucleophilic attack of a hydrazine nitrogen onto one of the two carbonyl carbons. The preferred site of attack dictates the major regioisomer.

• Electronic Effects: The more electrophilic (electron-poor) carbonyl carbon is more susceptible to nucleophilic attack. Electron-withdrawing groups (EWGs) near a carbonyl will activate it, while electron-donating groups (EDGs) will deactivate it.[2]

• Steric Hindrance: Bulky substituents on either the dicarbonyl or the hydrazine can physically block the approach of the nucleophile, forcing the reaction to occur at the less sterically hindered carbonyl.[2][4]

• Reaction Conditions (pH & Solvent): The pH is critical. Under acidic conditions, the reaction often favors thermodynamic control, where the initial attack occurs at the more reactive carbonyl (e.g., a ketone over an ester). The intermediate can be reversible, allowing for equilibration to the most stable product.[2] The choice of solvent can also dramatically influence the outcome.

Troubleshooting Guide & Optimization Strategies:

• Modify Solvent: Switching to a fluorinated alcohol, such as 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP), can significantly enhance regioselectivity.[2] These solvents are thought to influence the reaction pathway through their unique hydrogen-bonding properties.[2]

• Control pH: If your current conditions are neutral or basic, introduce a catalytic amount of a strong acid (e.g., HCl, H₂SO₄) or an organic acid like acetic acid to favor kinetic control, often leading to attack at the more reactive carbonyl.[5][6] Conversely, basic conditions might favor the alternative isomer.

• Adjust Temperature: Lowering the reaction temperature can sometimes increase selectivity by favoring the reaction pathway with the lower activation energy.

Data Summary: Solvent Effects on Regioselectivity

1,3-Dicarbonyl Substrate	Hydrazine	Solvent	Temperature	Regioisomeric Ratio (A:B)	Reference
1,1,1-Trifluoro-2,4-pentanedione	Phenylhydrazine	Ethanol	Reflux	1 : 1.5	[3]
1,1,1-Trifluoro-2,4-pentanedione	Phenylhydrazine	TFE	Room Temp	> 20 : 1	[3]
Benzoylacetone	Phenylhydrazine	Ethanol	Reflux	Mixture	[7]
Benzoylacetone	Phenylhydrazine	Acetic Acid	100 °C	Major Isomer Favored	[6]

Note: Isomer A corresponds to attack at the acetyl carbonyl; Isomer B to attack at the trifluoroacetyl carbonyl.

Definitive Characterization: Unambiguous assignment of regioisomers is best achieved using 2D NMR techniques, particularly Nuclear Overhauser Effect Spectroscopy (NOESY), which can establish through-space proximity between protons on the pyrazole ring and adjacent substituents.[2]

FAQ 2: My reaction seems to stall, leaving a large amount of a stable hydrazone intermediate. How do I promote cyclization?

Question Details: I've successfully formed the initial hydrazone from my 1,3-dicarbonyl and hydrazine, confirmed by NMR. However, even with extended heating, the subsequent intramolecular cyclization to the pyrazole is sluggish or incomplete.

Answer & Scientific Explanation: The Knorr synthesis is a two-step process: (1) formation of a hydrazone intermediate and (2) intramolecular cyclization with dehydration.[7] While the first step is often fast, the second cyclization step can be rate-limiting. This step involves the nucleophilic attack of the second hydrazine nitrogen onto the remaining carbonyl group. The stability of the hydrazone intermediate and the electrophilicity of the second carbonyl are key factors. If the remaining carbonyl is significantly less reactive (e.g., an ester or amide), or if the hydrazone is stabilized by conjugation, cyclization can be difficult.

Troubleshooting Workflow:

Sources

• 1. img01.pharmablock.com [img01.pharmablock.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chemhelpasap.com [chemhelpasap.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Pyrazole Synthesis from β-Ketoesters

Welcome to the Application Scientist Support Portal. This guide is engineered for researchers and drug development professionals facing challenges in the Knorr pyrazolone synthesis—specifically the condensation of β-ketoesters with hydrazines to form pyrazol-5-ones (often tautomeric with 5-hydroxypyrazoles). Here, we bypass generic advice to focus on mechanistic causality, regiocontrol, and overcoming stalled cyclizations.

Field-Proven FAQs & Troubleshooting

Q1: My reaction is stalling at the open-chain intermediate, and I am getting low yields of the cyclized pyrazolone. What is causing this? Expert Insight: The condensation of a β-ketoester with a hydrazine occurs in two distinct kinetic stages: the rapid formation of a hydrazone at the highly electrophilic ketone carbonyl, followed by a slower intramolecular cyclization where the secondary nitrogen attacks the ester group[1]. If your reaction is stalling, it is likely due to an inappropriate solvent choice that traps the intermediate. Causality & Fix: Heating the reaction in neat glacial acetic acid is a common, yet detrimental, mistake. At elevated temperatures, bulk acetic acid can promote the formation of an unreactive hydrazide (where the hydrazine attacks the ester first) or acetylate the hydrazine directly[2]. Instead, switch to a polar aprotic solvent like acetonitrile using the hydrazine hydrochloride salt, or use absolute ethanol with only a catalytic amount of acetic acid. This activates the carbonyls without chemically trapping the nucleophile[2].

Q2: I am using an unsymmetrical substituted hydrazine (e.g., phenylhydrazine). How do I control the regioselectivity to get the 5-pyrazolone instead of the 3-pyrazolone? Expert Insight: Regioselectivity is strictly governed by the differential reactivity of the two nitrogen atoms on your hydrazine and the two electrophilic centers on the β-ketoester[3]. The terminal, unsubstituted nitrogen (-NH2) is more nucleophilic and less sterically hindered than the substituted internal nitrogen (-NHR)[1]. Causality & Fix: To favor the 5-pyrazolone (e.g., in the synthesis of the neuroprotective drug Edaravone), you must ensure the -NH2 group attacks the ketone first to form the hydrazone[3]. The internal -NHR group then cyclizes onto the ester. If you alter the electronic properties by using the wrong solvent or introducing a strong base too early, you risk increasing the nucleophilicity of the -NHR group. This leads to competing attack on the ester and the formation of the undesired 3-pyrazolone regioisomer[4]. Maintain slightly acidic conditions during the initial condensation phase to strictly direct the -NH2 to the ketone.

Q3: My NMR spectrum is a mess. I am missing the expected -CH2- protons of the pyrazolone ring, and the baseline is broad. Did the reaction fail? Expert Insight: Not necessarily. Pyrazol-5-ones synthesized from β-ketoesters exhibit complex tautomerism. They exist in a dynamic equilibrium between the CH-form (pyrazol-5-one), the OH-form (5-hydroxypyrazole), and the NH-form[3]. Causality & Fix: The methylene hydrogen atoms in the CH-form are slightly acidic due to the resonance of the corresponding conjugate base[3]. In non-polar solvents (like CDCl3), the CH-form often predominates, showing a distinct -CH2- peak. However, in polar solvents like DMSO-d6, hydrogen bonding strongly favors the fully aromatic OH-form or NH-form. This causes the -CH2- protons to disappear entirely, replaced by a highly deshielded, broad -OH or -NH peak. To self-validate your product, run the NMR in both CDCl3 and DMSO-d6 to observe this tautomeric shift.

Quantitative Data: Reaction Condition Optimization

The table below summarizes how solvent and catalyst choices dictate the mechanistic pathway and ultimate regioselectivity of the Knorr pyrazolone synthesis.

Table 1: Impact of solvent and catalyst on the synthesis of 3-methyl-1-phenyl-2-pyrazolin-5-one from ethyl acetoacetate and phenylhydrazine.

Solvent	Catalyst	Temp (°C)	Time (h)	Major Intermediate	Yield (%)	Regioselectivity (5- vs 3-)
Glacial AcOH	None (Neat)	118 (Reflux)	4	Hydrazide / Acetylated	30 - 40	Poor
Ethanol	AcOH (10 mol%)	78 (Reflux)	2	Hydrazone	85 - 92	> 95:5
Acetonitrile	None (using HCl salt)	80 (Reflux)	3	Hydrazone	88 - 95	> 98:2
Toluene	p-TsOH (5 mol%)	110 (Dean-Stark)	5	Hydrazone	75 - 80	90:10

Mechanistic Pathway & Troubleshooting Diagram

Mechanistic pathways and regioselectivity control in Knorr pyrazolone synthesis.

Standardized Experimental Protocol: Regioselective Synthesis

This self-validating protocol utilizes the differential electrophilicity of the β-ketoester under mildly acidic conditions to ensure complete conversion and high regioselectivity[1].

Reagents:

• β-Ketoester (e.g., Ethyl acetoacetate): 10.0 mmol

• Substituted Hydrazine (e.g., Phenylhydrazine): 10.5 mmol (1.05 equiv)

• Solvent: Absolute Ethanol (20 mL)

• Catalyst: Glacial Acetic Acid (0.5 mL, catalytic)

Step-by-Step Methodology:

• Preparation: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve the β-ketoester (10.0 mmol) in 20 mL of absolute ethanol.

• Controlled Addition: Cool the solution to 0–5 °C in an ice bath. Slowly add the substituted hydrazine (10.5 mmol) dropwise over 10 minutes.

  • Causality: The exothermic nature of hydrazone formation can lead to localized heating and side reactions. Dropwise addition controls the kinetics, favoring attack at the more reactive ketone[3].

• Activation: Add 0.5 mL of glacial acetic acid.

  • Causality: The catalytic acid protonates the ketone, accelerating hydrazone formation without forming the unreactive hydrazide that plagues neat acetic acid reactions.

  • Self-Validation Checkpoint 1: Before proceeding to reflux, spot the reaction mixture on a TLC plate (Hexanes:EtOAc 7:3). You should observe the consumption of the β-ketoester and the appearance of a new, UV-active hydrazone spot.

• Cyclization (Reflux): Attach a reflux condenser and heat the mixture to 78 °C for 2–3 hours. Monitor by TLC until the intermediate hydrazone spot disappears, replaced by a lower Rf pyrazolone spot.

• Workup & Isolation: Cool the reaction to room temperature, then place it in an ice bath. The pyrazolone should precipitate.

  • Self-Validation Checkpoint 2: If no precipitate forms, the cyclization may be incomplete, or the product is locked in a highly soluble tautomeric form. Force precipitation by adding cold distilled water dropwise until the solution turns cloudy, validating successful cyclization.

• Purification: Filter the solid under vacuum, wash with cold ethanol (2 x 5 mL), and recrystallize from ethanol/water to afford the pure 5-pyrazolone regioisomer.

References[1] Title: Knorr Pyrazole Synthesis: A Detailed Protocol for the Preparation of Substituted Pyrazoles

Source: Benchchem URL:[4] Title: Technical Support Center: Managing Regioselectivity in Substituted Pyrazole Synthesis Source: Benchchem URL:[3] Title: Knorr Pyrazole Synthesis of Edaravone - The Royal Society of Chemistry Source: RSC URL:[2] Title: Pyrazolone formation : r/OrganicChemistry - Reddit Source: Reddit URL:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. reddit.com [reddit.com]
• 3. rsc.org [rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Separation and Troubleshooting of Pyrazole Regioisomers

Introduction: The Regioisomer Conundrum

Welcome to the Technical Support Center. The synthesis of pyrazoles via the classic Knorr condensation (reacting unsymmetrical 1,3-diketones with substituted hydrazines) inherently yields a mixture of 3- and 5-substituted regioisomers. While kinetic and thermodynamic controls can skew the ratio, complete regioselectivity is rare. The structural similarities, nearly identical dipole moments, and tautomeric nature of these isomers make their separation a notorious bottleneck in drug development.

As a Senior Application Scientist, I frequently see researchers lose weeks trying to force a separation on standard silica. This guide synthesizes field-proven insights and mechanistically grounded solutions to help you isolate these critical pharmacophores efficiently, whether you are working at the milligram discovery scale or the multi-kilogram process scale.

Troubleshooting Guides & FAQs

Q1: Why do my 3- and 5-substituted pyrazoles co-elute or streak heavily on standard silica gel?

• Scientist's Insight (Causality): Pyrazoles with an unsubstituted N-H bond undergo rapid annular tautomerism. On a silica column, the molecule rapidly flips between tautomeric states, each interacting differently with the acidic silanol groups. Furthermore, the dipole moments of the 3- and 5-isomers are often indistinguishable to normal-phase media.

• Solution: If you must use normal-phase flash chromatography, switch to a deactivated silica or add a trace amount of a modifier (e.g., 1% triethylamine or 1% acetic acid) to the mobile phase to suppress secondary interactions. Alternatively, dry-loading the sample prevents the strong sample solvent from disrupting the solvent gradient[1].

Q2: I am using Reverse-Phase HPLC, but my peaks are broad and overlapping. How can I achieve baseline resolution?

• Scientist's Insight (Causality): Broad peaks in RP-HPLC for pyrazoles are typically caused by partial protonation/deprotonation states at the column's operating pH.

• Solution: Buffer the mobile phase strictly below the pKa of the pyrazole (typically pKa ~2.5) by using 0.1% Trifluoroacetic acid (TFA) or Formic acid. This locks the pyrazole in a fully protonated state, sharpening the peaks. If reverse-phase fails, switch to a Polar Organic Mode (e.g., 100% acetonitrile on a chiral stationary phase like Lux Cellulose-2), which exploits subtle 3D steric differences rather than purely hydrophobic interactions[1].

Q3: I am scaling up my synthesis (>100 grams). Chromatography is no longer viable. Is there a scalable separation method?

• Scientist's Insight (Causality): Yes. The proximity of the 3- vs. 5-substituents to the pyrazole nitrogens creates a slight difference in basicity (pKa) and crystal lattice packing energy. By converting the crude mixture into a salt, you amplify these thermodynamic differences.

• Solution: Selective crystallization via hydrogen sulfate salts. By treating the regioisomer mixture with sulfuric acid in an organic solvent, one isomer often forms a highly crystalline hydrogen sulfate salt that precipitates, while the other remains highly soluble in the mother liquor[2]. This method has been successfully utilized in the scalable synthesis of complex progesterone receptor antagonists[3].

Q4: Can I avoid the separation entirely by forcing a regioselective reaction?

• Scientist's Insight (Causality): In some cases, yes. Industrial processes often require extreme regioselectivity (>99%) to avoid the costly separation of 1,3,4- and 1,5,4-substituted pyrazoles altogether. This is achieved by strictly manipulating the acidic environment and temperature during the cyclization of the hydrazone intermediate[4]. Alternatively, advanced photochemical workflows can directly derivatize highly reactive ketenimines into pyrazoles, where crystallization directly facilitates the separation of the resulting regioisomers[5].

Quantitative Data: Comparison of Separation Techniques

Separation Methodology	Typical Yield Recovery	Target Purity	Scalability Limit	Processing Time	Primary Mechanism of Resolution
Flash Chromatography	60 - 80%	> 95%	< 10 g	2 - 4 hours	Differential adsorption / Dipole moment
Preparative HPLC	85 - 95%	> 99%	< 50 g	30 - 60 mins	Hydrophobic / Steric interactions
Selective Crystallization	70 - 90%	> 98%	> 100 kg	12 - 24 hours	Lattice packing energy / Basicity (pKa)
Regioselective Synthesis	> 90%	> 99%	Unlimited	N/A	Kinetic/Thermodynamic reaction control

Experimental Protocols

Protocol 1: Preparative HPLC Separation of Pyrazole Regioisomers

• Mechanistic Causality: Utilizing a polar organic mode on a chiral stationary phase exploits the subtle spatial differences between the 3- and 5-substituents, which standard C18 hydrophobic interactions often fail to resolve.

• Self-Validating System: Injecting a spiked mixture of known standards prior to the preparative run confirms baseline resolution and retention time stability, ensuring the method is robust before committing the bulk crude.

Step-by-Step Methodology:

• System Preparation: Flush the preparative HPLC system with 100% Acetonitrile (Polar Organic Mode). Ensure the column (e.g., 250 mm × 4.6 mm, 3 μm chiral column) is fully equilibrated[1].

• Sample Preparation: Dissolve the crude pyrazole mixture in the exact mobile phase. Causality: Matching the sample solvent to the mobile phase prevents peak distortion, fronting, and localized precipitation on the column head.

• Modifier Addition: Add 0.1% Formic Acid to both the sample and the mobile phase. Causality: This suppresses annular tautomerism by locking the pyrazoles in a protonated state, ensuring sharp, symmetrical peaks.

• Elution & Collection: Run an isocratic elution. Monitor UV absorbance at the specific λmax​ of the pyrazole core (typically 254 nm). Collect the fractions corresponding to the distinct peaks.

• Post-Processing: Lyophilize the collected fractions to remove the acetonitrile and formic acid, yielding the pure regioisomers.

Protocol 2: Scalable Selective Crystallization via Hydrogen Sulfate Salts

• Mechanistic Causality: The steric hindrance from the 5-position substituent selectively lowers the basicity of the adjacent nitrogen. This makes the less hindered 3-isomer preferentially form a stable, insoluble hydrogen sulfate salt in ethereal solvents[2].

• Self-Validating System: The pH of the mother liquor and the distinct morphology of the crystals serve as real-time indicators of successful salt formation. Neutralizing a small aliquot of the isolated salt and checking the mass recovery of the organic layer validates the selective precipitation yield.

Step-by-Step Methodology:

• Dissolution: Dissolve the crude mixture of 3- and 5-pyrazole regioisomers in a minimal volume of methyl tert-butyl ether (MTBE) at room temperature.

• Acidification: Slowly add 1.05 equivalents of concentrated sulfuric acid (H₂SO₄) dropwise under vigorous stirring. Causality: Slow addition prevents localized supersaturation and the kinetic trapping/co-precipitation of the undesired isomer.

• Seeding & Aging: If available, add 0.1% w/w seed crystals of the desired isomer's salt. Stir the suspension at 20 °C for 4 hours to allow thermodynamic ripening of the crystals.

• Filtration: Filter the precipitate under vacuum. Wash the filter cake with cold MTBE to remove the highly soluble undesired regioisomer.

• Neutralization: Suspend the isolated salt in water and adjust the pH to 8.0 using saturated aqueous NaHCO₃. Extract with ethyl acetate, dry over Na₂SO₄, and concentrate to yield the pure free-base pyrazole[3].

Mandatory Visualization: Separation Workflow

Decision tree for selecting the optimal separation strategy for pyrazole regioisomers.

References

• [5],[6] Title: Synthesis of Highly Reactive Ketenimines via Photochemical Rearrangement of Isoxazoles. Source: Organic Letters (ACS Publications). URL:[Link]

• [2],[3] Title: Development of a Practical Synthesis of the Progesterone Receptor Antagonist 4-{[3-Cyclopropyl-1-(mesylmethyl)-5-methyl-1H-pyrazol-4-yl]oxy}-2,6-dimethylbenzonitrile. Source: Organic Process Research & Development (ACS Publications). URL:[Link]

• [4] Title: Process for the regioselective synthesis of pyrazoles (WO2015097658A1). Source: Google Patents. URL:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. pubs.acs.org [pubs.acs.org]
• 4. WO2015097658A1 - Process for the regioselective synthesis of pyrazoles - Google Patents [patents.google.com]
• 5. Synthesis of Highly Reactive Ketenimines via Photochemical Rearrangement of Isoxazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Methyl 5-methyl-1-phenylpyrazole-4-carboxylate (CAS 7189-01-7)

Overview Methyl 5-methyl-1-phenylpyrazole-4-carboxylate is a critical intermediate in medicinal chemistry, frequently utilized in the synthesis of sphingosine 1-phosphate (S1P1) receptor agonists and other biologically active heterocycles 1. Its synthesis typically involves the cyclocondensation of a 1,3-dielectrophile (such as methyl 2-((dimethylamino)methylene)-3-oxobutanoate) with phenylhydrazine 2. However, this process is prone to regioselectivity issues and the generation of specific impurities.

This guide provides troubleshooting Q&As, analytical data, and validated protocols to ensure high-purity isolation of this compound.

Troubleshooting & FAQs

Q1: My synthesized product contains a closely eluting isomer. Why does this happen, and how do I remove it? Causality: The formation of the pyrazole core relies on the reaction between an asymmetric 1,3-dielectrophile and phenylhydrazine. Because phenylhydrazine has two distinct nucleophilic nitrogen atoms, it can attack the intermediate at two different sites. If the primary amine attacks the highly electrophilic enamine carbon first, followed by cyclization, the desired 1,5-isomer (Methyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate) is formed. If the primary amine attacks the ketone carbonyl first, the undesired 1,3-isomer (Methyl 3-methyl-1-phenyl-1H-pyrazole-4-carboxylate) is generated. Solution: The 1,5-isomer is sterically crowded, forcing the 1-phenyl ring to twist out of the pyrazole plane 3. This subtle structural difference alters its polarity, allowing for separation via silica gel chromatography (using a gradient of Hexanes/Ethyl Acetate). For bulk purification, recrystallization from ethanol/water is highly effective, as the 1,5-isomer typically exhibits differential solubility compared to the 1,3-isomer.

Q2: The crude product has a dark yellow/brown discoloration instead of being a white crystalline powder. What is the cause? Causality: This discoloration is almost always caused by unreacted phenylhydrazine and its oxidation byproducts. Phenylhydrazine is highly susceptible to air oxidation, forming dark-colored azo compounds and aniline derivatives. Solution: Implement a strict acidic wash (1M HCl) during the liquid-liquid extraction phase. Phenylhydrazine is basic and will readily protonate, partitioning into the aqueous layer as a water-soluble hydrochloride salt, while the neutral pyrazole ester remains in the organic phase.

Q3: I am detecting a highly polar impurity trailing the main peak on TLC/HPLC. What is it? Causality: This is the hydrolysis product: 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid (CAS 91138-00-0) 4. The methyl ester at the 4-position is susceptible to hydrolysis if the reaction mixture contains water under harsh acidic or basic conditions, or if the reaction is subjected to prolonged heating. Solution: Incorporate a mild basic wash (e.g., saturated NaHCO₃) into your workup. The carboxylic acid impurity will deprotonate and partition into the aqueous phase, leaving the intact ester in the organic layer.

Quantitative Data & Impurity Profiling

Impurity / Component	Origin / Causality	Analytical Detection	Removal Strategy
Methyl 3-methyl-1-phenyl-1H-pyrazole-4-carboxylate	Regioisomer formed via alternative cyclization pathway.	¹H NMR: 3-methyl protons appear downfield (~2.7 ppm) compared to the 5-methyl protons.	Silica gel chromatography or Recrystallization.
Phenylhydrazine (and oxidation products)	Unreacted starting material; oxidizes in air.	Visual: Dark brown/yellow tint. TLC: Stays at baseline or streaks.	1M HCl aqueous wash (partitions into aqueous layer).
5-Methyl-1-phenyl-1H-pyrazole-4-carboxylic acid	Ester hydrolysis during reaction or workup 4.	TLC: Highly polar, low Rf. HPLC: Early eluting peak (reverse phase).	Saturated NaHCO₃ wash (partitions into aqueous layer).
Methyl 5-methyl-1-phenylpyrazole-4-carboxylate	Desired Product 5	¹H NMR (CDCl₃): δ 8.02 (s, 1H), 7.54-7.37 (m, 5H), 3.71 (s, 3H), 2.54 (s, 3H) 3.	N/A (Target Compound).

Validated Purification Protocol

This protocol is designed as a self-validating system. Each step includes a verification check to ensure the successful removal of specific impurities before proceeding to the next phase.

Step 1: Liquid-Liquid Extraction (Acid/Base Washing)

• Dilution: Dissolve the crude reaction mixture in a suitable organic solvent (e.g., Ethyl Acetate or Dichloromethane).

• Acid Wash (Removes Phenylhydrazine): Wash the organic layer with 1M HCl (3 x 50 mL).

  • Validation Check: Test the pH of the aqueous wash. It must remain highly acidic (pH < 2). If it turns neutral, the acid has been depleted by excess amine; perform an additional wash.

• Base Wash (Removes Carboxylic Acid): Wash the organic layer with saturated aqueous NaHCO₃ (2 x 50 mL).

  • Validation Check: Observe the cessation of CO₂ gas evolution (bubbling). A lack of bubbling indicates that all acidic impurities have been neutralized and extracted.

• Drying: Wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Step 2: Silica Gel Column Chromatography (Removes Regioisomers)

• Preparation: Load the concentrated crude onto a silica gel column.

• Elution: Elute using a gradient solvent system of Hexanes : Ethyl Acetate (start at 9:1 and gradually increase to 7:3).

• Fraction Collection: The 1,5-isomer and 1,3-isomer will elute separately due to the steric twist of the 1-phenyl ring altering their interaction with the silica stationary phase.

  • Validation Check: Spot fractions on a TLC plate. The desired 1,5-isomer typically has a slightly higher Rf value than the 1,3-isomer. Pool only the fractions containing the pure target spot.

Step 3: Recrystallization (Final Polishing)

• Dissolution: Dissolve the pooled, concentrated product in a minimum amount of hot ethanol.

• Crystallization: Slowly add water dropwise until the solution becomes slightly cloudy. Allow the mixture to cool slowly to room temperature, then transfer to an ice bath for 1 hour.

• Isolation: Filter the resulting crystals under vacuum and wash with cold ethanol/water (1:1).

  • Validation Check: Obtain a ¹H NMR spectrum. The presence of a sharp singlet at ~2.54 ppm confirms the 5-methyl group of the pure 1,5-isomer 3.

Purification Workflow Visualization

Workflow for the isolation and purification of Methyl 5-methyl-1-phenylpyrazole-4-carboxylate.

References

• ChemScene. "Methyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate". Source: chemscene.com.
• Google Patents. "US8802663B2 - Pyrazole oxadiazole derivatives as S1P1 agonists". Source: google.com.
• Kyoto University. "Comprehensive Synthesis of a Group of Optically Active Caged Hydrocarbon Molecules". Source: kyoto-u.ac.jp.
• ChemicalBook. "5-METHYL-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID". Source: chemicalbook.com.
• Benchchem. "Ethyl 5-amino-1-phenyl-1H-pyrazole-4-carboxylate". Source: benchchem.com.

Sources

• 1. US8802663B2 - Pyrazole oxadiazole derivatives as S1P1 agonists - Google Patents [patents.google.com]
• 2. Ethyl 5-amino-1-phenyl-1H-pyrazole-4-carboxylate | 16078-71-0 | Benchchem [benchchem.com]
• 3. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]
• 4. 5-METHYL-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID | 91138-00-0 [chemicalbook.com]
• 5. chemscene.com [chemscene.com]

Pyrazole Synthesis Optimization: Technical Support &amp; Troubleshooting Center

Welcome to the Technical Support Center for Pyrazole Synthesis. Synthesizing pyrazole and its derivatives—critical pharmacophores in modern drug development—often presents bottlenecks related to extended reaction times, poor regioselectivity, and scalability limits.

As an Application Scientist, I have designed this guide to move beyond basic recipes. Here, we troubleshoot the physical chemistry and mechanistic bottlenecks of pyrazole formation, providing you with self-validating protocols and advanced technological solutions to reduce your reaction times from hours to minutes.

Part 1: Diagnostic Workflow for Reaction Time Optimization

Before adjusting your protocol, identify the exact mechanistic barrier slowing down your synthesis. Use the diagnostic logic tree below to determine the most efficient optimization pathway.

Fig 1. Decision tree for troubleshooting and optimizing pyrazole synthesis reaction times.

Part 2: Troubleshooting FAQs & Mechanistic Insights

Q1: My standard Knorr pyrazole condensation takes 8–12 hours under reflux. How can I fundamentally accelerate this without degrading my reagents?

The Causality: The Knorr pyrazole synthesis proceeds via a step-wise mechanism. First, nucleophilic attack of the hydrazine on the carbonyl forms a carbinolamine. This is followed by dehydration to a hydrazone, and finally, intramolecular cyclization[1]. The dehydration steps are the rate-limiting bottlenecks. The Solution: By adding a catalytic amount of Brønsted acid (such as glacial acetic acid or p-toluenesulfonic acid), you protonate the hydroxyl group of the intermediate carbinolamine, transforming it into a superior leaving group (water). This dramatically accelerates hydrazone formation[2]. Transitioning from a non-polar solvent to a polar protic solvent (like ethanol) or a highly polar aprotic solvent (like DMF) stabilizes the transition states, reducing reaction time from >8 hours to 1–2 hours under conventional heating[2].

Fig 2. Knorr pyrazole synthesis mechanism highlighting rate-limiting dehydration steps.

Q2: When I increase the temperature to speed up the reaction, I lose regioselectivity. Why does reaction time affect the isomer ratio?

The Causality: This is a classic kinetic versus thermodynamic control issue. In an asymmetric 1,3-dicarbonyl, the more nucleophilic nitrogen of a substituted hydrazine will attack the most sterically accessible or most electrophilic carbonyl first (forming the kinetic product). If you force the reaction rapidly at high temperatures without allowing equilibration, you trap a mixture of isomers[1]. The Solution: To maintain regioselectivity while optimizing time, utilize specific catalysts (like t-BuOK or 18-crown-6 in alternative alkyne-based syntheses) that selectively stabilize one intermediate[3]. Alternatively, allow the reaction to reach thermodynamic equilibrium by maintaining a moderate temperature with acid catalysis rather than relying solely on brute-force thermal heating.

Q3: Literature suggests Microwave (MW) irradiation can reduce pyrazole synthesis from hours to minutes. What is the physical mechanism behind this?

The Causality: Unlike conventional conductive heating (e.g., oil baths), which relies on slow thermal gradients and convection, microwave irradiation causes dielectric heating. The electromagnetic energy (typically at 2.45 GHz) directly interacts with the dipoles of your solvent and reagents, causing rapid molecular rotation and friction[4]. This results in a homogeneous, instantaneous internal temperature rise. A reaction requiring 6–8 hours at 80°C in an oil bath can routinely be completed in 2–4 minutes at 120–150°C under 100–300 W MW irradiation[2][4].

Q4: We need to scale up our MW-optimized synthesis, but batch MW reactors are limited in volume. How do we maintain the 2-minute reaction time at scale?

The Causality: Batch microwave reactors suffer from limited penetration depth of the microwaves, meaning large vessels heat unevenly. The Solution: Implement continuous flow microwave chemistry. Instead of a sealed batch vial, reagents are pumped continuously through a microwave-transparent flow cell (e.g., borosilicate glass) situated inside the MW cavity. By adjusting the pump flow rate, you precisely control the residence time to match your optimized 2-minute batch protocol. This allows for the continuous processing of bulk reagents, scaling productivity to >8 g/hour without extending the reaction time[5][6].

Part 3: Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols include built-in validation steps so you can confirm the success of the reaction in real-time.

Protocol A: Optimized Acid-Catalyzed Batch Synthesis (Conventional)

Use this if microwave reactors are unavailable.

• Preparation: In a 50 mL round-bottom flask, dissolve 1.0 mmol of the 1,3-dicarbonyl compound and 1.05 mmol of the substituted hydrazine in 10 mL of absolute ethanol. (Note: The slight excess of hydrazine ensures complete consumption of the dicarbonyl).

• Catalysis: Add 3 drops of glacial acetic acid.

• Reaction: Attach a reflux condenser and heat the mixture to 80°C using a pre-heated oil bath.

• Self-Validation (TLC): After 60 minutes, spot the reaction mixture on a silica TLC plate alongside the starting dicarbonyl (Eluent: Hexane/EtOAc 7:3). The complete disappearance of the dicarbonyl spot and the appearance of a lower-Rf UV-active spot validates that the rate-limiting hydrazone cyclization is complete.

• Workup: Pour the mixture into 30 mL of crushed ice water. The sudden drop in solubility will force the pyrazole to precipitate. Filter, wash with cold water, and dry under a vacuum.

Protocol B: Microwave-Assisted Synthesis (Ultra-Fast)

Use this for rapid library generation or high-throughput screening.

• Preparation: In a 10 mL microwave-safe glass vial equipped with a magnetic stir bar, combine 1.0 mmol of the 1,3-dicarbonyl, 1.0 mmol of hydrazine, and 3 mL of DMF (or solvent-free if reagents are liquid)[2].

• Irradiation: Seal the vial with a crimp cap. Place it in a dedicated monomode microwave synthesizer (e.g., CEM Discover or Anton Paar Monowave).

• Parameters: Program the reactor to reach 150°C with a maximum power output of 300 W. Set the hold time to exactly 2.0 minutes [2].

• Self-Validation (Temperature & Pressure): Monitor the internal fiber-optic temperature probe and pressure sensor. A stable pressure curve with an instantaneous temperature spike to 150°C validates proper dielectric coupling.

• Cooling & Workup: Allow the reactor's compressed air system to cool the vial to <50°C before opening. Precipitate the product using ice water or purify directly via flash chromatography.

Part 4: Quantitative Data Presentation

The following table summarizes the expected reaction times and yields when transitioning from conventional methods to advanced optimization techniques.

Synthesis Method	Catalyst / Additives	Temperature (°C)	Reaction Time	Typical Yield (%)	Scalability Profile
Conventional Reflux	None	80 - 100	6.0 - 12.0 hours	60 - 70%	High (Standard Batch)
Acid-Catalyzed Reflux	Acetic Acid / PTSA	80 - 100	1.0 - 2.0 hours	75 - 85%	High (Standard Batch)
Batch Microwave (MW)	None / Solvent-Free	120 - 150	2.0 - 5.0 mins	85 - 96%	Low (Max ~30 mL vial)
Continuous Flow MW	Homogeneous Solvent	140 - 200	1.5 - 2.0 mins*	>90%	Very High (>8 g/hour )

*Refers to the continuous "residence time" inside the flow cell, not the total processing time for the bulk volume.

Part 5: References

• Karakaya A. "Microwave-assisted synthesis of pyrazoles - a mini-review". European Journal of Life Sciences.[Link]

• "Knorr Pyrazole Synthesis of Edaravone". The Royal Society of Chemistry.[Link]

• Kong Y., Tang M., Wang Y. "Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes". Organic Chemistry Portal.[Link]

• "Efficient MW-Assisted Synthesis, Spectroscopic Characterization, X-ray and Antioxidant Properties of Indazole Derivatives". MDPI.[Link]

• Bagley M. "Microwave-Mediated Synthesis of N-Containing Heterocycles: from Batch to Continuous Flow Processes". Cardiff University.[Link]

• "Impact of Microwaves on Organic Synthesis and Strategies toward Flow Processes and Scaling Up". ACS Publications.[Link]

Sources

• 1. rsc.org [rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes [organic-chemistry.org]
• 4. dergipark.org.tr [dergipark.org.tr]
• 5. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 6. pubs.acs.org [pubs.acs.org]

Section 1: Mechanistic Overview &amp; Catalyst Selection

Welcome to the Pyrazole Synthesis Technical Support Center . Pyrazoles are privileged scaffolds in medicinal chemistry and agrochemicals. The success of synthesizing these nitrogen-rich heterocycles heavily depends on the catalytic system employed. The choice of catalyst directly dictates the reaction's yield, regioselectivity, and environmental footprint.

This guide provides mechanistic insights, troubleshooting workflows, and validated protocols to help you overcome common bottlenecks in pyrazole synthesis.

The foundational method for pyrazole construction is the Knorr synthesis, which relies on the condensation of a hydrazine derivative with a 1,3-dicarbonyl compound[1]. The catalyst plays a critical role in lowering the activation energy of the imine formations and directing the final cyclization.

Acid-catalyzed Knorr pyrazole synthesis mechanism.

Section 2: Frequently Asked Questions (FAQs)

Q: Why is an acid catalyst strictly necessary for the traditional Knorr pyrazole synthesis? A: In the Knorr synthesis, an acid catalyst protonates the carbonyl oxygen of the 1,3-dicarbonyl compound. This dramatically increases the electrophilicity of the carbonyl carbon, facilitating the initial nucleophilic attack by the hydrazine nitrogen[1][2]. Without the catalyst, the condensation is sluggish, often stalling at the mono-hydrazone stage or leading to unwanted side reactions.

Q: How does transition metal catalysis alter the reaction pathway compared to traditional acid catalysis? A: While Brønsted acid catalysis relies on stepwise condensation chemistry, transition metal catalysis enables entirely different mechanistic pathways, such as cycloadditions or cross-coupling. For example, copper-catalyzed reactions between sydnones and terminal alkynes bypass the need for hydrazines entirely. The copper coordinates the alkyne, forcing a highly regioselective [3+2] cycloaddition that exclusively yields 1,4-disubstituted pyrazoles[3].

Q: Can I synthesize pyrazoles without using harsh metals or strong, corrosive acids? A: Yes. Recent advancements in green chemistry utilize visible-light photocatalysis to oxidize hydrazine to diazene, which then undergoes aerobic annulation with Michael acceptors under mild conditions[4]. Alternatively, immobilized enzymes, such as Thermomyces lanuginosus lipase (TLL) anchored on metal-organic frameworks (MOFs), can catalyze multicomponent pyrazole syntheses in environmentally benign solvents[5].

Section 3: Troubleshooting Guide

Troubleshooting workflow for catalyst selection in pyrazole synthesis.

Issue 1: I am getting a 1:1 mixture of 1,3- and 1,5-regioisomers when using an asymmetric 1,3-diketone and methylhydrazine.

• Cause: Methylhydrazine has two nucleophilic nitrogens with similar reactivities. In the presence of a simple Brønsted acid, they indiscriminately attack either carbonyl of the asymmetric diketone[6].

• Solution: Switch to a bulky Lewis acid catalyst (e.g., SmCl₃ or CeO₂/SiO₂). Lewis acids coordinate with the 1,3-diketone to form a rigid β-diketonate complex. This creates a steric bias that directs the initial hydrazine attack exclusively to the less hindered carbonyl, drastically improving regioselectivity[6].

Issue 2: My reaction with trifluoromethylated ynones and aryl hydrazines is stalling at 30% yield.

• Cause: The strong electron-withdrawing nature of the CF₃ group severely deactivates the ynone, making standard acid catalysts insufficient to drive the heterocyclization to completion.

• Solution: Utilize a Silver(I) catalyst. Adding just 1 mol% AgOTf strongly activates the alkyne/ynone system via π-coordination. This carbophilic activation accelerates the cyclization, pushing yields up to 99% for 3-CF₃-pyrazoles within 1 hour at room temperature[7].

Issue 3: My heterogeneous solid acid catalyst is clumping and losing activity after just one cycle.

• Cause: Product inhibition or poor dispersion in organic solvents leads to the blocking of active catalytic sites.

• Solution: Transition to a Graphene Oxide-TiO₂ (GO-TiO₂) nanocomposite catalyst in an aqueous medium. The high surface area of the graphene oxide prevents TiO₂ agglomeration. This catalyst can be easily recovered via simple centrifugation and reused for multiple cycles without significant loss of activity[8].

Section 4: Validated Experimental Protocols

Protocol A: Silver-Catalyzed Regioselective Synthesis of 3-CF₃-Pyrazoles[7]

Objective: Overcome the deactivating effect of CF₃ groups on ynones to achieve high-yield, regioselective heterocyclization. Causality: AgOTf acts as a carbophilic Lewis acid, activating the triple bond of the ynone for intramolecular nucleophilic attack by the hydrazone intermediate, forcing the formation of the 3-CF₃ regioisomer.

• Preparation: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add the trifluoromethylated ynone (1.0 mmol) and the aryl hydrazine (1.1 mmol).

• Catalyst Addition: Add 1 mol% AgOTf (Silver trifluoromethanesulfonate) to the mixture.

  • Self-Validation Check: Ensure the AgOTf is handled quickly or inside a glovebox. If the white powder has turned brown or sticky, it has absorbed moisture and lost its Lewis acidity; discard and use a fresh batch.

• Reaction: Dissolve the mixture in 5 mL of dichloroethane (DCE). Stir at room temperature for 1 hour.

• Monitoring: Monitor the reaction via TLC (Hexane/EtOAc 8:2). The complete disappearance of the ynone spot and the appearance of a highly UV-active lower spot validates successful cyclization.

• Workup & Purification: Filter the mixture through a short pad of Celite to remove the silver catalyst. Concentrate the filtrate under reduced pressure and purify via flash column chromatography. Confirm regiochemistry via ¹⁹F-NMR (expect a sharp singlet around -62 ppm).

Protocol B: Continuous Flow Copper-Catalyzed Cycloaddition (Sydnones + Alkynes)[3]

Objective: Achieve strictly 1,4-disubstituted pyrazoles without using highly reactive hydrazines, utilizing a scalable flow system. Causality: The silica-supported copper catalyst directs the [3+2] cycloaddition transition state, forcing the terminal alkyne to align specifically with the sydnone dipole, completely eliminating the formation of the 1,3-isomer.

• System Setup: Pack a stainless-steel flow cartridge with a silica-supported copper catalyst (Cu/SiO₂). Connect the cartridge to a continuous flow reactor system.

• Reagent Preparation: Prepare a 0.1 M solution of N-aryl sydnone (1.0 eq) and terminal alkyne (1.0 eq) in toluene.

• Flow Parameters: Set the reactor temperature to 140 °C. Set the flow rate to achieve a residence time of 2 to 5 hours (depending on the specific alkyne's reactivity).

• Collection & Validation: Collect the output stream in a receiving flask.

  • Self-Validation Check: Run a crude LC-MS on the first 5 mL of the output. A single mass peak corresponding to [M+H]⁺ of the product without isomeric shoulders validates the strict 1,4-regioselectivity of the flow process.

• Isolation: Evaporate the solvent. Because the heterogeneous catalyst is retained entirely within the cartridge, the crude product is typically >95% pure and requires only minimal recrystallization.

Section 5: Quantitative Data: Catalyst Comparison

Catalyst Type	Example Catalyst	Primary Application	Regioselectivity	Typical Yield
Brønsted Acid	HCl, PTSA	Standard Knorr synthesis	Poor to Moderate	60–85%
Lewis Acid	SmCl₃, CeO₂/SiO₂	Asymmetric 1,3-diketones	Good	75–92%
Transition Metal (Ag)	AgOTf (1 mol%)	Trifluoromethylated ynones	Excellent (3-CF₃)	Up to 99%
Transition Metal (Cu)	Cu/SiO₂	Sydnone-alkyne cycloaddition	Excellent (1,4-isomers)	70–95%
Photocatalyst	Ru(bpy)₃, Eosin Y	Aerobic annulation (Green)	Good	50–90%
Biocatalyst	TLL@MMI (Lipase)	Aqueous multicomponent	Moderate to Good	49–90%

References

• Debus Radziszewsky and Knorr Pyrazole Synthesis, Scribd, 1

• Knorr pyrazole synthesis, Name-Reaction.com,2

• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps, Beilstein Journals, 6

• Cu-catalysed pyrazole synthesis in continuous flow, Catalysis Science & Technology (RSC Publishing), 3

• Visible-Light Photocatalytic Aerobic Annulation for the Green Synthesis of Pyrazoles, Organic Chemistry Portal, 4

• One-Pot Synthesis of 1,3,5-Trisubstitued Pyrazoles via Immobilized Thermomyces lanuginosus Lipase (TLL) on a Metal–Organic Framework, PMC, 5

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review, MDPI, 7

• Graphene oxide–TiO2 composite: an efficient heterogeneous catalyst for the green synthesis of pyrazoles and pyridines, New Journal of Chemistry (RSC Publishing), 8

Sources

• 1. scribd.com [scribd.com]
• 2. name-reaction.com [name-reaction.com]
• 3. Cu-catalysed pyrazole synthesis in continuous flow - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C5CY02247A [pubs.rsc.org]
• 4. Visible-Light Photocatalytic Aerobic Annulation for the Green Synthesis of Pyrazoles [organic-chemistry.org]
• 5. One-Pot Synthesis of 1,3,5-Trisubstitued Pyrazoles via Immobilized Thermomyces lanuginosus Lipase (TLL) on a Metal–Organic Framework - PMC [pmc.ncbi.nlm.nih.gov]
• 6. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]
• 7. mdpi.com [mdpi.com]
• 8. Graphene oxide–TiO2 composite: an efficient heterogeneous catalyst for the green synthesis of pyrazoles and pyridines - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Solvent Effects on the Synthesis of Pyrazoles

Prepared by: Gemini, Senior Application Scientist

Welcome to the Technical Support Center for Pyrazole Synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges and questions related to the pivotal role of solvents in their synthetic workflows. Here, we move beyond viewing solvents as inert media and explore their active influence on reaction rates, yields, purity, and, most critically, regioselectivity. This resource provides field-proven insights, troubleshooting strategies, and validated protocols in a direct question-and-answer format to help you optimize your pyrazole synthesis.

Section 1: Core Concepts & Frequently Asked Questions

This section addresses fundamental questions regarding the influence of solvent properties on the outcomes of pyrazole synthesis.

Q1: How does basic solvent polarity affect pyrazole synthesis reaction rates and yields?

A1: Solvent polarity is a primary factor that directly influences reaction kinetics and equilibrium, thereby affecting both the rate and overall yield. The general principle is that the solvent should effectively stabilize the transition state of the rate-determining step.

• For Polar Transition States: Most pyrazole syntheses, particularly classic condensations like the Knorr synthesis, proceed through polar intermediates and transition states. The initial nucleophilic attack of a hydrazine on a 1,3-dicarbonyl compound involves charge separation. Polar solvents (e.g., ethanol, DMF, acetic acid) stabilize these charged species through dipole-dipole interactions or hydrogen bonding, lowering the activation energy and accelerating the reaction.[1][2] In contrast, non-polar solvents like toluene or hexane would slow this type of reaction significantly.

• For Reactant Solubility: A solvent must, at a minimum, dissolve the reactants to allow for a homogenous reaction. Poor solubility of a starting material, such as a complex hydrazine salt or a bulky dicarbonyl, can lead to low yields and incomplete reactions.[3] In these cases, more polar aprotic solvents like DMF or NMP might be required.[4]

• Influence on Yield: An optimal solvent not only accelerates the desired reaction but also disfavors side reactions. For instance, in reactions susceptible to hydrolysis of starting materials (e.g., β-ketonitriles), an anhydrous aprotic solvent may give a higher yield than an aqueous or protic solvent system.[4]

Q2: What is the specific role of protic versus aprotic solvents in controlling the reaction mechanism?

A2: The distinction between protic (containing acidic protons, e.g., H-O, H-N) and aprotic (lacking acidic protons) solvents is crucial as it pertains to their mechanism of interaction.

• Polar Protic Solvents (e.g., Ethanol, Methanol, Water, Acetic Acid): These are the most common solvents for traditional pyrazole synthesis.[5][6] Their primary roles are:

  • Hydrogen Bond Donation: They can act as proton donors to activate carbonyl groups, making them more electrophilic and susceptible to nucleophilic attack by the hydrazine. This often serves a catalytic role.

  • Stabilization of Anionic Intermediates: They effectively solvate and stabilize negatively charged intermediates through hydrogen bonding.

  • Proton Shuttling: They can facilitate the necessary proton transfer steps during the cyclization and dehydration sequence.

• Polar Aprotic Solvents (e.g., DMF, DMSO, Acetonitrile, NMP): These solvents possess dipoles to solvate charged species but cannot donate hydrogen bonds. They are useful when:

  • A protic environment would cause undesirable side reactions, such as the hydrolysis of sensitive functional groups.[4]

  • The nucleophilicity of the hydrazine needs to be maximized. In protic solvents, the hydrazine's lone pair can be encumbered by hydrogen bonds, reducing its reactivity. Aprotic solvents leave the nucleophile "bare" and more reactive.

  • Specific regioselectivity is desired, as they can alter the reaction pathway compared to their protic counterparts.[4]

Q3: Can the solvent dramatically control regioselectivity? If so, how?

A3: Absolutely. Solvent choice is one of the most powerful tools for controlling which regioisomer is formed when using an unsymmetrical 1,3-dicarbonyl compound or a substituted hydrazine. The solvent influences the regiochemical outcome by differentially stabilizing the two possible transition states leading to the different isomers.

A prime example is the use of fluorinated alcohols , such as 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP).[7][8] These solvents have unique properties: they are highly polar and strong hydrogen bond donors, yet they are weakly nucleophilic.

• Mechanism of Control: In the reaction of a 1,3-diketone with methylhydrazine, the fluorinated alcohol can form a strong hydrogen bond with a carbonyl group. This interaction is particularly pronounced if one of the diketone's substituents is also electron-withdrawing (like a CF₃ group). This selective hydrogen bonding makes one carbonyl carbon significantly more electrophilic than the other, directing the initial attack of the hydrazine to that specific site and leading to the formation of a single regioisomer.[7][8] In contrast, conventional solvents like ethanol often result in poor selectivity, yielding hard-to-separate mixtures.[7]

Q4: What are "green" solvents and why are they increasingly used for pyrazole synthesis?

A4: "Green" solvents are alternatives to traditional volatile organic compounds (VOCs) that are hazardous, toxic, or environmentally persistent.[9] The push towards sustainable chemistry has led to their widespread adoption in pyrazole synthesis.[10][11] Key examples include:

• Water: It is non-toxic, non-flammable, and inexpensive. In some cases, hydrophobic effects in water can accelerate cycloaddition reactions.[12][13]

• Ionic Liquids (ILs): These are salts with melting points below 100°C. They have negligible vapor pressure, high thermal stability, and can be tuned to act as both solvent and catalyst.[14][15][16][17] For example, Brønsted acidic ionic liquids like [Et₃NH][HSO₄] can catalyze multicomponent reactions to form pyranopyrazoles efficiently.[11][17]

• Deep Eutectic Solvents (DESs): These are mixtures of hydrogen bond donors and acceptors (e.g., choline chloride and urea) that form a eutectic with a melting point much lower than the individual components. They are biodegradable, non-toxic, and inexpensive.[10] The hydrogen-bonding network within a DES can activate reactants and facilitate cyclization steps, often leading to higher yields and selectivity.[10]

The use of these solvents often simplifies reaction work-up, allows for catalyst recycling, and aligns with the principles of green chemistry by reducing waste and environmental impact.[9][10]

Section 2: Troubleshooting Guide

This guide addresses specific experimental problems in a direct question-and-answer format.

Q1: My reaction yield is low or the reaction is not proceeding. Could the solvent be the problem?

A1: Yes, the solvent is a primary suspect. Before modifying catalysts or reagents, evaluate your solvent system.

Troubleshooting Workflow: Low Yield

Caption: Troubleshooting workflow for low reaction yield.

Q2: I'm getting an inseparable mixture of regioisomers. How can I use solvents to solve this?

A2: This is a classic problem where solvent selection is the most effective solution. A nearly 1:1 mixture indicates that the energy barriers for the two competing reaction pathways are very similar in your current solvent.

Primary Strategy: Switch to Fluorinated Alcohols. As discussed in the FAQs, switching from a standard solvent like methanol or ethanol to 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) is the most widely validated method to dramatically improve regioselectivity.[7][8] These solvents exploit subtle electronic differences between the two carbonyl groups of your 1,3-dicarbonyl substrate.

Solvent Impact on Regioselectivity: A Comparison

Solvent	Typical Regioisomeric Ratio (A:B)	Rationale	Reference
Ethanol	~ 1.5 : 1 to 3 : 1	Standard polar protic solvent; offers poor to moderate selectivity.	[7]
Toluene	~ 1 : 1	Non-polar; minimal influence on directing the reaction pathway.	[8]
TFE	> 20 : 1 to single isomer	Strong H-bond donation activates one carbonyl site preferentially.	[7][8]
HFIP	> 50 : 1 to single isomer	Even stronger H-bond donor than TFE, leading to exceptional selectivity.	[7]

Data is representative for the reaction of an unsymmetrical trifluoromethyl-1,3-diketone with methylhydrazine.

Q3: My pyrazole product is precipitating prematurely from the reaction mixture. What can I do?

A3: Premature precipitation leads to an incomplete reaction and can trap impurities. This is fundamentally a solubility problem.[3]

• Increase Solvent Polarity/Power: If you are in a solvent like ethanol, consider adding a more powerful co-solvent like DMF or NMP to increase the solubility of the pyrazole product.[3]

• Increase Temperature: If the product's thermal stability allows, switching to a higher-boiling point solvent (e.g., ethanol to n-propanol) can keep the product in solution.[18]

• Decrease Reactant Concentration: Running the reaction at a lower molarity can prevent the product from reaching its saturation limit. This may require longer reaction times.

Q4: I'm observing the formation of a pyrazoline intermediate instead of the final aromatic pyrazole. How can my solvent choice help?

A4: The formation of the pyrazoline (the non-aromatic, di-hydro pyrazole) is a common outcome, as it is the initial cyclization product. The final step is an oxidation/aromatization.[19]

• Solvents that Promote Oxidation: Some solvents can facilitate in-situ oxidation. For example, heating the reaction in DMSO with air (oxygen) can often promote the aromatization to the pyrazole.[19]

• High-Temperature Solvents: Simply using a high-boiling point solvent and increasing the reaction temperature can sometimes provide enough energy to drive the elimination/oxidation step.

• Acidic Solvents: Refluxing in glacial acetic acid can also promote oxidative aromatization for some substrates.[19]

Section 3: Advanced Solvent Systems & Methodologies

Q1: What are the advantages of using Ionic Liquids (ILs) or Deep Eutectic Solvents (DESs)?

A1: Both ILs and DESs offer significant advantages over conventional solvents, positioning them at the forefront of modern, sustainable synthesis.[10][11]

Logical Relationship: Benefits of Advanced Solvents

Caption: Key advantages of using ILs and DESs in pyrazole synthesis.

For example, transition metal-based ionic liquids like [C₄mim][FeCl₄] can act as highly efficient Lewis acid catalysts for the condensation of 1,3-diketones and hydrazines at room temperature, providing excellent yields and allowing for catalyst reuse over multiple cycles.[16]

Q2: How does solvent choice impact microwave-assisted pyrazole synthesis?

A2: Microwave (MW) irradiation accelerates reactions by direct, rapid heating.[20] The solvent's role is critical as its ability to absorb microwave energy (its dielectric properties) dictates the heating efficiency.

• High-Absorbing Solvents: Polar solvents like ethanol, water, and DMF absorb microwave energy very efficiently, leading to rapid heating and drastically reduced reaction times—often from hours to minutes.[13][21][22]

• Low-Absorbing Solvents: Non-polar solvents like toluene or hexane are "transparent" to microwaves and do not heat effectively.

• Solvent-Free MW Synthesis: An increasingly popular green chemistry approach is to run reactions under solvent-free conditions, where the reactants themselves absorb the microwave energy.[5][23][24] This minimizes waste and simplifies purification. This method has been shown to be highly effective for producing pyrazoles with excellent yields in very short times.[23]

Q3: When is a solvent-free or phase-transfer catalysis (PTC) approach appropriate?

A3: These methods are powerful alternatives for specific synthetic challenges.

• Solvent-Free Conditions: As mentioned above, this is an ideal green approach, especially when combined with microwave irradiation or ball-milling.[5][23] It is most appropriate when the reactants can form a eutectic mixture or when one of the reactants is a liquid, allowing for a homogenous reaction phase without an added solvent.[5]

• Phase-Transfer Catalysis (PTC): PTC is invaluable when reacting two components that are mutually immiscible, such as an aqueous solution of a base and an organic solution of the pyrazole precursor. A phase-transfer catalyst (e.g., a quaternary ammonium salt) transports a reactant from one phase to the other, enabling the reaction to occur.[12][25] This technique is particularly useful for the N-alkylation of pyrazoles, where an inorganic base is used to deprotonate the pyrazole's N-H, and the resulting anion is carried into the organic phase to react with an alkyl halide.[25][26][27]

Section 4: Experimental Protocols

Protocol 1: General Procedure for Screening Solvents to Optimize Regioselectivity

This protocol describes a small-scale, parallel approach to identify the optimal solvent for maximizing the regioselectivity of a Knorr-type pyrazole synthesis.

Objective: To determine the effect of different solvents on the regioisomeric ratio of a pyrazole product.

Materials:

• Unsymmetrical 1,3-dicarbonyl compound (1.0 eq)

• Substituted hydrazine (e.g., methylhydrazine) (1.1 eq)

• Candidate Solvents: Ethanol (Control), Toluene, Acetonitrile, DMF, 2,2,2-Trifluoroethanol (TFE)

• Small reaction vials with stir bars

• Heating block or oil bath

• TLC plates and appropriate mobile phase

• System for product analysis (¹H NMR, LC-MS)

Procedure:

• Preparation: In five separate, labeled reaction vials, add the 1,3-dicarbonyl compound (e.g., 50 mg, 1.0 eq).

• Solvent Addition: To each vial, add 1.0 mL of a different candidate solvent (Ethanol, Toluene, Acetonitrile, DMF, TFE). Stir until the starting material is fully dissolved.

• Reagent Addition: Add the substituted hydrazine (1.1 eq) to each vial.

• Reaction: Seal the vials and place them on a heating block set to an appropriate temperature (e.g., 80 °C). Allow the reactions to stir for a predetermined time (e.g., 4 hours).

• Monitoring: Monitor the progress of each reaction by TLC to confirm the consumption of the limiting starting material.

• Work-up: Cool the vials to room temperature. Evaporate the solvent from each vial under reduced pressure or with a stream of nitrogen.

• Analysis (Self-Validation): Re-dissolve the crude residue from each vial in a deuterated solvent (e.g., CDCl₃). Acquire a ¹H NMR spectrum for each sample. Identify characteristic, well-resolved peaks for each regioisomer. Integrate these peaks to determine the regioisomeric ratio. Confirm the identity of the products by LC-MS.

Protocol 2: Microwave-Assisted, Catalyst-Free Synthesis of Pyrano[2,3-c]pyrazoles in an Ethanol/Water System

This protocol is adapted from green chemistry methodologies for the efficient, multicomponent synthesis of biologically relevant pyranopyrazoles.[13][22]

Objective: To synthesize 6-amino-3-methyl-4-phenyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile using a green, microwave-assisted method.

Materials:

• Ethyl acetoacetate (1.0 mmol, 1.0 eq)

• Hydrazine hydrate (1.0 mmol, 1.0 eq)

• Benzaldehyde (1.0 mmol, 1.0 eq)

• Malononitrile (1.0 mmol, 1.0 eq)

• Solvent System: Ethanol/Water (1:1 v/v, 3 mL)

• 10 mL microwave reaction vessel with a stir bar

• Microwave synthesizer

Procedure:

• Vessel Charging: To the microwave reaction vessel, add ethyl acetoacetate (1.0 mmol), hydrazine hydrate (1.0 mmol), benzaldehyde (1.0 mmol), and malononitrile (1.0 mmol).

• Solvent Addition: Add 3 mL of the pre-mixed 1:1 ethanol/water solvent system.

• Microwave Irradiation: Seal the vessel and place it in the cavity of the microwave synthesizer. Irradiate the mixture at a constant temperature of 100-120 °C for 5-10 minutes. (Note: Power and time may require optimization based on the specific microwave unit).

• Cooling & Precipitation: After the irradiation is complete, cool the vessel to room temperature. The product will typically precipitate out of the solution as a solid.

• Isolation (Self-Validation): Collect the solid product by vacuum filtration. Wash the solid with a small amount of cold water, followed by cold ethanol to remove any unreacted starting materials.

• Drying & Characterization: Dry the product under vacuum. Determine the yield and confirm the structure and purity by melting point, FTIR, ¹H NMR, and ¹³C NMR spectroscopy. The high purity of the precipitated product validates the efficiency of the method.

Section 5: References

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• BenchChem. (n.d.). Application Notes: Pyrazolium Ionic Liquids as Solvents in Pharmaceutical Synthesis.

• ResearchGate. (2006, October 24). Synthesis of N-Alkylpyrazoles by Phase Transfer Catalysis Without Solvent Without Solvent. Available from: [Link]

• Thieme. (2025, September 2). Sustainable Routes and Mechanistic Study in Pyrazole Synthesis Using Deep Eutectic Solvents (DESs).

• BenchChem. (2025). Common issues and solutions in 5-Hydrazinyl-4-phenyl-1H-pyrazole reactions.

• Indian Academy of Sciences. (n.d.). Transition metal containing ionic liquid-assisted one-pot synthesis of pyrazoles at room temperature. Available from: [Link]

• MDPI. (n.d.). Ionic Liquid-Catalyzed Green Protocol for Multi-Component Synthesis of Dihydropyrano[2,3-c]pyrazoles as Potential Anticancer Scaffolds. Available from: [Link]

• ResearchGate. (2008, June). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. Available from: [Link]

• BenchChem. (2025). Troubleshooting low yields in pyrazole synthesis from β-ketonitriles.

• ResearchGate. (n.d.). Phase-Transfer-Catalyzed Asymmetric Synthesis of Chiral N-Substituted Pyrazoles by Aza-Michael Reaction.

• MDPI. (2025, October 1). Catalytic Application of Ionic Liquids for the Green Synthesis of Aromatic Five-Membered Nitrogen Heterocycles. Available from: [Link]

• Elsevier. (2015, December 1). Aqua mediated multicomponent reaction under phase transfer catalysis: A novel and green approach to access fused pyrazoles. Available from: [Link]

• Taylor & Francis Online. (2017, May 26). Green synthesis of pyrazole systems under solvent-free conditions. Available from: [Link]

• BenchChem. (2025). Troubleshooting the reaction mechanism of pyrazole formation.

• ResearchGate. (2025, December 18). Pyrazole Synthesis under Microwave Irradiation and Solvent-free Conditions. Available from: [Link]

• ACS Publications. (2007, September 15). Convenient Synthesis of Highly Functionalized Pyrazolines via Mild, Photoactivated 1,3-Dipolar Cycloaddition. Available from: [Link]

• National Center for Biotechnology Information. (2025, October 7). Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds.

• Semantic Scholar. (n.d.). Green multicomponent synthesis of pyrano[2,3-c]pyrazole derivatives.

• National Center for Biotechnology Information. (n.d.). Mechanistic Study of Pyrazole Synthesis via Oxidation-Induced N-N Coupling of Diazatitanacycles.

• SciELO. (n.d.). Pyrazole synthesis under microwave irradiation and solvent-free conditions. Available from: [Link]

• MDPI. (2025, April 14). Solvent-Free and Microwave-Assisted Synthesis Enables Formation of Imidazole and Pyrazole Derivatives Through Epoxide Ring Opening. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). Green multicomponent synthesis of pyrano[2,3-c]pyrazole derivatives: current insights and future directions.

• BenchChem. (2025, December). Dealing with poor solubility of pyrazole derivatives during synthesis.

• MDPI. (2025, December 1). Microwave-Irradiated Eco-Friendly Multicomponent Synthesis of Substituted Pyrazole Derivatives and Evaluation of Their Antibacterial Potential. Available from: [Link]

• Bentham Science. (2023, September 6). Recent Advances in the Microwave and Ultrasound-Assisted Synthesis of Pyrazole Scaffolds. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives.

• MDPI. (2025, November 5). On the Question of the Application Potential and the Molecular Mechanism of the Formation of 1,3-Diaryl-5-Nitropyrazoles from Trichloromethylated Diarylnitropyrazolines.

• National Center for Biotechnology Information. (n.d.). Recent highlights in the synthesis and biological significance of pyrazole derivatives.

• BenchChem. (2025). Technical Support Center: Managing Regioselectivity in Substituted Pyrazole Synthesis.

• IntechOpen. (2024, February 23). A New Insight into the Synthesis and Biological Activities of Pyrazole based Derivatives.

• Arkivoc. (n.d.). 194 recent advances in the synthesis of new pyrazole derivatives.

• MDPI. (2023, September 5). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review.

• Wiley Online Library. (n.d.). Synthesis of Pyrazoles by 1,3‐Dipolar Cycloaddition under Aqueous Micellar Catalysis.

• Beilstein Journals. (2024, August 16). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps.

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Reference Data & Comparative Studies

Comparative SAR Guide: Evaluating Pyrazole-4-Carboxylates as Next-Generation Antifungals

As a Senior Application Scientist, I frequently evaluate novel chemotypes to overcome the growing challenge of microbial resistance in both clinical and agricultural settings. The pyrazole-4-carboxylate scaffold has emerged as a privileged structure in drug discovery and agrochemistry ()[1]. Its unique electronic distribution and hydrogen-bonding capabilities make it an ideal pharmacophore for designing highly selective inhibitors.

In this technical guide, we will objectively compare the structure-activity relationship (SAR) of novel isoxazolol pyrazole-4-carboxylates against commercial standards. Specifically, we will analyze how precise modifications at the C-3 position of the pyrazole ring dictate target affinity and, ultimately, phenotypic antifungal efficacy ()[2].

Structural Anatomy & SAR Logic

The biological activity of pyrazole-4-carboxylates is highly sensitive to steric and electronic variations. When targeting fungal pathogens, many of these derivatives act as Succinate Dehydrogenase Inhibitors (SDHIs), binding to Complex II of the mitochondrial respiratory chain. To successfully halt ATP production, the inhibitor must perfectly occupy the ubiquinone-binding pocket.

Our comparative analysis focuses on two specific derivatives[2]:

• Compound 7ai : Features a methyl group (-CH₃) at the C-3 position.

• Compound 7bk : Features a trifluoromethyl group (-CF₃) at the C-3 position.

The Causality of Substitution: The electron-donating nature and smaller van der Waals radius of the methyl group in 7ai allow for optimal docking within the hydrophobic pocket of the target enzyme. Conversely, substituting this with a bulky, highly electronegative trifluoromethyl group (7bk ) introduces severe steric hindrance and electrostatic repulsion. This single functional group swap collapses the molecule's binding affinity, demonstrating the rigid spatial constraints of the pyrazole-4-carboxylate SAR profile.

Logical workflow demonstrating the SAR impact of C-3 substitutions on pyrazole-4-carboxylates.

Comparative Efficacy Data

To translate this structural logic into functional performance, we compare the in vitro antifungal activity of these derivatives against four phytopathogenic fungi. Carbendazim, a broad-spectrum benzimidazole fungicide, serves as our commercial benchmark[2].

Table 1: Comparative In Vitro Antifungal Activity (EC₅₀, μg/mL)

Compound	C-3 Substitution	A. porri	M. coronaria	C. petroselini	R. solani
7ai	Methyl (-CH₃)	2.24	3.21	10.29	0.37
7bk	Trifluoromethyl (-CF₃)	35.05	>100	>100	28.88
Carbendazim	N/A (Positive Control)	-	-	-	1.00

Data Interpretation: The results unequivocally show that Compound 7ai outperforms the commercial standard Carbendazim against R. solani by a factor of nearly 3x (0.37 vs 1.00 μg/mL). However, the -CF₃ substitution in 7bk renders the compound virtually inactive across most strains, validating our SAR hypothesis regarding steric limitations[2].

Experimental Methodology: Mycelium Growth Inhibition Assay

To ensure high-fidelity data, the EC₅₀ values were determined using a rigorously controlled mycelium growth inhibition assay. Below is the self-validating protocol used to generate this comparative data, detailing the scientific causality behind each step.

Step 1: Media Preparation and Compound Solubilization

• Action : Dissolve pyrazole-4-carboxylate derivatives in DMSO and dilute into sterile Potato Dextrose Agar (PDA) to achieve final gradient concentrations (e.g., 1, 10, 50, 100 μg/mL).

• Causality : PDA provides a carbohydrate-rich environment that drives high metabolic flux through the TCA cycle. This forces the fungi to rely heavily on succinate dehydrogenase, thereby amplifying the phenotypic sensitivity to SDH inhibitors. Keeping the final DMSO concentration strictly ≤0.1% prevents solvent-induced cytotoxicity.

Step 2: Inoculation and Incubation

• Action : Excise a 5 mm mycelial plug from the actively growing margin of a 7-day-old colony. Place the plug inverted onto the center of the amended PDA plates. Incubate at 25°C in the dark.

• Causality : Harvesting from the active margin ensures the mycelium is in the exponential growth phase, providing a uniform physiological baseline. Inverting the plug ensures direct physical contact between the hyphae and the compound-laced agar, enabling immediate and uniform compound uptake.

Step 3: Radial Growth Measurement and EC₅₀ Calculation

• Action : Measure the colony diameter using cross-calipers once the blank control covers 80% of the petri dish. Calculate the inhibition rate (%) and determine the EC₅₀ using probit analysis.

• Causality : Measuring before the control reaches the plate edge prevents artifactual growth plateauing due to space and nutrient exhaustion. Probit analysis linearizes the sigmoidal dose-response curve, allowing for statistically robust EC₅₀ derivation.

Self-Validating System Controls:

• Internal Negative Control (PDA + 0.1% DMSO) : Validates that baseline growth is unaffected by the carrier solvent.

• Internal Positive Control (Carbendazim) : Benchmarks the assay's sensitivity against a known tubulin-binding standard, ensuring the fungal strains have not developed generalized multidrug resistance.

Conclusion

The pyrazole-4-carboxylate scaffold offers exceptional tunable potential for novel antifungal development. As demonstrated, maintaining a compact, electron-neutral substituent (like a methyl group) at the C-3 position is critical for maximizing efficacy. Compound 7ai represents a highly optimized chemotype that significantly outperforms commercial alternatives like Carbendazim, providing a clear blueprint for next-generation agrochemical and pharmaceutical design.

References

• [1] Title: Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review Source: Molecules (MDPI) URL:[Link]

• [2] Title: Synthesis and Antifungal Activity of the Derivatives of Novel Pyrazole Carboxamide and Isoxazolol Pyrazole Carboxylate Source: Molecules (PubMed Central) URL:[Link]

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The Translational Gap: In Vitro vs. In Vivo Performance of Pyrazole Compounds

Executive Summary

As application scientists and drug developers, we frequently encounter the "translational cliff"—a scenario where a novel compound exhibits sub-nanomolar potency in a biochemical assay but fails to demonstrate efficacy in a living organism. Pyrazole compounds—highly versatile five-membered heterocycles containing two adjacent nitrogen atoms—are prime examples of this phenomenon. While they possess robust pharmacological potency and are foundational to numerous approved anticancer and anti-inflammatory therapeutics[1], their development requires a rigorous, data-driven approach to bridge the gap between in vitro target engagement and in vivo pharmacokinetics (PK).

This guide objectively compares the in vitro and in vivo dynamics of pyrazole derivatives, providing field-proven protocols, mechanistic insights, and comparative data to guide lead optimization.

Mechanistic Grounding & Target Engagement

The causality behind the efficacy of pyrazoles lies in their unique structural electronics. The hydrogen-bonding capacity of the pyrazole NH, combined with the lipophilicity of substituted aryl groups, allows these scaffolds to fit snugly into the ATP-binding pockets of kinases (e.g., EGFR, VEGFR-2) or the active sites of inflammatory enzymes (e.g., COX-2)[2].

Fig 1. Mechanistic pathways of pyrazole compounds in oncology and inflammation.

In Vitro Profiling: Establishing Baseline Potency

Causality of Experimental Choice: Before advancing a pyrazole hit, we must establish its biochemical potency. We utilize cell-free enzymatic assays to confirm direct target engagement without the confounding variables of cell membrane permeability or efflux pumps. This isolates the compound's intrinsic affinity for the target.

Protocol: Self-Validating In Vitro Kinase Assay (EGFR/VEGFR-2)

To guarantee data integrity, this protocol is designed as a self-validating system using statistical quality control.

• Reagent Preparation: Dilute recombinant EGFR/VEGFR-2 enzymes in a standardized kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Tween-20).

• Compound Titration: Prepare a 10-point, 3-fold serial dilution of the pyrazole compound in 100% DMSO. Transfer to a 384-well microplate to achieve a final DMSO concentration of <1% (preventing solvent-induced enzyme denaturation).

• Reaction Initiation: Add ATP (calibrated to the specific Km​ of the kinase) and the appropriate peptide substrate.

  • Self-Validation Step: Include a known clinical inhibitor (e.g., Erlotinib) as a positive control, and a no-enzyme well as a negative control. Calculate the Z'-factor; proceed with data analysis only if Z' > 0.5, confirming assay robustness.

• Detection: Incubate for 60 minutes at room temperature. Terminate the reaction using a luminescent ATP-depletion reagent (e.g., ADP-Glo™).

• Quantification: Read luminescence on a microplate reader. Calculate the IC50 using a 4-parameter logistic curve fit.

Data Presentation: In Vitro Efficacy Comparison

Recent evaluations of fused pyrazole derivatives against standard clinical therapeutics demonstrate their potent in vitro capabilities (2)[2].

Compound / Drug	Primary Target	IC50 (μM)	Biological Implication
Compound 3 (Fused Pyrazole)	EGFR	0.06	Highly potent ATP-competitive inhibition
Compound 9 (Fused Pyrazole)	VEGFR-2	0.22	Strong anti-angiogenic potential
Erlotinib (Reference)	EGFR	0.20	Standard clinical baseline for comparison
Sorafenib (Reference)	VEGFR-2	0.03	Standard clinical baseline for comparison

In Vivo Pharmacokinetics (PK) & Efficacy: The Translational Bottleneck

Causality of Experimental Choice: A compound with sub-nanomolar in vitro potency will fail if it is rapidly cleared or poorly absorbed. Pyrazole derivatives frequently face challenges with rapid plasma clearance and low oral bioavailability due to hepatic metabolism, specifically glucuronidation[3]. To assess this, we utilize in vivo PK cassette dosing followed by tumor allograft models to understand target engagement within the complex tumor microenvironment[4].

Protocol: In Vivo PK and Tumor Allograft Workflow

• Formulation: Dissolve the pyrazole compound (e.g., 10 mg/kg) in a biocompatible vehicle (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline).

  • Self-Validation Step: Perform a post-dose formulation analysis via HPLC. This confirms the exact administered dose concentration and validates that calculated clearance rates are based on actual exposure, not formulation precipitation in the syringe.

• Administration: Administer via oral gavage (PO) and intravenous (IV) routes to separate cohorts of immunocompetent mice.

• Blood Sampling & PK Analysis: Collect blood via the tail vein at 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose. Extract plasma proteins using acetonitrile precipitation and quantify compound levels via LC-MS/MS. Calculate Clearance (Cl) and Bioavailability (%F).

• Efficacy Assessment (Allograft): Inoculate mice subcutaneously with cancer cells (e.g., Myc-Cap). Once tumors reach ~100 mm³, begin dosing. Measure tumor volume bi-weekly using digital calipers ( V=0.5×length×width2 ).

Data Presentation: In Vivo PK Parameters

Structural modifications to the pyrazole ring drastically alter in vivo survivability. Data from a novel diaryl pyrazole resorcinol series highlights how optimization overcomes the translational bottleneck (3)[3].

Pyrazole Analog	Route	Clearance (L/h)	Bioavailability (%F)	Translational Outcome
CCT018159	PO	High	1.8%	Poor in vivo exposure; fails efficacy models
CCT066952	PO	0.816	Variable	Rapid clearance; requires structural optimization
CCT066965	PO	0.128	29.6%	Improved metabolic stability; viable for allografts

Bridging the Gap: Hit-to-Lead Workflow

To successfully develop pyrazole compounds, researchers must integrate in vitro and in vivo data concurrently rather than sequentially. The workflow below illustrates the critical decision gates required to prevent late-stage attrition.

Fig 2. Translational workflow from in vitro screening to in vivo validation.

References

• Current scenario of pyrazole hybrids with in vivo therapeutic potential against cancers Source: ResearchGate URL
• Novel Anticancer Fused Pyrazole Derivatives as EGFR and VEGFR-2 Dual TK Inhibitors Source: Frontiers URL
• Source: AACR Journals (Molecular Cancer Therapeutics)
• Source: Journal of Medicinal Chemistry (ACS Publications)

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Navigating the Cross-Reactivity of Pyrazole Derivatives in Biological Assays: A Comparative Guide

Target Audience: Researchers, scientists, and drug development professionals. Perspective: Senior Application Scientist

Introduction: The Double-Edged Sword of Pyrazole Scaffolds

Pyrazole derivatives are a cornerstone of modern medicinal chemistry. With over 40 pyrazole-containing drugs currently approved by the FDA, this five-membered nitrogen-containing heterocycle is ubiquitous in drug discovery pipelines[1]. As an application scientist overseeing kinome profiling and assay development, I frequently leverage the pyrazole core because it acts as an excellent bioisostere for arene rings, improving lipophilicity while providing critical hydrogen bond donors (N-1) and acceptors (N-2)[1].

However, this structural versatility introduces a significant challenge: cross-reactivity . In kinase inhibitor development, the pyrazole moiety frequently mimics the adenine ring of ATP. Because the ATP-binding pocket (specifically the hinge region) is structurally conserved across more than 500 human kinases, small linear pyrazole molecules easily slip into the active sites of unintended targets, leading to promiscuous off-target effects and phenotypic toxicity[2].

Understanding the mechanistic causality behind this cross-reactivity is essential for designing self-validating assay workflows that can accurately separate promiscuous binders from selective clinical candidates.

Mechanistic divergence of pyrazole derivatives binding to ATP-competitive vs allosteric pockets.

Comparative Analysis: Promiscuous vs. Selective Pyrazoles

To objectively evaluate cross-reactivity, we must compare baseline pyrazole scaffolds against those engineered for selectivity. The causality of selectivity often stems from either structural rigidification (e.g., macrocyclization) or allosteric targeting (e.g., Type II inhibitors).

In a landmark study on 2, researchers identified a highly promiscuous linear 3-amino-1H-pyrazole (Compound 1) that exhibited severe cross-reactivity with off-target kinases like GSK3A/B (IC50 = 4.0 nM)[2]. By rigidifying the scaffold into a macrocycle (Compound 8a), they restricted the conformational flexibility required to bind off-targets, rescuing selectivity[2].

Alternatively, the development of BIRB 796, detailed in3, utilized a diaryl urea motif appended to the pyrazole core[3]. This modification forces the kinase into a DFG-out conformation, exposing a unique allosteric pocket incompatible with ATP binding, thereby virtually eliminating cross-reactivity with related kinases like JNK or ERK[3].

Table 1: Cross-Reactivity Profile of Selected Pyrazole Derivatives

Compound	Primary Target	Primary Potency	Major Off-Target	Off-Target Potency	Binding Mode	Selectivity Strategy
Linear Pyrazole (Cmpd 1)	BMPR2 / VRK1	K_D = 324 nM (ALK5)	GSK3A/B	IC50 = 4.0 nM	Type I (ATP-competitive)	None (Promiscuous Scaffold)
Macrocycle 8a	BMPR2	IC50 = 506 nM	GSK3A/B	EC50 = 10.9 µM	Type I (ATP-competitive)	Macrocyclization (Rigidification)
BIRB 796	p38 MAPK	IC50 < 1 nM	JNK/ERK	IC50 > 10 µM	Type II (Allosteric)	Diaryl Urea Motif (DFG-out)
AT-7867	Akt1/2/3	IC50 = 32 nM	PKA / p70S6K	IC50 < 100 nM	Type I (ATP-competitive)	Pharmacophore Hybridization

Data synthesized from comparative kinome profiling literature[2][3][4].

Self-Validating Experimental Workflows

To trust the selectivity profile of a pyrazole derivative, the assay cascade must be a self-validating system . Relying solely on cell-free biochemical assays is a critical error; these assays utilize artificially low ATP concentrations (typically 10-100 µM) that fail to mimic the competitive cellular environment (1-5 mM ATP). Consequently, biochemical assays frequently overestimate the potency of ATP-competitive pyrazoles and yield false positives for cross-reactivity.

As an application standard, I mandate a tripartite orthogonal approach: Differential Scanning Fluorimetry (DSF) to confirm direct thermodynamic binding, NanoBRET to quantify target engagement in live cells under physiological ATP competition, and a Kinome Profiling Panel to map the broader off-target landscape.

Workflow for profiling pyrazole cross-reactivity using orthogonal binding and cellular assays.

Protocol 1: Direct Binding Validation via Thermal Shift Assay (DSF)

Causality Note: DSF is utilized as the primary gatekeeper because it confirms that the inhibition observed in subsequent functional assays is driven by direct thermodynamic stabilization of the folded kinase domain by the pyrazole, effectively ruling out assay interference or non-specific colloidal aggregation.

Step-by-Step Methodology:

• Protein Preparation: Dilute the recombinant kinase domain (e.g., GSK3B or BMPR2) to a final concentration of 2 µM in an optimized assay buffer (20 mM HEPES pH 7.5, 150 mM NaCl, 1 mM DTT).

• Dye Addition: Add SYPRO Orange dye to the protein mixture to a final concentration of 5X.

• Compound Incubation: Dispense the pyrazole inhibitor into a 384-well PCR plate to achieve a final concentration of 10 µM (maintaining 1% DMSO final concentration). Include a DMSO-only vehicle control.

• Thermal Melting: Subject the plate to a continuous temperature gradient from 25°C to 95°C at a ramp rate of 1°C/min in a real-time PCR system. Monitor fluorescence continuously (Excitation: 490 nm, Emission: 530 nm).

• Data Analysis: Calculate the melting temperature (Tm) from the first derivative of the melt curve. A thermal shift (ΔTm) > 2°C indicates significant binding. For instance, the promiscuous Compound 1 exhibited a massive ΔTm of 14.0°C for the off-target GSK3B, confirming severe liability, whereas optimized selective derivatives showed negligible shifts[2].

Protocol 2: Cellular Target Engagement via NanoBRET Assay

Causality Note: NanoBRET (Bioluminescence Resonance Energy Transfer) quantifies the competitive displacement of a fluorescent tracer by the pyrazole inhibitor inside live, intact cells. This forces the inhibitor to compete with physiological intracellular ATP, providing a highly accurate, biologically relevant measure of cross-reactivity[2].

Step-by-Step Methodology:

• Plasmid Transfection: Transfect HEK293T cells with a plasmid encoding the target kinase (or suspected off-target kinase) fused to a NanoLuc luciferase reporter. Incubate for 24 hours at 37°C, 5% CO2.

• Cell Plating & Tracer Addition: Harvest and resuspend the transfected cells in Opti-MEM without phenol red. Add the appropriate NanoBRET target tracer (a fluorescently labeled pan-kinase inhibitor) at a concentration equal to its pre-determined K_D.

• Inhibitor Treatment: Dispense the pyrazole derivatives in a 10-point dose-response curve (ranging from 10 µM down to 0.1 nM) into a 384-well white assay plate.

• Equilibration: Add the cell/tracer mixture to the assay plate and incubate for 2 hours at 37°C to allow the pyrazole inhibitor to reach binding equilibrium inside the cells.

• Substrate Addition & Detection: Add the NanoBRET Nano-Glo Substrate. Immediately measure the donor emission (460 nm) and acceptor emission (618 nm) using a luminescence microplate reader.

• Data Analysis: Calculate the BRET ratio (Acceptor/Donor). Plot the BRET ratio against the log[inhibitor] concentration to determine the cellular EC50. A high EC50 for off-targets (e.g., 10.9 µM for Macrocycle 8a against GSK3B) validates the successful mitigation of cross-reactivity[2].

Conclusion

The cross-reactivity of pyrazole derivatives is an inherent consequence of their exceptional hydrogen-bonding capabilities within conserved kinase domains. However, as demonstrated by the evolution of promiscuous linear pyrazoles into selective macrocycles, or the development of allosteric Type II inhibitors like BIRB 796, rational structure-based drug design can effectively engineer selectivity. By employing rigorous, self-validating cellular assays like NanoBRET alongside direct biophysical binding assays, researchers can confidently navigate the polypharmacology of pyrazole scaffolds and advance highly selective candidates into the clinic.

References

• Design and Synthesis of Pyrazole-Based Macrocyclic Kinase Inhibitors Targeting BMPR2 Source: ACS Medicinal Chemistry Letters URL
• Source: Journal of Medicinal Chemistry (ACS Publications)
• Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020)
• Source: RSC Advances (NIH / PMC)

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• 4. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking a Novel Pyrazole Compound: A Comparative Guide to Anti-Inflammatory Potential

A Senior Application Scientist's In-Depth Technical Guide for Researchers

In the landscape of medicinal chemistry, the pyrazole scaffold is a privileged structure, forming the core of numerous approved drugs with a wide spectrum of therapeutic activities.[1][2] From the potent anti-inflammatory effects of Celecoxib to analgesics like Difenamizole, the versatility of the pyrazole nucleus is well-established.[1] This guide focuses on a specific derivative, Methyl 5-methyl-1-phenylpyrazole-4-carboxylate , a compound of interest for its potential pharmacological activity.

Given the well-documented anti-inflammatory properties of many pyrazole-containing molecules, this document provides a comprehensive framework for benchmarking Methyl 5-methyl-1-phenylpyrazole-4-carboxylate against established non-steroidal anti-inflammatory drugs (NSAIDs).[3][4] We will explore both in vitro and in vivo models, providing detailed, field-proven protocols designed to rigorously assess its efficacy and mechanism of action. This guide is intended for researchers, scientists, and drug development professionals seeking to characterize novel chemical entities.

Part 1: Candidate and Standard Drug Profiles

The initial step in any benchmarking study is a thorough understanding of the test compound and the standards against which it will be compared. We have selected two widely recognized NSAIDs as our standards: Indomethacin, a potent non-selective cyclooxygenase (COX) inhibitor, and Celecoxib, a selective COX-2 inhibitor. This choice allows for a nuanced comparison, helping to elucidate not only the potency of our test compound but also its potential selectivity, a key factor in the safety profile of modern anti-inflammatory drugs.[][6]

Compound	Structure	Molecular Formula	Molecular Weight ( g/mol )	Key Characteristics
Methyl 5-methyl-1-phenylpyrazole-4-carboxylate	Structure Unavailable	C12H12N2O2	216.24	Test compound; potential anti-inflammatory agent based on pyrazole scaffold.[7][8]
Indomethacin	Structure Unavailable	C19H16ClNO4	357.79	Standard Drug: Non-selective COX-1/COX-2 inhibitor; potent anti-inflammatory effects.[9][10]
Celecoxib	Structure Unavailable	C17H14F3N3O2S	381.37	Standard Drug: Selective COX-2 inhibitor; associated with a reduced risk of gastrointestinal side effects compared to non-selective NSAIDs.[][11]

Part 2: In Vitro Benchmarking: Cyclooxygenase (COX) Inhibition Assay

The primary mechanism of action for most NSAIDs is the inhibition of cyclooxygenase (COX) enzymes, which are critical for the synthesis of prostaglandins—key mediators of inflammation, pain, and fever.[6][12] There are two main isoforms: COX-1, which is constitutively expressed and plays a role in physiological functions like protecting the stomach lining, and COX-2, which is induced during inflammation.[13] A compound's relative inhibitory potency against these two isoforms (its selectivity) is a crucial determinant of its therapeutic efficacy and side-effect profile.[][13]

This protocol describes a colorimetric in vitro assay to determine the half-maximal inhibitory concentration (IC50) of our test compound and standards for both COX-1 and COX-2.

Experimental Workflow: In Vitro COX Inhibition Assay

Caption: Workflow for the in vitro COX inhibition assay.

Detailed Protocol: COX Colorimetric Inhibitor Screening

This protocol is adapted from standard methodologies for measuring the peroxidase activity of COX enzymes.[13][14]

• Reagent Preparation:

  • COX Assay Buffer: 0.1 M Tris-HCl, pH 8.0.

  • Hemin Stock Solution: 10 mM in DMSO.

  • Enzyme Solutions: Recombinant ovine COX-1 and COX-2.

  • Test Compounds: Prepare a serial dilution of Methyl 5-methyl-1-phenylpyrazole-4-carboxylate, Indomethacin, and Celecoxib in a suitable solvent (e.g., DMSO).

  • Arachidonic Acid Stock: 10 mM in ethanol.

  • TMPD (N,N,N',N'-tetramethyl-p-phenylenediamine) Working Solution: Prepare fresh as per manufacturer's instructions.

• Assay Procedure (96-well plate format):

  • To designated wells, add 140 µL of COX Assay Buffer and 10 µL of Hemin.

  • Add 10 µL of either COX-1 or COX-2 enzyme solution.

  • Add 10 µL of the appropriate test compound dilution. For control wells (100% activity), add 10 µL of solvent vehicle.

  • Gently mix and incubate the plate at 25°C for 10 minutes.

  • To initiate the reaction, add 10 µL of TMPD Working Solution followed by 10 µL of Arachidonic Acid Working Solution.

  • Immediately measure the absorbance at 590 nm using a microplate reader in kinetic mode for 5 minutes.

• Data Analysis:

  • Calculate the rate of reaction (slope of the linear portion of the absorbance vs. time curve).

  • Determine the percentage of inhibition for each compound concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the compound concentration and use non-linear regression to calculate the IC50 value.

Anticipated Data and Interpretation

The results will allow for a direct comparison of the inhibitory potency and selectivity of the test compound.

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)
Methyl 5-methyl-1-phenylpyrazole-4-carboxylate	Experimental Value	Experimental Value	Calculated Value
Indomethacin	Literature/Experimental Value	Literature/Experimental Value	<1
Celecoxib	Literature/Experimental Value	Literature/Experimental Value	>1

A lower IC50 value indicates greater inhibitory potency. A selectivity index significantly greater than 1 suggests selectivity for COX-2, which is a desirable trait for minimizing gastrointestinal side effects.[11][15]

Part 3: In Vivo Benchmarking: Carrageenan-Induced Paw Edema Model

While in vitro assays are essential for mechanistic insights, in vivo models are crucial for evaluating a compound's efficacy in a complex biological system. The carrageenan-induced paw edema model is a classic, highly reproducible assay for screening acute anti-inflammatory activity.[16][17]

Mechanism of Carrageenan-Induced Inflammation

The injection of carrageenan, a sulfated polysaccharide, into a rodent's paw elicits a biphasic inflammatory response.[16][17]

• Early Phase (0-2.5 hours): Characterized by the release of histamine, serotonin, and bradykinin.

• Late Phase (3-6 hours): Primarily mediated by the overproduction of prostaglandins, driven by the upregulation of COX-2.[16] This phase is also associated with neutrophil infiltration and the production of other inflammatory mediators.

This model is particularly useful because traditional NSAIDs that inhibit COX enzymes are most effective at reducing the late-phase edema.[16]

Caption: Signaling pathway in carrageenan-induced inflammation.

Experimental Workflow: In Vivo Paw Edema Assay

Caption: Workflow for the carrageenan-induced paw edema model.

Detailed Protocol: Carrageenan-Induced Paw Edema in Rats

This protocol is a standard method used for the preclinical evaluation of acute anti-inflammatory drugs.[16][18][19]

• Animals: Male Wistar rats (150-200g) are typically used. Animals should be acclimatized for at least one week before the experiment.[17]

• Grouping: Randomly divide animals into at least three groups (n=6 per group):

  • Group I (Vehicle Control): Receives the vehicle (e.g., 0.5% carboxymethyl cellulose).

  • Group II (Test Compound): Receives Methyl 5-methyl-1-phenylpyrazole-4-carboxylate at a predetermined dose.

  • Group III (Positive Control): Receives Indomethacin (e.g., 10 mg/kg).

• Procedure:

  • Measure the initial volume (V₀) of the right hind paw of each rat using a plethysmometer.

  • Administer the respective compounds or vehicle via oral gavage.

  • One hour after drug administration, induce inflammation by injecting 0.1 mL of 1% carrageenan solution in sterile saline into the subplantar surface of the right hind paw.[16][17]

  • Measure the paw volume at 1, 2, 3, 4, 5, and 6 hours after the carrageenan injection.

• Data Analysis:

  • Calculate the percentage increase in paw volume for each animal at each time point.

  • Calculate the percentage inhibition of edema for the treated groups compared to the vehicle control group using the formula: % Inhibition = [(V_c - V_t) / V_c] x 100 Where V_c is the average increase in paw volume in the control group and V_t is the average increase in paw volume in the treated group.

  • Perform statistical analysis (e.g., ANOVA followed by a post-hoc test) to determine significance.

Anticipated Data and Interpretation

The results will demonstrate the in vivo efficacy of the test compound in reducing acute inflammation.

Treatment Group	Dose (mg/kg)	% Inhibition of Paw Edema at 3 hours	% Inhibition of Paw Edema at 5 hours
Vehicle Control	-	0%	0%
Methyl 5-methyl-1-phenylpyrazole-4-carboxylate	e.g., 25	Experimental Value	Experimental Value
Indomethacin	e.g., 10	Experimental Value	Experimental Value

Significant inhibition of paw edema, particularly in the later phase (3-6 hours), would suggest that Methyl 5-methyl-1-phenylpyrazole-4-carboxylate acts via a mechanism that likely involves the inhibition of prostaglandin synthesis, corroborating the in vitro COX assay findings.[16]

Conclusion

This guide provides a robust, two-tiered approach to the initial benchmarking of Methyl 5-methyl-1-phenylpyrazole-4-carboxylate. By systematically evaluating its performance in both established in vitro and in vivo assays against well-characterized standard drugs, researchers can generate the critical data needed to assess its potential as a novel anti-inflammatory agent. The combination of mechanistic (COX inhibition) and efficacy (paw edema) data will provide a solid foundation for any further preclinical development, including pharmacokinetic studies, toxicology screens, and evaluation in chronic inflammation models.

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A Senior Application Scientist's Guide to Pyrazole Synthesis: A Comparative Analysis

For researchers and professionals in drug development, the pyrazole nucleus is a cornerstone of heterocyclic chemistry, integral to a vast array of pharmaceuticals and agrochemicals.[1][2] The selection of a synthetic route is a critical decision that impacts yield, purity, regioselectivity, cost, and scalability. This guide provides an objective, data-driven comparison of the most prevalent and effective methods for pyrazole synthesis, offering detailed experimental protocols and a clear visualization of the underlying chemical pathways.

The Classical Workhorse: The Knorr Pyrazole Synthesis

First reported by Ludwig Knorr in 1883, the Knorr pyrazole synthesis is a robust and enduring method involving the cyclocondensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[3][4] This method's longevity is a testament to its versatility and the ready availability of starting materials.[2]

Mechanism and the Question of Regioselectivity

The reaction is typically acid-catalyzed and proceeds through the formation of a hydrazone intermediate.[4][5][6] This is followed by an intramolecular cyclization and subsequent dehydration to yield the stable, aromatic pyrazole ring.[4][6]

A critical consideration, especially with unsymmetrical 1,3-dicarbonyls, is regioselectivity. The initial nucleophilic attack from the substituted hydrazine can occur at either of the two non-equivalent carbonyl carbons, potentially leading to a mixture of two regioisomeric products.[4][7][8] This outcome is governed by a delicate interplay of steric and electronic factors of the reactants, as well as reaction conditions like pH and solvent choice.[4][8] Generally, the most nucleophilic nitrogen of the hydrazine will attack the more electrophilic carbonyl carbon of the dicarbonyl compound.[4]

Caption: Competing pathways in the Knorr synthesis leading to two possible regioisomers.

Experimental Protocol: Synthesis of Edaravone

This protocol describes the synthesis of Edaravone (3-methyl-1-phenyl-2-pyrazolin-5-one), a neuroprotective drug, from ethyl acetoacetate and phenylhydrazine.[4]

Materials:

• Ethyl acetoacetate (1.625 mL, 12.5 mmol)

• Phenylhydrazine (1.25 mL, 12.5 mmol)

• Diethyl ether

Procedure:

• Reaction Setup: In a round-bottomed flask within a fume hood, slowly add ethyl acetoacetate to phenylhydrazine. The addition is slightly exothermic.[2]

• Heating: Attach a reflux condenser and heat the mixture in an oil bath at 135–145 °C for 60 minutes. A heavy syrup will form.[2]

• Precipitation: Transfer the hot syrup to a beaker and cool it thoroughly in an ice-water bath. Add 2 mL of diethyl ether and stir vigorously with a glass rod to induce precipitation of the crude product.[2][9]

• Purification: Collect the crude solid by vacuum filtration. Purify the product by dissolving it in a minimal amount of hot ethanol, allowing it to cool to room temperature, and then placing it in an ice bath to complete crystallization.[2]

Safety Note: Hydrazine and its derivatives are toxic and should be handled with appropriate personal protective equipment in a well-ventilated fume hood.[4]

Versatility from Unsaturated Systems: Synthesis from α,β-Unsaturated Carbonyls

A widely used strategy for pyrazole synthesis involves the reaction of α,β-unsaturated aldehydes and ketones (like chalcones) with hydrazines.[3][10] This method is particularly valuable for preparing 3,5-diarylpyrazoles and related structures.[2]

Mechanism: A Tale of Two Steps

The reaction proceeds via an initial Michael addition of the hydrazine to the β-carbon of the unsaturated system, forming a pyrazoline intermediate.[11][12] This intermediate is then oxidized to the aromatic pyrazole.[13] The oxidation can often occur in situ, sometimes simply with air.

Caption: General workflow for pyrazole synthesis from α,β-unsaturated carbonyls.

Experimental Protocol: Synthesis of 1,3,5-Trisubstituted Pyrazole

This protocol outlines a general, microwave-assisted synthesis.

Materials:

• α,β-unsaturated ketone (1 mmol)

• Hydrazine hydrate (1.2 mmol)

• Catalyst: H₃[PW₁₂O₄₀]/SiO₂

Procedure:

• Mixing: Combine the α,β-unsaturated ketone, hydrazine, and catalyst in a suitable vessel.

• Microwave Irradiation: Heat the mixture under microwave irradiation under solvent-free conditions. Reaction times are typically short.[12]

• Work-up: After completion, the product can be isolated and purified using standard techniques like column chromatography. Yields for this method are often high (74-90%).[12]

Modern Efficiency and Control: 1,3-Dipolar Cycloaddition

A more contemporary and highly efficient route to pyrazoles is the [3+2] cycloaddition reaction between a diazo compound (the 1,3-dipole) and an alkyne or alkene (the dipolarophile).[10] This method offers excellent control over regiochemistry, a significant advantage over classical condensation methods.[2]

Mechanism: A Concerted and Regioselective Pathway

The Huisgen 1,3-dipolar cycloaddition is a concerted process where the diazo compound reacts with an alkyne to directly form the pyrazole ring.[14] The use of electron-deficient diazo compounds, such as ethyl diazoacetate (EDA), often requires thermal conditions or catalysis, but provides a direct and atom-economical route to highly functionalized pyrazoles.[15]

Caption: The concerted [3+2] cycloaddition pathway for pyrazole synthesis.

Experimental Protocol: Catalyst-Free Synthesis of Pyrazoles

This protocol describes a simple and green thermal cycloaddition.[15][16]

Materials:

• α-diazocarbonyl compound (e.g., ethyl diazoacetate) (1 equiv)

• Alkyne (1.2 equiv)

Procedure:

• Reaction Setup: In a sealed tube, mix the diazocarbonyl compound and the alkyne.

• Heating: Heat the mixture under solvent-free conditions. The reaction temperature will depend on the specific substrates but is typically elevated.

• Isolation: The reaction often proceeds to high conversion, affording the pyrazole product in high yield and purity. In many cases, no further purification is needed beyond removing the slight excess of the alkyne in vacuo.[15][16]

Causality Note: While diazo compounds can be hazardous, those substituted with electron-withdrawing groups (like α-diazocarbonyls) are significantly more stable and can be handled safely at elevated temperatures.[15]

Comparative Performance Analysis

The choice of synthetic method is a trade-off between several key performance indicators. The following table provides a head-to-head comparison to guide your selection process.

Parameter	Knorr Synthesis	From α,β-Unsaturated Carbonyls	1,3-Dipolar Cycloaddition
Regioselectivity	Often poor with unsymmetrical substrates, leading to isomeric mixtures.[2][7]	Generally good, especially for pyrazoline formation.[17]	Excellent, typically yielding a single regioisomer.[2][18]
Substrate Scope	Broad; requires 1,3-dicarbonyl compounds or their equivalents.[4]	Broad; wide availability of chalcones and other enones.[10]	Broad; dependent on the availability and stability of diazo compounds and alkynes.[18]
Reaction Conditions	Often requires heating, can use acid or base catalysts.[4][5]	Can vary from mild to harsh; may require a separate oxidation step.	Can be performed under thermal, solvent-free conditions; also amenable to catalysis.[15]
Typical Yields	Good to excellent (70-95%), but may be for a mixture of isomers.[3]	Good to excellent (66-90%).[1][12]	Good to excellent, often with high purity.
Key Advantage	Use of simple, readily available starting materials.[1]	High versatility and access to 3,5-diarylpyrazoles.	High atom economy and exceptional regiocontrol.[18]
Key Disadvantage	Lack of regiocontrol with unsymmetrical substrates.[19]	May require an additional oxidation step; pyrazoline intermediate.	Requires synthesis and handling of potentially unstable diazo compounds.

Workflow for Method Selection

To assist in navigating these choices, the following decision-making workflow is proposed.

Caption: A decision-making workflow for selecting an appropriate pyrazole synthesis method.

Conclusion

While the classical Knorr synthesis remains a valuable tool in the chemist's arsenal, modern methods offer significant advantages in terms of efficiency and control. The synthesis from α,β-unsaturated carbonyls provides a versatile route to key structural motifs, while 1,3-dipolar cycloadditions represent the state-of-the-art for achieving high regioselectivity and atom economy. By understanding the mechanistic nuances, advantages, and limitations of each method, researchers can make informed decisions to best achieve their synthetic goals in the pursuit of novel therapeutics and advanced materials.

References

• Recent Advances in the Synthesis of Pyrazole Deriv
• Synthesis and Pharmacological Activities of Pyrazole Deriv
• Knorr Pyrazole Synthesis: A Detailed Protocol for the Preparation of Substituted Pyrazoles. Benchchem.
• A Head-to-Head Comparison of Pyrazole Synthesis Routes for the Modern Researcher. Benchchem.
• Modern Approaches to the Synthesis of Pyrazoles (A Review). (2026).
• Regioselectivity issues in the synthesis of substituted pyrazoles
• Technical Support Center: Managing Regioselectivity in Substituted Pyrazole Synthesis. Benchchem.
• A Comprehensive Review on Traditional and Modern Synthetic Approaches to Pyrazole and Its Analogs. (2025).
• Synthesis of pyrazoles through catalyst-free cycloaddition of diazo compounds to alkynes. (2008). Green Chemistry (RSC Publishing).
• Knorr pyrazole synthesis. Name-Reaction.com.
• Pyrazole Scaffold: Strategies toward the Synthesis and Their Applic
• regioselectivity comparison between different substituted hydrazines in pyrazole synthesis.. Benchchem.
• 1,3-Dipolar Cycloaddition with Diazo Groups: Noncovalent Interactions Overwhelm Strain.
• Synthesis of pyrazoles through catalyst-free cycloaddition of diazo compounds to alkynes. (2008). Green Chemistry (RSC Publishing).
• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. (2024). Beilstein Journals.
• The mechanism of the reaction of hydrazines with α,β-unsaturated carbonyl compounds to afford hydrazones and 2-pyrazolines (4,5-dihydro-1H-pyrazoles): Experimental and theoretical results.
• Application Notes and Protocols for Knorr Pyrazole Synthesis. Benchchem.
• Knorr Pyrazole Synthesis of Edaravone. The Royal Society of Chemistry.
• 194 recent advances in the synthesis of new pyrazole deriv
• Synthesis of pyrazole containing α-amino acids via a highly regioselective condensation/aza-Michael reaction of β-aryl α,β-unsaturated ketones. Organic & Biomolecular Chemistry (RSC Publishing).

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Unambiguous Structural Elucidation of Methyl 5-methyl-1-phenylpyrazole-4-carboxylate: A Comparative Guide to SC-XRD vs. Traditional Analytics

Executive Summary

In pharmaceutical and agrochemical development, the precise structural confirmation of heterocyclic intermediates is non-negotiable. When synthesizing pyrazole derivatives such as Methyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate (CAS 7189-01-7) [1], researchers frequently encounter regiochemical ambiguity. The condensation of aryl hydrazines with 1,3-dicarbonyls often yields a mixture of regioisomers (e.g., 3-methyl vs. 5-methyl substitutions)[2]. Because these isomers present highly similar electronic environments, relying solely on traditional spectroscopy can lead to mischaracterization.

As a Senior Application Scientist, I have structured this guide to objectively compare the performance of Single-Crystal X-Ray Diffraction (SC-XRD) against alternative analytical techniques (HRMS, FT-IR, and NMR). By examining the causality behind each method's limitations, this guide demonstrates why SC-XRD remains the ultimate self-validating system for absolute 3D structural confirmation.

Orthogonal Analytical Techniques: A Comparative Evaluation

To build a robust, self-validating analytical workflow, we must understand the mechanistic strengths and limitations of each technique.

• High-Resolution Mass Spectrometry (HRMS): HRMS is unparalleled for confirming the exact mass and empirical formula of CAS 7189-01-7 (C₁₂H₁₂N₂O₂, MW: 216.24)[1]. However, mass spectrometry provides zero insight into the spatial arrangement of the methyl and phenyl groups around the pyrazole core. It cannot distinguish between regiochemical isomers.

• Fourier-Transform Infrared Spectroscopy (FT-IR): FT-IR is highly sensitive to functional groups, readily identifying the ester carbonyl stretch (typically ~1700 cm⁻¹) and the aromatic C=C stretches[2]. Yet, the vibrational frequencies of the 3-methyl and 5-methyl regioisomers are nearly identical, rendering FT-IR ineffective for absolute structural assignment.

• Nuclear Magnetic Resonance (1H/13C NMR): NMR is the standard workhorse for bulk connectivity. The ¹H NMR spectrum of related 5-methyl pyrazoles typically shows the ester methoxy group at ~3.7 ppm and the C5-methyl group at ~2.4-2.5 ppm[2]. While 2D NMR (HMBC, NOESY) can infer through-space connectivity, NOE signals can be highly ambiguous. The molecule may adopt unexpected conformations in solution due to steric hindrance between the N1-phenyl and C5-methyl groups, leading to false-positive or false-negative NOE correlations.

• Single-Crystal X-Ray Diffraction (SC-XRD): SC-XRD bypasses the inferences of spectroscopy by directly mapping the electron density of the molecule in the solid state. It unambiguously assigns the absolute regiochemistry, confirming the methyl group is positioned at C5. Furthermore, it provides precise bond lengths (e.g., N1-N2, C3-C5) and defines the exact dihedral angle between the pyrazole and phenyl rings[3][4].

Quantitative Data Comparison

The following table summarizes the comparative performance and typical experimental data for these techniques when analyzing CAS 7189-01-7.

Analytical Technique	Primary Data Output	Sample State	Regiochemical Confidence	Typical Data for CAS 7189-01-7
HRMS	Exact Mass (m/z)	Solution / Gas	Low (Cannot distinguish isomers)	[M+H]⁺ = 217.0972 m/z
FT-IR	Vibrational Frequencies	Solid / Liquid	Low (Identifies functional groups)	C=O stretch ~1700 cm⁻¹
1H/13C NMR	Chemical Shifts (ppm)	Solution (e.g., CDCl₃)	Moderate (Relies on NOE/HMBC)	C5-CH₃ ~2.4 ppm; OCH₃ ~3.7 ppm
SC-XRD	Electron Density Map	Single Crystal	Absolute (Unambiguous 3D map)	R-factor < 0.05; Dihedral angle ~36-71°

Analytical Workflow for Structural Elucidation

To ensure rigorous E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness) standards, structural elucidation must follow a sequential, orthogonal workflow. Preliminary techniques filter out gross synthetic failures, while SC-XRD provides the final, unambiguous proof of structure.

Fig 1: Orthogonal workflow for the structural elucidation of pyrazole derivatives.

Step-by-Step SC-XRD Methodology

To guarantee a self-validating protocol, the following methodology details the precise steps required to achieve publication-quality crystallographic data (R-factor < 0.05)[3][5].

Step 1: Crystal Growth via Vapor Diffusion

Causality: High-quality diffraction requires a pristine, defect-free crystal lattice. Rapid precipitation causes lattice defects (twinning), which drastically increases the R-factor and complicates structure solution. Vapor diffusion ensures a slow, thermodynamically controlled crystallization.

• Dissolve 10-20 mg of Methyl 5-methyl-1-phenylpyrazole-4-carboxylate in a minimum volume of a good solvent (e.g., dichloromethane or ethyl acetate).

• Place the open inner vial inside a larger, sealable chamber containing an anti-solvent (e.g., hexanes or pentane).

• Seal the outer chamber and allow 3-7 days for the anti-solvent to slowly diffuse into the inner vial, yielding single, transparent crystals.

Step 2: Crystal Mounting and Cryocooling

Causality: Collecting data at cryogenic temperatures (e.g., 120 K) reduces the thermal vibration (displacement parameters) of the atoms. This significantly improves the resolution of high-angle diffraction spots and the precision of bond length measurements[5].

• Select a crystal with dimensions roughly 0.1 x 0.1 x 0.2 mm using a polarized light microscope.

• Mount the crystal on a MiTeGen loop using perfluoropolyether oil to protect it from atmospheric moisture.

• Transfer the loop immediately to the goniometer head under a steady stream of nitrogen gas at 120 K[5].

Step 3: Data Collection and Integration

• Expose the crystal to Mo Kα (λ = 0.71073 Å) or Cu Kα radiation.

• Collect a full sphere of data using a CCD or CMOS detector.

• Integrate the frames using processing software (e.g., SAINT), applying multi-scan absorption corrections (SADABS) to account for varying crystal thickness[3].

Step 4: Structure Solution and Refinement

Causality: The structure is solved using direct methods to locate the heavy atoms (C, N, O). Hydrogen atoms are placed in calculated, idealized positions and allowed to ride on their parent atoms to prevent over-parameterization of the model.

• Solve the phase problem using SHELXT.

• Refine the structure using full-matrix least-squares on F² with SHELXL[3][6].

• Validate the model by ensuring the final R-factor (R1) converges below 5% (0.05) and the goodness-of-fit (S) is near 1.0[3][6].

Mechanistic Insights from SC-XRD Data

When the SC-XRD data for 1-phenylpyrazole derivatives is refined, it reveals critical structural features that NMR cannot directly measure:

• Steric Relief via Dihedral Angles: The X-ray structure reveals that the phenyl ring at N1 is not perfectly coplanar with the pyrazole ring. To minimize steric clash with the C5-methyl group, the molecule adopts a twisted conformation. Dihedral angles in related 1-phenylpyrazole structures typically range from 36° to 71°, depending on crystal packing forces[4][6].

• Bond Length Aberrations: The pyrazole ring exhibits localized double bond character. High-quality diffraction data will show N1-N2 lengths around 1.38 Å and C3-C5 lengths around 1.36 Å, confirming the conjugated but distinct nature of the heterocyclic core[3].

While FT-IR, HRMS, and NMR are indispensable for the rapid, routine analysis of Methyl 5-methyl-1-phenylpyrazole-4-carboxylate, they inherently lack the spatial resolution required to definitively rule out regioisomeric impurities. SC-XRD provides an absolute, self-validating 3D map of the molecule, making it the ultimate arbiter in drug development and synthetic methodology.

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Safety & Regulatory Compliance

Personal protective equipment for handling Methyl 5-methyl-1-phenylpyrazole-4-carboxylate

As a Senior Application Scientist, I approach laboratory safety and chemical handling not merely as regulatory compliance, but as a fundamental parameter of experimental integrity. When working with advanced pharmaceutical intermediates like Methyl 5-methyl-1-phenylpyrazole-4-carboxylate —a privileged scaffold frequently utilized in the development of kinase inhibitors and anti-inflammatory agents—understanding the mechanistic toxicology is essential for designing effective operational workflows.

This guide provides a comprehensive, self-validating framework for the safe handling, procedural manipulation, and disposal of this pyrazole derivative.

Chemical Profile & Mechanistic Toxicology

Methyl 5-methyl-1-phenylpyrazole-4-carboxylate is a synthetic organic solid. The presence of the pyrazole ring and the ester functionality means this compound can interact with nucleophiles in biological tissues. When aerosolized as a fine crystalline dust, it acts as a mechanical and chemical irritant to the respiratory mucosa and ocular surfaces[1].

Table 1: Quantitative Chemical & Hazard Profile

Parameter	Specification	Causality / Implication
Chemical Formula	C₁₂H₁₂N₂O₂[2]	Aromatic and heterocyclic rings increase lipophilicity, facilitating rapid dermal absorption if dissolved in organic solvents.
Molecular Weight	216.24 g/mol [2]	Relatively low molecular weight; easily forms airborne particulates during transfer.
Physical State	Solid (Crystalline Powder)	Prone to static cling and aerosolization during weighing.
GHS Hazard Codes	H315, H319, H335[1]	Direct contact causes localized inflammation (skin/eyes); inhalation triggers respiratory irritation.

Personal Protective Equipment (PPE) Matrix

According to the OSHA Personal Protective Equipment Standard and guidelines for handling organic irritants, barrier protection must be tailored to the specific physical state of the chemical[3],[4].

Table 2: Required PPE and Mechanistic Justification

PPE Category	Specification	Mechanistic Causality
Hand Protection	Nitrile gloves (Min. 0.11 mm thickness)	Nitrile provides an excellent barrier against solid pyrazoles. Note: If dissolving the compound in DMF or DCM, upgrade to heavier-duty butyl or fluoroelastomer gloves, as standard nitrile degrades rapidly in these solvents.
Eye Protection	ANSI Z87.1 Chemical Splash Goggles	Standard safety glasses lack orbital seals. Goggles prevent micro-particulates from bypassing the lenses via ambient lab airflow.
Body Protection	Flame-resistant (FR) Lab Coat	Prevents particulate accumulation on street clothing. FR material is required as the compound is typically handled alongside flammable organic solvents during synthesis.
Respiratory	N95/P100 Particulate Respirator	Required only if weighing outside a certified chemical fume hood. Filters out crystalline dust, directly mitigating the H335 (respiratory irritation) hazard.

Operational Workflows & Experimental Protocols

To ensure experimental integrity and operator safety, every protocol must be a self-validating system. The following methodology guarantees that environmental controls are actively functioning before chemical exposure occurs.

Protocol 1: Safe Weighing and Solvent Transfer

Objective: Transfer the solid compound into a reaction vessel without aerosolizing particulates.

• Step 1: Environmental Validation. Turn on the chemical fume hood. Validation Check: Hold a Kimwipe near the sash opening; it should pull gently inward, confirming negative pressure and an adequate face velocity (typically 80-100 fpm)[4].

• Step 2: Static Mitigation. Wipe the balance draft shield and spatulas with an anti-static cloth. Causality: Pyrazole powders often carry static charges, causing them to "jump" and contaminate the balance area.

• Step 3: Tare and Transfer. Place a secondary containment vessel (e.g., a weigh boat inside a larger beaker) on the balance. Transfer the compound slowly. Validation Check: Observe the tared weight. A rapidly fluctuating readout indicates excessive turbulent airflow from the hood, which risks aerosolizing the compound. Lower the sash until the reading stabilizes.

• Step 4: In-Situ Dissolution. Rather than transporting the dry powder across the lab, add the primary reaction solvent (e.g., Methanol or DMF) directly to the weighing vessel inside the hood. Transfer the solution to the main reactor. Causality: Liquids do not generate dust, instantly neutralizing the inhalation hazard during transport.

Fig 1: Operational workflow for handling pyrazole-4-carboxylate derivatives.

Spill Response & Waste Disposal Plan

Spills involving solid irritants require a specific approach to prevent the mechanical generation of dust. Sweeping dry powder is strictly prohibited.

Protocol 2: Solid Spill Decontamination

• Step 1: Isolation. Restrict access to the spill radius (minimum 1 meter).

• Step 2: Dust Suppression (The "Wet Method"). Lightly mist the spilled powder with a compatible, low-toxicity solvent (e.g., isopropanol or water) using a spray bottle. Causality: The liquid increases the mass of the particulates and binds them via capillary action, rendering them airborne-resistant.

• Step 3: Absorption and Collection. Apply an inert absorbent pad or damp paper towel over the moistened powder. Wipe inward from the edges to the center to prevent spreading.

• Step 4: Surface Decontamination. Wash the surface with a mild detergent solution, followed by a water rinse. Validation Check: Swipe the area with a clean, dark-colored cloth; the absence of white residue visually validates decontamination.

• Step 5: Disposal. Place all cleanup materials into a sealable, properly labeled hazardous waste bag. Dispose of via high-temperature incineration according to institutional EHS guidelines. Do not flush down the drain.

Fig 2: Decision tree and response protocol for chemical spills.

References

• Pi Chemicals. "Product List: Methyl 5-methyl-1-phenylpyrazole-4-carboxylate." PiPharm, [Link]

• National Research Council. "Evaluating Hazards and Assessing Risks in the Laboratory." Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, National Academies Press, 2011. [Link]

• National Research Council. "Working with Chemicals." Prudent Practices in the Laboratory, NCBI Bookshelf, [Link]

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